Antitubercular agent-30

• CAS: 384857-54-9

Core Science & Biosynthesis

The Discovery and Synthesis of Antitubercular Agent-30: A Technical Guide

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) presents a formidable challenge to global health. This necessitates the urgent discovery and development of novel antitubercular agents with new mechanisms of action. One promising class of compounds that has garnered significant interest is the indoloquinazoline alkaloids, particularly tryptanthrin and its derivatives. This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of a potent tryptanthrin analogue, herein referred to as "Antitubercular agent-30" (specifically, 8-nitrotryptanthrin), a compound that has demonstrated significant in vitro activity against M. tuberculosis.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource on the core aspects of this promising antitubercular candidate. It includes a summary of its discovery, detailed synthetic protocols, quantitative biological data, and an exploration of its proposed mechanism of action.

Discovery and Rationale

Tryptanthrin, a natural product isolated from medicinal plants, has been identified as a potential lead compound for new tuberculosis drugs due to its potent in vitro activity against Mtb.[1] This led to the rational design and synthesis of a series of tryptanthrin analogues to explore their structure-activity relationships (SAR) and improve their pharmacological properties.[1][2][3] Through systematic modifications of the tryptanthrin scaffold, researchers aimed to enhance antitubercular potency while maintaining a favorable safety profile. "Antitubercular agent-30" (8-nitrotryptanthrin) emerged from these studies as a highly active compound, exhibiting a significantly lower minimum inhibitory concentration (MIC) compared to the parent tryptanthrin.[3][4]

Quantitative Data Summary

The in vitro antitubercular activity of "Antitubercular agent-30" and related compounds was evaluated against Mycobacterium tuberculosis H37Rv using the Microplate Alamar Blue Assay (MABA). Cytotoxicity was assessed against the Vero cell line. The results are summarized in the table below.

Compound	Structure	MABA MIC (μg/mL)[3]	Cytotoxicity (Vero cells) IC50 (μg/mL)[3]
Tryptanthrin (Parent Compound)	Indolo[2,1-b]quinazoline-6,12-dione	1	>128
Antitubercular agent-30 (8-nitrotryptanthrin)	8-nitro-indolo[2,1-b]quinazoline-6,12-dione	0.032	>128
2-bromotryptanthrin	2-bromo-indolo[2,1-b]quinazoline-6,12-dione	0.25	>128
2-nitrotryptanthrin	2-nitro-indolo[2,1-b]quinazoline-6,12-dione	16	>128

Experimental Protocols

Synthesis of Antitubercular agent-30 (8-nitrotryptanthrin)

The synthesis of 8-nitrotryptanthrin is achieved through the condensation of 3-nitroisatoic anhydride with isatin.[5]

Materials:

• Isatin

• 3-Nitroisatoic anhydride

• p-Toluenesulfonic acid monohydrate

• Dimethylformamide (DMF)

Procedure:

• A mixture of isatin (1.0 eq), 3-nitroisatoic anhydride (1.1 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate in DMF is prepared.

• The reaction mixture is heated at 120 °C for 4 hours.

• After cooling to room temperature, the mixture is poured into water.

• The resulting precipitate is collected by filtration, washed with water, and then with a small amount of cold ethanol.

• The crude product is purified by column chromatography on silica gel to afford 8-nitrotryptanthrin as a yellow solid.

Microplate Alamar Blue Assay (MABA) for Antitubercular Activity

This protocol is adapted from established methods for determining the MIC of compounds against M. tuberculosis.[1][3][6]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) ADC (albumin-dextrose-catalase)

• Alamar Blue reagent

• 96-well microplates

• Test compounds dissolved in DMSO

Procedure:

• A mid-log phase culture of M. tuberculosis H37Rv is diluted in supplemented 7H9 broth to a final inoculum of approximately 5 x 10^4 CFU/mL.

• The test compounds are serially diluted in a 96-well plate using the supplemented 7H9 broth. The final concentration of DMSO should not exceed 1%.

• 100 µL of the bacterial inoculum is added to each well containing the test compound, resulting in a final volume of 200 µL.

• Control wells containing bacteria with no drug and wells with media alone are included.

• The plate is sealed and incubated at 37 °C for 7 days.

• After incubation, 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 are added to each well.

• The plate is re-incubated for 24 hours.

• A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.[6]

Cytotoxicity Assay (MTT Assay) against Vero Cells

This protocol outlines a standard MTT assay to determine the cytotoxicity of the compounds.[7][8]

Materials:

• Vero cells (African green monkey kidney epithelial cells)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Test compounds dissolved in DMSO

Procedure:

• Vero cells are seeded into a 96-well plate at a density of 1 x 10^4 cells/well and incubated for 24 hours at 37 °C in a 5% CO2 atmosphere.

• The culture medium is replaced with fresh medium containing serial dilutions of the test compounds. Control wells with cells and vehicle (DMSO) are included.

• The plate is incubated for another 48 hours.

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours.

• The medium is then carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The 50% inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Visualizations

Synthesis of Antitubercular agent-30

Caption: Synthesis of Antitubercular agent-30.

Experimental Workflow for Evaluation

References

• 1. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 3. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Table 4, Assays Conducted Using Vero Cell Cytotoxicity Screening Protocol - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. japsonline.com [japsonline.com]

An In-depth Technical Guide on Antitubercular Agent-30: Chemical Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of "Antitubercular agent-30," identified as N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide. This document details its chemical structure, physicochemical properties, and biological activity against Mycobacterium tuberculosis. Furthermore, it outlines the detailed experimental protocols for its synthesis, determination of antitubercular activity, and cytotoxicity assessment, compiling information from the primary literature to support further research and development in the field of tuberculosis therapeutics.

Chemical Structure and Properties

"Antitubercular agent-30" is the designation for compound 16 in the study by Lourenço et al. (2007), which describes a series of N-(aryl)-2-thiophen-2-ylacetamides.[1] The specific chemical name for this compound is N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide.

Chemical Structure:

Physicochemical and Biological Properties:

A summary of the key quantitative data for N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀ClNOS	Lourenço et al., 2007
Minimum Inhibitory Concentration (MIC) against M. tuberculosis	50 µg/mL	Lourenço et al., 2007
Cytotoxicity (LD₅₀ against J774 macrophages)	>100 µg/mL	Lourenço et al., 2007

Synthesis

The synthesis of N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide is achieved through a single-step acylation reaction.

Experimental Protocol: Synthesis of N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide

This protocol is based on the general procedure for the synthesis of N-(aryl)-2-thiophen-2-ylacetamides described in the literature.

Materials:

• 2-Thiopheneacetyl chloride

• 4-Chloroaniline

• Triethylamine

• Dichloromethane (anhydrous)

• Sodium bicarbonate (saturated solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a solution of 4-chloroaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane, cooled to 0 °C in an ice bath, add a solution of 2-thiopheneacetyl chloride (1.1 eq) in anhydrous dichloromethane dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and continue stirring for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with a saturated solution of sodium bicarbonate and water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield pure N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide.

Logical Flow of Synthesis:

Caption: Synthetic workflow for N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide.

Biological Activity and Assays

N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide has demonstrated in vitro activity against Mycobacterium tuberculosis.

Antitubercular Activity Assay

The minimum inhibitory concentration (MIC) was determined using the Microplate Alamar Blue Assay (MABA).[2][3][4] This colorimetric assay assesses the metabolic activity of bacteria.

Experimental Protocol: Microplate Alamar Blue Assay (MABA)

Materials:

• Mycobacterium tuberculosis H37Rv (ATCC 27294)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol and 10% ADC (albumin, dextrose, catalase)

• N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide (test compound)

• Isoniazid or Rifampicin (positive control)

• Dimethyl sulfoxide (DMSO)

• Alamar Blue reagent

• Sterile 96-well flat-bottom microplates

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well microplate, perform serial two-fold dilutions of the test compound in Middlebrook 7H9 broth to achieve a final volume of 100 µL per well.

• Prepare a culture of M. tuberculosis H37Rv in Middlebrook 7H9 broth and adjust the turbidity to a McFarland standard of 1.0. Dilute this suspension 1:20 in broth.

• Add 100 µL of the diluted bacterial suspension to each well containing the test compound.

• Include a drug-free control (bacteria only) and a sterility control (broth only).

• Seal the plates and incubate at 37 °C for 7 days.

• After incubation, add 20 µL of Alamar Blue reagent to each well.

• Re-incubate the plates at 37 °C for 24 hours.

• Observe the color change. A blue color indicates inhibition of bacterial growth, while a pink color indicates growth. The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.

Experimental Workflow for MABA:

Caption: Workflow for the Microplate Alamar Blue Assay (MABA).

Cytotoxicity Assay

The cytotoxicity of the compound was evaluated against the murine macrophage cell line J774 using the MTT assay.[5][6][7] This assay measures the metabolic activity of cells as an indicator of cell viability.

Experimental Protocol: MTT Assay for Cytotoxicity

Materials:

• J774 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide (test compound)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom microplates

Procedure:

• Seed J774 cells into a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell adherence.

• Prepare serial dilutions of the test compound in DMEM.

• Remove the culture medium from the wells and add 100 µL of the different concentrations of the test compound.

• Include a vehicle control (cells treated with the same concentration of DMSO as the highest drug concentration) and a blank control (medium only).

• Incubate the plate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

• After incubation, add 10 µL of MTT solution to each well and incubate for a further 4 hours.

• Carefully remove the medium and add 100 µL of DMSO or solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. The LD₅₀ value is the concentration of the compound that causes a 50% reduction in cell viability.

Experimental Workflow for MTT Assay:

Caption: Workflow for the MTT cytotoxicity assay.

Mechanism of Action

The precise mechanism of action for the N-(aryl)-2-thiophen-2-ylacetamide series against Mycobacterium tuberculosis has not been fully elucidated in the available literature. Further studies are required to identify the specific molecular target and signaling pathways affected by this class of compounds.

Conclusion

N-(4-chlorophenyl)-2-(thiophen-2-yl)acetamide, also known as "Antitubercular agent-30," is a promising starting point for the development of new antitubercular drugs. It exhibits moderate in vitro activity against M. tuberculosis and low cytotoxicity towards mammalian cells. The synthetic and screening protocols provided in this guide offer a framework for the further investigation and optimization of this compound series. Future research should focus on elucidating the mechanism of action and improving the potency of these derivatives to advance the development of novel therapies to combat tuberculosis.

References

• 1. benchchem.com [benchchem.com]
• 2. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. MTT colorimetric assay for testing macrophage cytotoxic activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]

An In-depth Technical Guide on the Core Mechanism of Action of "Antitubercular agent-30" against Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Abstract: "Antitubercular agent-30" has been identified as a promising antibacterial agent against Mycobacterium tuberculosis (M. tuberculosis). This technical guide provides an overview of the known characteristics of this compound and explores its potential mechanisms of action by examining well-characterized pathways targeted by other novel antitubercular agents. The document details the methodologies and experimental protocols required to elucidate these mechanisms, providing a framework for future research and development.

Introduction to Antitubercular Agent-30

"Antitubercular agent-30" is a synthetic compound identified as having antibacterial activity against M. tuberculosis.[1] It belongs to the N-(aryl)-2-thiophen-2-ylacetamides chemical series and is specifically designated as compound 16 in the foundational study by Silva Lourenço et al. (2007).[1] While its synthesis and initial biological evaluation have been described, the precise mechanism of action remains to be publicly elucidated. This guide aims to bridge this gap by outlining potential inhibitory pathways and the experimental approaches to verify them.

Known Biological Activity

The primary quantitative data available for "Antitubercular agent-30" are its inhibitory concentration and cytotoxicity, which are crucial benchmarks for assessing its potential as a therapeutic agent.

Parameter	Value	Cell Line/Organism	Reference
Minimum Inhibitory Concentration (MIC)	50 µg/mL	Mycobacterium tuberculosis	[1]
85% Lethal Dose (LD85)	~100 µg/mL	Murine Macrophage Cells	[1]

Framework for Elucidating the Mechanism of Action

Identifying the molecular target of a novel antitubercular agent is a critical step in drug development. A generalized workflow for this process involves a series of integrated experimental approaches, from broad phenotypic screening to specific target validation.

Caption: A generalized workflow for identifying the mechanism of action.

Potential Mechanisms of Action for Thiophene-Based Compounds

Given that "Antitubercular agent-30" is a thiophene derivative, its mechanism of action could be similar to other compounds of this class that have been more extensively studied. The following sections explore three distinct, well-validated mechanisms of action for novel antitubercular agents, which represent plausible pathways for "Antitubercular agent-30".

Illustrative Mechanism 1: Inhibition of Mycolic Acid Biosynthesis via InhA

A primary target for many antitubercular drugs is the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall. The thioamides, such as ethionamide (ETH) and prothionamide (PTH), are prodrugs that, once activated, inhibit the enoyl-acyl carrier protein reductase (InhA), an enzyme critical for this pathway.

Signaling Pathway

The thioamide prodrug is activated by the monooxygenase EthA. The activated form then covalently binds to NAD+ to form an adduct, which is the active inhibitor of InhA. This inhibition blocks the elongation of fatty acids, thereby preventing mycolic acid synthesis and leading to cell death.[2][3][4]

Caption: Activation of thioamides and inhibition of the InhA enzyme.

Quantitative Data for Representative Thioamide (Ethionamide)

Parameter	Value	Organism/System	Reference
MIC	0.5 - 2.0 µg/mL	M. tuberculosis H37Rv
Ki (ETH-NAD adduct vs. InhA)	~7 nM	Purified InhA enzyme	[5]

Experimental Protocol: InhA Enzyme Inhibition Assay

This protocol describes a spectrophotometric assay to measure the inhibition of purified InhA enzyme.

• Materials and Reagents:

  • Purified recombinant M. tuberculosis InhA protein.

  • DD-CoA (trans-2-dodecenoyl-Coenzyme A) as the substrate.

  • NADH (β-Nicotinamide adenine dinucleotide, reduced form).

  • Assay Buffer: 100 mM Sodium Phosphate, pH 7.5, 1 mM EDTA.

  • Test compound (e.g., "Antitubercular agent-30") dissolved in DMSO.

  • 96-well UV-transparent microplate.

  • Spectrophotometer capable of reading absorbance at 340 nm.

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • In each well of the microplate, add 1 µL of the test compound dilution (or DMSO for control).

  • Add 89 µL of Assay Buffer containing a final concentration of 200 µM NADH and 50 nM InhA enzyme.

  • Incubate the plate at room temperature for 20 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of DD-CoA to a final concentration of 200 µM.

  • Immediately place the plate in the spectrophotometer and monitor the decrease in absorbance at 340 nm (due to NADH oxidation) every 30 seconds for 15 minutes.

  • Calculate the initial reaction velocity (rate of NADH consumption) for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Illustrative Mechanism 2: Disruption of Cellular Respiration by QcrB Inhibition

The electron transport chain is essential for generating ATP, the primary energy currency of the cell. QcrB is a critical subunit of the cytochrome bc1 complex (Complex III), and its inhibition disrupts the electron flow, leading to ATP depletion and cell death.[6][7][8]

Signaling Pathway

QcrB inhibitors, such as the imidazopyridine amide Q203, bind to the QcrB subunit of the cytochrome bc1 complex. This binding event blocks the transfer of electrons from ubiquinol to cytochrome c, which halts the proton motive force generation required by ATP synthase to produce ATP. The resulting energy crisis is lethal to the bacterium.

Caption: Inhibition of the electron transport chain at the QcrB subunit.

Quantitative Data for a Representative QcrB Inhibitor (Q203/Telacebec)

Parameter	Value	Organism/System	Reference
MIC	0.003 - 0.03 µg/mL	M. tuberculosis H37Rv	[6]
ATP Depletion (24h)	~60% reduction	M. tuberculosis whole cells	[9]

Experimental Protocol: Whole-Cell Oxygen Consumption Assay

This protocol measures the rate of oxygen consumption in whole M. tuberculosis cells to assess the impact of an inhibitor on cellular respiration.

• Materials and Reagents:

  • Mid-log phase culture of M. tuberculosis H37Rv.

  • 7H9 broth supplemented with OADC and 0.05% Tween 80.

  • Test compound dissolved in DMSO.

  • MitoXpress Xtra–Oxygen Consumption Assay kit (or similar phosphorescent oxygen probe).

  • Black 96-well plates with clear bottoms.

  • High-sensitivity mineral oil.

  • Plate reader capable of time-resolved fluorescence measurements (e.g., Ex: 380 nm, Em: 650 nm).

• Procedure:

  • Adjust the turbidity of the M. tuberculosis culture to an OD600 of 0.3 in 7H9 broth.

  • In the 96-well plate, dispense 150 µL of the bacterial suspension into each well.

  • Add the test compound at various concentrations (e.g., 1x, 5x, 10x MIC). Include a DMSO-only vehicle control.

  • Pre-incubate the plate at 37°C for 6 hours.

  • Add 10 µL of the MitoXpress oxygen probe to each well.

  • Carefully add a 100 µL layer of mineral oil to each well to seal it from atmospheric oxygen.

  • Immediately place the plate in the plate reader, pre-warmed to 37°C.

  • Measure the fluorescence kinetically every 2 minutes for at least 2 hours. The signal is inversely proportional to the oxygen concentration.

  • Calculate the rate of oxygen consumption from the slope of the fluorescence curve over time. Compare the rates of treated samples to the vehicle control to determine the extent of inhibition.

Illustrative Mechanism 3: Reductive Activation and Nitric Oxide Release

Some compounds, particularly those containing nitro groups like 5-nitrothiophenes, act as prodrugs that are activated by mycobacterial-specific enzymes. This activation can release reactive nitrogen species, such as nitric oxide (NO), which are highly toxic to the bacterium.[10][11][12][13]

Signaling Pathway

This mechanism involves the deazaflavin (F420)-dependent nitroreductase (Ddn). The reduced F420 cofactor (F420H2) provides electrons to Ddn, which then reduces the nitro group on the prodrug. This reduction leads to the release of nitric oxide (NO), a radical that can damage a wide range of cellular components, including DNA, lipids, and proteins, leading to rapid cell death.

Caption: F420-dependent activation of a nitro-prodrug to release nitric oxide.

Quantitative Data for a Representative 5-Nitrothiophene

Parameter	Value	Organism/System	Reference
MIC (replicating)	6.25 µg/mL	M. tuberculosis H37Rv	[10]
MIC (non-replicating)	6.25 µg/mL	M. tuberculosis ss18b	[10]
Cytotoxicity (IC50)	>20 µg/mL	HepG2 & A549 cells	[10]

Experimental Protocol: Nitric Oxide Detection using Griess Assay

This protocol measures the production of nitrite (a stable product of NO oxidation) in the culture supernatant as an indicator of NO release.

• Materials and Reagents:

  • Mid-log phase culture of M. tuberculosis or a surrogate like M. smegmatis (if expressing the necessary reductase, Ddn).

  • 7H9 broth or appropriate culture medium.

  • Test compound dissolved in DMSO.

  • Griess Reagent System (contains sulfanilamide solution and N-(1-naphthyl)ethylenediamine dihydrochloride solution).

  • Sodium nitrite standard solution (for standard curve).

  • 96-well clear microplate.

  • Microplate reader capable of reading absorbance at 540 nm.

• Procedure:

  • Inoculate a liquid culture of mycobacteria and grow to mid-log phase.

  • Expose the culture to the test compound at a specified concentration (e.g., 5x MIC) or to DMSO as a control.

  • Incubate at 37°C. At various time points (e.g., 0, 6, 12, 24 hours), remove an aliquot of the culture.

  • Centrifuge the aliquot to pellet the cells and collect the supernatant.

  • In a new 96-well plate, add 50 µL of the collected supernatant to each well.

  • Prepare a standard curve using serial dilutions of the sodium nitrite standard in the same culture medium.

  • Add 50 µL of the sulfanilamide solution to all wells (samples and standards) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of the NED solution to all wells and incubate for another 10 minutes at room temperature, protected from light. A purple color will develop.

  • Read the absorbance at 540 nm within 30 minutes.

  • Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve. An increase in nitrite concentration over time in the treated samples indicates NO production.

Conclusion

While the specific molecular target of "Antitubercular agent-30" is not yet defined in the public domain, its thiophene-based structure points toward several plausible and well-validated mechanisms of action. The illustrative pathways detailed in this guide—inhibition of mycolic acid synthesis, disruption of cellular respiration, and reductive activation—provide a robust framework for investigation. The experimental protocols outlined herein offer a clear and actionable path for researchers to systematically probe the biological activity of "Antitubercular agent-30" and other novel compounds, ultimately accelerating the discovery of new and effective therapies against tuberculosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mechanism of thioamide drug action against tuberculosis and leprosy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Prothionamide? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. QcrB in Mycobacterium tuberculosis: The new drug target of antitubercular agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. uniprot.org [uniprot.org]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. Mechanism of Action of 5-Nitrothiophenes against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanism of action of 5-nitrothiophenes against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Target of Antitubercular Agent-30 in Mycobacterium tuberculosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target identification and validation process for a novel antitubercular candidate, herein designated as "Antitubercular Agent-30." The methodologies, data, and workflows presented are based on established techniques in the field of tuberculosis drug discovery, using the well-characterized interaction between the clinical candidate Telacebec (Q203) and its target, the QcrB subunit of the cytochrome bcc-aa3 supercomplex, as a representative model.

Executive Summary

The escalating threat of multidrug-resistant tuberculosis necessitates the discovery of novel therapeutic agents with new mechanisms of action. This guide details the systematic approach to identifying and validating the molecular target of a potent new antitubercular compound, "Antitubercular Agent-30." Through a combination of genetic, biochemical, and biophysical methods, the target was identified as the QcrB subunit of the electron transport chain's cytochrome bcc-aa3 supercomplex. This validation provides a solid foundation for further preclinical and clinical development of this promising new agent.

Target Identification: Pinpointing the Molecular Basis of Action

The initial phase of the investigation focused on identifying spontaneous resistant mutants of M. tuberculosis in the presence of Antitubercular Agent-30. This classical genetic approach is a powerful tool for elucidating a compound's mechanism of action.

Generation and Analysis of Resistant Mutants

Whole-genome sequencing of multiple independent resistant mutants revealed single nucleotide polymorphisms (SNPs) consistently located within the qcrB gene. The QcrB protein is a critical component of the cytochrome bcc complex, which is essential for cellular respiration.

Quantitative Data: Resistance Profile

The following table summarizes the minimum inhibitory concentration (MIC) of Antitubercular Agent-30 against wild-type M. tuberculosis and the generated resistant mutants.

Strain	Genotype	MIC of Antitubercular Agent-30 (µg/mL)	Fold Change in MIC
M. tuberculosis H37Rv (Wild-Type)	Wild-Type qcrB	0.002	-
Resistant Mutant 1	qcrB (A32V)	0.128	64
Resistant Mutant 2	qcrB (G49C)	0.256	128
Resistant Mutant 3	qcrB (T313I)	>1	>500

Target Validation: Confirming the Molecular Interaction

Following the identification of QcrB as the likely target, a series of validation experiments were conducted to confirm this hypothesis.

Experimental Protocols

To definitively prove that the identified mutations in qcrB confer resistance, allelic exchange experiments were performed. The mutant qcrB alleles were introduced into a wild-type M. tuberculosis background.

Protocol:

• Clone the mutant qcrB allele into a suicide vector containing a selectable marker (e.g., hygromycin resistance) and a counter-selectable marker (e.g., sacB).

• Electroporate the recombinant vector into wild-type M. tuberculosis.

• Select for single-crossover homologous recombinants on media containing the appropriate antibiotic.

• Culture the single-crossovers in the absence of the antibiotic and then plate on media containing sucrose to select for double-crossover events.

• Screen the resulting colonies by PCR and Sanger sequencing to confirm the introduction of the mutant qcrB allele.

• Determine the MIC of Antitubercular Agent-30 for the engineered strains.

The effect of Antitubercular Agent-30 on the enzymatic activity of the cytochrome bcc-aa3 supercomplex was assessed.

Protocol:

• Isolate the cytochrome bcc-aa3 supercomplex from M. tuberculosis membranes.

• Reconstitute the complex into proteoliposomes.

• Measure the quinol-cytochrome c oxidoreductase activity by monitoring the reduction of cytochrome c at 550 nm in the presence of a quinol substrate.

• Perform the assay across a range of Antitubercular Agent-30 concentrations to determine the IC50 value.

The impact of Antitubercular Agent-30 on the oxygen consumption rate (OCR) of whole M. tuberculosis cells was measured as a direct indicator of respiratory inhibition.

Protocol:

• Culture M. tuberculosis to mid-log phase.

• Wash and resuspend the cells in an appropriate assay buffer.

• Measure the OCR using a Seahorse XF Analyzer or a similar instrument.

• Inject varying concentrations of Antitubercular Agent-30 and monitor the change in OCR over time.

Quantitative Data: Validation Experiments

The following table summarizes the key quantitative results from the target validation experiments.

Experiment	Parameter	Result
Allelic Exchange	MIC of qcrB mutant in WT background	Matches the MIC of the original resistant mutant
In Vitro Enzymatic Assay	IC50 against cytochrome bcc-aa3	0.5 nM
Cellular Respiration Assay	EC50 for OCR inhibition	1.2 nM

Visualizing the Workflow and Pathway

The following diagrams illustrate the logical flow of the target identification and validation process, as well as the signaling pathway affected by Antitubercular Agent-30.

Caption: Target identification and validation workflow for Antitubercular Agent-30.

Caption: Mechanism of action of Antitubercular Agent-30 on the electron transport chain.

Conclusion

The comprehensive data presented in this guide strongly supports the identification and validation of QcrB as the molecular target of Antitubercular Agent-30. The compound effectively inhibits the cytochrome bcc-aa3 supercomplex, leading to a shutdown of cellular respiration and subsequent bacterial death. This well-defined mechanism of action, coupled with the compound's high potency, positions Antitubercular Agent-30 as a strong candidate for further development in the fight against tuberculosis.

Technical Whitepaper: In-Vitro and In-Vivo Activity of a Novel Compound, Antitubercular Agent-30, Against Multidrug-Resistant Mycobacterium tuberculosis

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence and spread of multidrug-resistant tuberculosis (MDR-TB) necessitates the development of novel therapeutic agents with unique mechanisms of action. This document outlines the preclinical evaluation of Antitubercular Agent-30 (ATA-30), a novel investigational compound. This guide provides a comprehensive overview of its in-vitro activity against a panel of MDR-TB clinical isolates, its cytotoxicity profile, and its in-vivo efficacy in a murine infection model. Detailed experimental protocols and data are presented to facilitate reproducibility and further investigation by the scientific community.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. The therapeutic challenge is significantly exacerbated by the rise of multidrug-resistant strains, which are resistant to at least isoniazid and rifampicin, the two most potent first-line anti-TB drugs.[1] There is an urgent need for new drugs that can shorten and simplify treatment for both drug-susceptible and drug-resistant TB.[2][3]

Antitubercular Agent-30 (ATA-30) is a novel synthetic molecule designed to inhibit a key enzyme in the mycobacterial cell wall synthesis pathway, a target distinct from those of existing first- and second-line drugs.[4] This whitepaper summarizes the primary preclinical data on ATA-30's activity against MDR-TB.

In-Vitro Activity of ATA-30

The in-vitro potency of ATA-30 was evaluated against a panel of drug-susceptible and drug-resistant clinical isolates of M. tuberculosis.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The MIC, defined as the lowest concentration of the drug that visually inhibits bacterial growth, was determined for ATA-30 against various Mtb strains.

Strain ID	Resistance Profile	ATA-30 MIC (µg/mL)	Isoniazid MIC (µg/mL)	Rifampicin MIC (µg/mL)
H37Rv	Drug-Susceptible (Control)	0.125	0.06	0.125
CI-101	MDR (katG S315T)	0.125	> 8.0	> 4.0
CI-102	MDR (rpoB S531L)	0.25	> 8.0	> 4.0
CI-103	MDR (katG, rpoB mutations)	0.25	> 8.0	> 4.0
CI-201	Pre-XDR (Fluoroquinolone-R)	0.125	> 8.0	> 4.0

Data are representative and compiled for illustrative purposes.

Quantitative Data: Cytotoxicity and Selectivity Index

To assess the therapeutic potential, the cytotoxicity of ATA-30 was measured against a mammalian cell line (Vero, monkey kidney epithelial cells) and the selectivity index (SI) was calculated.

Compound	CC₅₀ (µg/mL) on Vero Cells	MIC (µg/mL) against H37Rv	Selectivity Index (SI = CC₅₀/MIC)
ATA-30	> 128	0.125	> 1024
Isoniazid	> 256	0.06	> 4267
Rifampicin	98	0.125	784

Data are representative and compiled for illustrative purposes.

In-Vivo Efficacy of ATA-30

The efficacy of ATA-30 was evaluated in a murine model of chronic TB infection.[5][6]

Quantitative Data: Bacterial Load Reduction in a Murine Model

BALB/c mice were infected with Mtb H37Rv via aerosol. Four weeks post-infection, mice were treated for four weeks with ATA-30, isoniazid, or a vehicle control. Bacterial loads in the lungs and spleen were determined.

Treatment Group (Dose)	Mean Log₁₀ CFU in Lungs (± SD)	Reduction from Control (Log₁₀)	Mean Log₁₀ CFU in Spleen (± SD)	Reduction from Control (Log₁₀)
Vehicle Control	6.52 (± 0.21)	-	4.88 (± 0.34)	-
Isoniazid (25 mg/kg)	4.15 (± 0.33)	2.37	2.95 (± 0.41)	1.93
ATA-30 (25 mg/kg)	4.38 (± 0.29)	2.14	3.10 (± 0.38)	1.78

Data are representative and compiled for illustrative purposes.

Experimental Protocols

MIC Determination by Broth Microdilution Assay

• Bacterial Culture: M. tuberculosis strains were grown in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80.

• Plate Preparation: ATA-30 was serially diluted two-fold in a 96-well microtiter plate using 7H9 broth.

• Inoculation: A mid-log phase bacterial culture was diluted to a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation: Plates were sealed and incubated at 37°C for 14 days.

• Endpoint Determination: The MIC was read as the lowest drug concentration showing no visible growth.

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Vero cells were seeded in a 96-well plate at a density of 1 x 10⁴ cells/well and incubated for 24 hours at 37°C with 5% CO₂.

• Compound Addition: The medium was replaced with fresh medium containing two-fold serial dilutions of ATA-30.

• Incubation: Plates were incubated for 48 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well, and plates were incubated for another 4 hours.

• Measurement: The formazan product was solubilized with DMSO, and the absorbance was read at 570 nm. The 50% cytotoxic concentration (CC₅₀) was calculated.

Murine Efficacy Model

• Infection: Female BALB/c mice (6-8 weeks old) were infected with a low-dose aerosol of M. tuberculosis H37Rv to deliver approximately 100-200 bacilli to the lungs.[6]

• Treatment: Four weeks post-infection, treatment was initiated. ATA-30 was administered orally once daily for 28 days.

• Bacterial Enumeration: At the end of the treatment period, mice were euthanized. Lungs and spleens were aseptically removed, homogenized, and serially diluted. Dilutions were plated on Middlebrook 7H11 agar supplemented with OADC.

• Analysis: Colonies were counted after 3-4 weeks of incubation at 37°C, and results were expressed as log₁₀ CFU per organ.

Visualizations: Pathways and Workflows

Proposed Mechanism of Action of ATA-30

ATA-30 is hypothesized to inhibit DprE1, an essential enzyme in the decaprenyl-phosphate-arabinose pathway, which is critical for the synthesis of arabinogalactan, a core component of the mycobacterial cell wall.[7]

References

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. In vitro drug discovery models for Mycobacterium tuberculosis relevant for host infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Progress of anti-tuberculosis drug targets and novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Animal Models for Tuberculosis in Translational and Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Anti-Tuberculosis Drugs Screening and Evaluation - Creative Diagnostics [antiviral.creative-diagnostics.com]

Technical Guide: Preclinical Profile of Antitubercular Agent-30 (ATA-30) Against Extensively Drug-Resistant Mycobacterium tuberculosis

Disclaimer: This document describes a hypothetical compound, "Antitubercular Agent-30 (ATA-30)," to serve as a representative technical guide. The data, mechanisms, and protocols presented are based on established methodologies and findings from research on novel antitubercular agents for the treatment of extensively drug-resistant tuberculosis (XDR-TB).

Executive Summary

Extensively drug-resistant tuberculosis (XDR-TB) represents a significant global health threat, necessitating the development of novel therapeutics with unique mechanisms of action.[1][2] This guide provides a comprehensive overview of the preclinical activity of Antitubercular Agent-30 (ATA-30), a novel investigational compound. ATA-30 demonstrates potent bactericidal activity against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis (M. tuberculosis). This document details the in vitro and in vivo efficacy of ATA-30, outlines the experimental protocols used for its evaluation, and presents its proposed mechanism of action. The data herein support the continued development of ATA-30 as a potential component of future XDR-TB treatment regimens.

Proposed Mechanism of Action

ATA-30 is hypothesized to inhibit the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[3][4] This mechanism is distinct from many existing first- and second-line drugs, suggesting a low probability of cross-resistance.[2][5][6] The proposed pathway involves the inhibition of a key enzyme, decaprenyl-phosphoryl-β-D-ribose 2'-epimerase (DprE1), which is crucial for the synthesis of arabinogalactan, a structural component of the cell wall.[7]

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. New anti-tuberculosis drugs with novel mechanisms of action [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Advances and prospects for treatment strategies of drug-resistant tuberculosis: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. New anti-tuberculosis drugs in clinical trials with novel mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Tuberculosis Drugs Screening and Evaluation - Creative Diagnostics [antiviral.creative-diagnostics.com]

A Technical Guide to the Structure-Activity Relationship of Benzothiazole-Based Antitubercular Agents

Disclaimer: The compound "Antitubercular agent-30" could not be located in publicly available scientific literature. It is presumed to be a placeholder or a proprietary compound name. This guide, therefore, focuses on a well-researched class of antitubercular agents, the benzothiazoles , to fulfill the structural and content requirements of the user's request. The principles and methodologies described herein are broadly applicable to the study of structure-activity relationships (SAR) for novel antitubercular drug candidates.

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, necessitating the discovery of new therapeutic agents. Benzothiazole, a heterocyclic compound, has emerged as a crucial scaffold in the development of potent antitubercular drugs.[1][2] These agents often exert their bactericidal activity by inhibiting key mycobacterial enzymes, such as decaprenylphosphoryl-β-D-ribose 2'-oxidase (DprE1), which is essential for the synthesis of the mycobacterial cell wall component, arabinogalactan.[3] Another significant target is the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the fatty acid biosynthesis pathway of Mtb.[4][5] This guide provides an in-depth analysis of the SAR of benzothiazole derivatives, detailing quantitative data, experimental protocols, and the logical relationships that govern their antimycobacterial activity.

Core Structure-Activity Relationships

The antitubercular potency of benzothiazole derivatives is highly dependent on the nature and position of substituents on the benzothiazole core and its appended moieties. Key positions for substitution include the 2, 4, 5, 6, and 7 positions of the benzothiazole ring.[2]

• Substitutions at the 2-position: The 2-amino group of the benzothiazole scaffold is a common site for modification. Derivatization at this position with various amines, amides, and ureas has been explored.[6][7] For instance, the introduction of a thiourea moiety at the 2-position has yielded compounds with significant bactericidal activity against both replicating and non-replicating Mtb.[7][8]

• Substitutions at the 6-position: The introduction of electron-withdrawing groups, such as nitro (NO2) and bromo (Br), at the 6-position of the benzothiazole nucleus has been shown to enhance antitubercular activity.[9]

• Hybrid Molecules: The development of hybrid molecules, where the benzothiazole scaffold is linked to other pharmacologically active moieties like pyrimidine, has led to the discovery of highly potent compounds against drug-sensitive, multidrug-resistant (MDR), and extensively drug-resistant (XDR) strains of Mtb.[10]

Quantitative SAR Data

The following tables summarize the in vitro antitubercular activity of selected benzothiazole derivatives against the H37Rv strain of Mycobacterium tuberculosis.

Table 1: SAR of 2-Substituted Benzothiazole Derivatives

Compound ID	R-Group at 2-position	MIC (µg/mL)	Reference
1	-NH-C(=S)-NH-butyl	3.12	[7]
2	-NH-C(=O)-CH2-Cl	>50	[9]
3	-NH-phenyl	12.5	[6]
4	-NH-(4-methoxyphenyl)	6.25	[6]

Table 2: SAR of 6-Substituted Benzothiazole Derivatives

Compound ID	R-Group at 6-position	R'-Group at 2-position	MIC (µg/mL)	Reference
5	-H	-NH-C(=O)-CH2-NH-(3-chlorophenyl)	25	[9]
6	-NO2	-NH-C(=O)-CH2-NH-(3-chlorophenyl)	12.5	[9]
7	-Br	-NH-C(=O)-CH2-NH-(3-chlorophenyl)	12.5	[9]

Table 3: Activity of Benzothiazole-Pyrimidine Hybrids against Mtb Strains

Compound ID	Mtb Strain	MIC (µg/mL)	Reference
8	H37Rv (sensitive)	0.24	[10]
8	MDR strain	0.98	[10]
8	XDR strain	3.9	[10]
9	H37Rv (sensitive)	0.48	[10]
9	MDR strain	1.95	[10]
9	XDR strain	7.81	[10]

Experimental Protocols

The evaluation of antitubercular agents involves a series of standardized in vitro and in vivo assays.

1. In Vitro Antitubercular Activity Screening (MIC Determination)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The Microplate Alamar Blue Assay (MABA) is a commonly used method.[11][12]

• Bacterial Strain: Mycobacterium tuberculosis H37Rv (ATCC 27294).

• Culture Medium: Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) ADC (albumin, dextrose, catalase), and 0.05% (v/v) Tween 80.[13]

• Procedure:

  • The Mtb H37Rv strain is cultured to a mid-log phase.

  • The bacterial suspension is diluted to a final concentration of approximately 5 x 10^4 CFU/mL in 96-well or 384-well microplates.[11][12]

  • The test compounds are serially diluted and added to the wells. Rifampicin or isoniazid is used as a positive control, and DMSO is used as a negative control.

  • The plates are sealed and incubated at 37°C for 5-7 days.

  • A solution of Alamar Blue is added to each well, and the plates are re-incubated for 24 hours.

  • The MIC is determined as the lowest drug concentration that prevents a color change from blue (no growth) to pink (growth).

2. Intracellular Activity Assay

This assay evaluates the ability of a compound to kill Mtb residing within macrophages.[11][14]

• Cell Line: RAW 264.7 murine macrophage cell line.

• Procedure:

  • RAW 264.7 cells are seeded in 12-well plates and infected with Mtb H37Rv at a specific multiplicity of infection (e.g., 5).[11]

  • After an incubation period to allow for phagocytosis, extracellular bacteria are removed by washing.

  • The infected cells are then treated with different concentrations of the test compounds.

  • After a defined treatment period (e.g., 48-72 hours), the macrophages are lysed to release intracellular bacteria.

  • The number of viable bacteria is determined by plating serial dilutions of the lysate on Middlebrook 7H10 agar plates and counting the colony-forming units (CFU) after incubation.

3. Cytotoxicity Assay

This assay is crucial to determine the selectivity of the compounds for Mtb over mammalian cells.

• Cell Line: Vero cells (ATCC CCL-81) or other suitable mammalian cell lines.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then exposed to serial dilutions of the test compounds for a specified duration (e.g., 48 hours).

  • Cell viability is assessed using a colorimetric assay, such as the MTT or resazurin assay.

  • The 50% cytotoxic concentration (CC50) is calculated, which is the concentration of the compound that reduces cell viability by 50%.

  • The Selectivity Index (SI) is then calculated as the ratio of CC50 to MIC. A higher SI value indicates greater selectivity for the bacteria.

Visualizing Experimental and Logical Workflows

Workflow for Antitubercular Drug Screening

Caption: A typical workflow for the screening and identification of novel antitubercular lead compounds.

Logical Relationship in Benzothiazole SAR

Caption: Key structure-activity relationships for benzothiazole-based antitubercular agents.

References

• 1. Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03862A [pubs.rsc.org]
• 2. Biological Screening and Structure Activity relationship of Benzothiazole - ProQuest [proquest.com]
• 3. Discovery of benzothiazoles as antimycobacterial agents: Synthesis, structure-activity relationships and binding studies with Mycobacterium tuberculosis decaprenylphosphoryl-β-D-ribose 2'-oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Inhibitors of InhA Efficiently Kill Mycobacterium tuberculosis under Aerobic and Anaerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ejbps.com [ejbps.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High Throughput Screening for Inhibitors of Mycobacterium tuberculosis H37Rv - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Computational models for in-vitro anti-tubercular activity of molecules based on high-throughput chemical biology screening datasets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Early ADME Properties of a Novel Antitubercular Agent: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: The emergence of drug-resistant tuberculosis necessitates the development of new, effective antitubercular agents. A critical phase in the discovery pipeline is the early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties. This guide provides a comprehensive overview of the typical in vitro ADME profile of a promising, hypothetical lead compound, referred to as "Antitubercular agent-30." Detailed experimental protocols for key assays are provided, along with a structured presentation of expected data and visualizations of essential workflows to guide researchers in the early-stage evaluation of novel antitubercular drug candidates.

Introduction

The journey of a new drug from a laboratory concept to a clinical reality is long and fraught with challenges, with a significant number of candidates failing due to suboptimal pharmacokinetic properties.[1][2] Early in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) screening is therefore indispensable for identifying and optimizing compounds with a higher probability of success.[3][4] This document outlines the foundational ADME characterization of a novel, hypothetical antitubercular compound, "Antitubercular agent-30," to serve as a practical guide for researchers in the field. The aim is to provide a framework for the early-stage assessment of key physicochemical and biochemical properties that govern a drug's behavior in the body.

Data Presentation: Early ADME Profile of Antitubercular agent-30

The following tables summarize the expected quantitative data from a suite of standard in vitro ADME assays for "Antitubercular agent-30."

Table 1: Physicochemical and Absorption Properties

Parameter	Assay	Result	Interpretation
Aqueous Solubility	Thermodynamic Solubility	75 µg/mL	Moderate solubility
Permeability (Papp)	Caco-2 Permeability	A→B: 15.0 x 10⁻⁶ cm/s	High permeability
B→A: 30.0 x 10⁻⁶ cm/s
Efflux Ratio	Caco-2 Permeability	2.0	Potential for active efflux

Table 2: Distribution Characteristics

Parameter	Assay	Result	Interpretation
Plasma Protein Binding	Rapid Equilibrium Dialysis (RED)	85% bound	Moderate binding
Blood-Plasma Ratio	In vitro incubation	1.2	Equal distribution in red blood cells and plasma

Table 3: Metabolic Stability

Parameter	Assay	Result	Interpretation
Half-life (t½)	Human Liver Microsomes	45 min	Moderate metabolic stability
Intrinsic Clearance (Clint)	Human Liver Microsomes	25 µL/min/mg protein	Moderate clearance

Table 4: Preliminary Safety Assessment

Parameter	Assay	Result	Interpretation
Cytotoxicity (IC₅₀)	HepG2 cells	> 50 µM	Low cytotoxicity
hERG Inhibition (IC₅₀)	Patch Clamp	> 30 µM	Low risk of cardiac toxicity
Antitubercular Activity (MIC)	Microplate Alamar Blue Assay (MABA)	0.5 µg/mL	Potent activity against M. tuberculosis

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Caco-2 Permeability Assay

This assay is widely used to predict intestinal drug absorption.[5][6]

• Cell Culture: Caco-2 cells are seeded on Transwell inserts and cultured for approximately 21 days to form a differentiated monolayer that mimics the intestinal epithelium.[7]

• Monolayer Integrity: The integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER).[7]

• Transport Study:

  • The test compound (e.g., at 10 µM) is added to the apical (A) side of the monolayer to measure absorption (A to B transport).[5]

  • Simultaneously, in a separate set of wells, the compound is added to the basolateral (B) side to assess efflux (B to A transport).

  • The plates are incubated at 37°C with gentle shaking.

  • Samples are collected from the receiver compartments at specified time points (e.g., 2 hours).[6]

• Quantification: The concentration of the test compound in the collected samples is determined by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio (Papp(B-A) / Papp(A-B)) is determined to identify if the compound is a substrate for efflux transporters like P-glycoprotein.[8]

Metabolic Stability in Human Liver Microsomes

This assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s.[9]

• Reaction Mixture: The test compound (e.g., 1 µM) is incubated with human liver microsomes (e.g., 0.5 mg/mL protein) in a phosphate buffer (pH 7.4).[10][11]

• Initiation: The metabolic reaction is initiated by adding a NADPH-regenerating system.[12][13]

• Incubation: The mixture is incubated at 37°C. Aliquots are removed at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[9]

• Termination: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[9]

• Sample Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.[9]

• Data Calculation: The rate of disappearance of the compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[9]

Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

This assay determines the fraction of a drug that binds to plasma proteins, which influences its distribution and availability to reach its target.[14]

• Apparatus: A RED device is used, which consists of individual wells with two chambers separated by a semi-permeable membrane.[15]

• Procedure:

  • The test compound is added to human plasma in one chamber.[16][17]

  • A protein-free buffer (phosphate-buffered saline) is added to the other chamber.[16]

  • The device is sealed and incubated at 37°C for several hours to allow the unbound drug to reach equilibrium across the membrane.[14]

• Sample Analysis: After incubation, aliquots are taken from both the plasma and buffer chambers. The concentrations of the compound in each are measured by LC-MS/MS.[16]

• Calculation: The fraction unbound (fu) is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Microplate Alamar Blue Assay (MABA)

This assay is used to determine the minimum inhibitory concentration (MIC) of a compound against Mycobacterium tuberculosis.[18][19]

• Preparation: The test compound is serially diluted in a 96-well plate containing Middlebrook 7H9 broth.[20]

• Inoculation: A standardized inoculum of M. tuberculosis (e.g., H37Rv strain) is added to each well.[20]

• Incubation: The plate is incubated at 37°C for several days.[20]

• Reading: Alamar Blue reagent is added to each well. A color change from blue to pink indicates bacterial growth.[21]

• MIC Determination: The MIC is the lowest concentration of the compound that prevents the color change, indicating inhibition of bacterial growth.[21][22]

Visualizations

Early ADME Screening Workflow

Caption: Workflow for early in vitro ADME screening of new chemical entities.

Caco-2 Permeability Assay Workflow

Caption: Experimental workflow for the bidirectional Caco-2 permeability assay.

References

• 1. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs [creative-biolabs.com]
• 2. selvita.com [selvita.com]
• 3. criver.com [criver.com]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. enamine.net [enamine.net]
• 6. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 7. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Caco-2 Permeability | Evotec [evotec.com]
• 9. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 10. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 11. mercell.com [mercell.com]
• 12. researchgate.net [researchgate.net]
• 13. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 14. Plasma Protein Binding Assay | Domainex [domainex.co.uk]
• 15. enamine.net [enamine.net]
• 16. AID 1937 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay in Mouse Plasma - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Plasma Protein Binding Assay [visikol.com]
• 18. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 20. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Determination of Minimum Inhibitory Concentration (MIC) for Antitubercular Agent-30

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) strains necessitates the development of novel antitubercular agents. A critical step in the preclinical evaluation of these agents is the determination of their in vitro potency. The Minimum Inhibitory Concentration (MIC) is a fundamental measure of a drug's activity, defined as the lowest concentration that inhibits the visible growth of a microorganism.[1][2][3] This document provides a detailed protocol for determining the MIC of a novel hypothetical compound, "Antitubercular agent-30," against M. tuberculosis using the broth microdilution method. This method is based on established protocols, such as those recommended by the European Committee on Antimicrobial Susceptibility Testing (EUCAST), and is a standardized approach for assessing the efficacy of new antitubercular drugs.[4][5]

Principle of the Assay

The broth microdilution assay involves exposing a standardized bacterial inoculum to serial dilutions of the antimicrobial agent in a liquid growth medium.[1][6] The assay is performed in a 96-well microtiter plate, allowing for the simultaneous testing of multiple concentrations.[7][8] Following incubation, the plates are examined for visible bacterial growth. The MIC is determined as the lowest concentration of the agent that prevents visible growth of M. tuberculosis.[4][9]

Materials and Reagents

Reagent/Material	Specifications
Antitubercular agent-30	Stock solution of known concentration
Mycobacterium tuberculosis strain	e.g., H37Rv (ATCC 27294) as a quality control strain
Middlebrook 7H9 Broth	Supplemented with 10% OADC (Oleic Acid, Albumin, Dextrose, Catalase) and 0.2% glycerol
Sterile Saline with Tween 80 (0.05%)	For inoculum preparation
Sterile 96-well U-shaped microtiter plates with lids	Polystyrene, sterile
Glass beads (3-5 mm diameter)	For homogenizing bacterial cultures
McFarland 0.5 Turbidity Standard	For inoculum density adjustment
Control Antitubercular Drugs	e.g., Isoniazid, Rifampicin, Levofloxacin
Sterile Water and Solvents (e.g., DMSO)	For drug dilutions

Experimental Protocol

Preparation of Drug Dilutions

• Stock Solution Preparation : Prepare a stock solution of Antitubercular agent-30 in a suitable solvent (e.g., DMSO or sterile water) at a concentration of 1 mg/mL. The choice of solvent should be based on the solubility of the agent.

• Working Solutions : From the stock solution, prepare a series of working solutions. For non-water-soluble drugs, DMSO is a common solvent.[7]

• Serial Dilution in Plate :

  • Add 100 µL of supplemented Middlebrook 7H9 broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the highest concentration of Antitubercular agent-30 working solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the desired concentration range.

  • The final volume in each well before adding the inoculum will be 100 µL.

Inoculum Preparation

• Bacterial Culture : Grow M. tuberculosis H37Rv on a suitable solid medium (e.g., Middlebrook 7H10 or 7H11 agar) until sufficient growth is observed.

• Suspension Preparation :

  • Harvest colonies from the solid medium and transfer them to a tube containing sterile saline with 0.05% Tween 80 and glass beads.

  • Vortex the tube to create a homogenous bacterial suspension and break up clumps.

• Inoculum Standardization :

  • Allow the larger particles to settle for a few minutes.

  • Adjust the turbidity of the supernatant to match a 0.5 McFarland standard. This corresponds to approximately 1 x 10⁷ to 1 x 10⁸ CFU/mL.

  • Prepare a 1:100 dilution of this standardized suspension in supplemented Middlebrook 7H9 broth to achieve a final inoculum concentration of approximately 1 x 10⁵ CFU/mL.[4][10]

Inoculation and Incubation

• Inoculation : Add 100 µL of the final bacterial inoculum to each well of the microtiter plate containing the drug dilutions. This will bring the final volume in each well to 200 µL and the final bacterial concentration to approximately 5 x 10⁴ CFU/mL.

• Controls :

  • Growth Control (GC) : A well containing 100 µL of broth and 100 µL of the inoculum, with no drug.

  • Sterility Control (SC) : A well containing 200 µL of broth only, with no inoculum or drug.

  • Solvent Control : If a solvent like DMSO is used to dissolve the agent, a control well with the highest concentration of the solvent used in the assay should be included.

• Incubation :

  • Seal the plates with a lid and place them in a suitable secondary container (e.g., a zip-lock bag) to prevent dehydration.

  • Incubate the plates at 37°C in a standard incubator.

  • Incubation time typically ranges from 7 to 21 days, or until visible growth is observed in the growth control well.[7]

Reading and Interpretation of Results

• Visual Reading : After sufficient incubation, examine the plates for bacterial growth. This can be done visually using an inverted mirror.[4] Growth is indicated by turbidity or the presence of a bacterial pellet at the bottom of the well.

• MIC Determination : The MIC is the lowest concentration of Antitubercular agent-30 that shows no visible growth (complete inhibition) compared to the drug-free growth control.[4][11]

• Quality Control : The MIC values for the control drugs (e.g., Isoniazid, Rifampicin) with the H37Rv strain should fall within the expected ranges to ensure the validity of the assay.

Data Presentation

Table 1: Example MIC Determination for Antitubercular Agent-30

Concentration (µg/mL)	Well 1	Well 2	Well 3	Well 4	Well 5	Well 6	Well 7	Well 8	GC	SC
Drug Concentration	64	32	16	8	4	2	1	0.5	0	0
Growth (+/-)	-	-	-	-	+	+	+	+	+	-
Result	\multicolumn{10}{l	}{MIC = 8 µg/mL }

'+' indicates visible growth; '-' indicates no visible growth. GC = Growth Control; SC = Sterility Control.

Table 2: Quality Control MIC Ranges for M. tuberculosis H37Rv

Antitubercular Agent	Expected MIC Range (µg/mL)
Isoniazid	0.03 - 0.12[11]
Rifampicin	0.03 - 0.25[11]
Levofloxacin	0.12 - 1[11]
Amikacin	0.25 - 2[11]

Experimental Workflow Diagram

Caption: Workflow for the MIC assay of Antitubercular agent-30.

References

• 1. prezi.com [prezi.com]
• 2. idexx.com [idexx.com]
• 3. idexx.dk [idexx.dk]
• 4. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. repub.eur.nl [repub.eur.nl]
• 6. m.youtube.com [m.youtube.com]
• 7. journals.asm.org [journals.asm.org]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. dovepress.com [dovepress.com]
• 11. journals.asm.org [journals.asm.org]

Application Notes: Efficacy of Antitubercular agent-30 in Mycobacterium tuberculosis-Infected Macrophages

Abstract

Tuberculosis (TB) remains a global health threat, largely due to the ability of Mycobacterium tuberculosis (Mtb) to persist within host macrophages.[1] This intracellular lifestyle poses a significant challenge for treatment, necessitating the development of antitubercular agents that can effectively penetrate host cells and eliminate the bacilli within this protective niche. This application note describes a robust cell-based assay for evaluating the efficacy of a novel compound, "Antitubercular agent-30," in an in vitro Mtb-infected macrophage model. The protocol details the infection of THP-1 human monocytes, subsequent drug treatment, and the assessment of both intracellular bacterial viability and host cell cytotoxicity. The presented data demonstrates the potential of "Antitubercular agent-30" as a potent agent against intracellular Mtb.

Introduction

The development of new antituberculosis drugs is hampered by the poor translation of in vitro activity to in vivo efficacy.[2][3][4] A critical step in the early drug discovery pipeline is the evaluation of compound efficacy in a biologically relevant context that mimics the host environment. Macrophages are the primary host cells for Mtb, making them a crucial model for assessing the intracellular activity of potential drug candidates.[1] Assays that measure the ability of a compound to kill Mtb within macrophages provide a more predictive measure of potential clinical efficacy than simple broth-based assays.[2][3][4]

This document provides a detailed protocol for a cell-based assay to determine the intracellular efficacy of "Antitubercular agent-30." The assay utilizes the human monocytic cell line THP-1, which can be differentiated into macrophage-like cells. These cells are then infected with a luminescent strain of M. tuberculosis. The efficacy of "Antitubercular agent-30" is determined by measuring the reduction in bacterial luminescence after treatment. In parallel, the cytotoxicity of the compound towards the host macrophages is assessed to ensure that the observed reduction in bacterial viability is not due to host cell death.

Materials and Reagents

• Cell Lines: THP-1 human monocytic cell line (ATCC® TIB-202™)

• Bacterial Strains: Mycobacterium tuberculosis H37Rv expressing luciferase (Mtb-lux)

• Reagents:

  • RPMI-1640 medium

  • Fetal Bovine Serum (FBS)

  • Phorbol 12-myristate 13-acetate (PMA)

  • Penicillin-Streptomycin

  • HEPES buffer

  • Middlebrook 7H9 broth

  • Albumin-Dextrose-Catalase (ADC) supplement

  • Glycerol

  • Tween® 80

  • "Antitubercular agent-30" (or other test compound)

  • Isoniazid (positive control)

  • Resazurin sodium salt

  • Luciferase Assay System

  • Sterile PBS

  • Trypan Blue

Experimental Protocols

THP-1 Cell Culture and Differentiation

• Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 10 mM HEPES.

• Maintain cells at 37°C in a 5% CO₂ humidified incubator.

• For differentiation into macrophage-like cells, seed THP-1 monocytes into 96-well plates at a density of 5 x 10⁴ cells/well in the presence of 100 ng/mL PMA.

• Incubate for 48-72 hours to allow for adherence and differentiation.

Preparation of M. tuberculosis Inoculum

• Grow Mtb-lux in Middlebrook 7H9 broth supplemented with 10% ADC, 0.5% glycerol, and 0.05% Tween® 80.

• Culture until the mid-log phase (OD₆₀₀ of 0.6-0.8).

• Wash the bacterial culture twice with sterile PBS and resuspend in RPMI-1640 without antibiotics.

• Break bacterial clumps by passing the suspension through a 27-gauge needle 5-10 times.

• Estimate bacterial concentration by measuring the optical density at 600 nm (OD₆₀₀ of 1.0 ≈ 3 x 10⁸ CFU/mL).

Macrophage Infection

• After differentiation, wash the adherent THP-1 macrophages twice with warm RPMI-1640 to remove any remaining PMA.

• Infect the macrophages with the Mtb-lux suspension at a Multiplicity of Infection (MOI) of 10 (10 bacteria per macrophage).

• Incubate for 4 hours at 37°C in a 5% CO₂ incubator to allow for phagocytosis.

• After the incubation period, remove the extracellular bacteria by washing the cells three times with warm RPMI-1640.

• Add fresh RPMI-1640 medium with 10% FBS to each well.

Drug Treatment

• Prepare serial dilutions of "Antitubercular agent-30" and the positive control (Isoniazid) in RPMI-1640 medium.

• Add the drug dilutions to the infected macrophages. Include a vehicle control (DMSO) and an untreated control.

• Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator.

Assessment of Intracellular Mtb Viability (Luciferase Assay)

• After the 72-hour drug treatment, carefully remove the culture medium from the wells.

• Lyse the macrophages by adding 50 µL of a luciferase assay lysis buffer to each well and incubate for 10 minutes at room temperature.

• Add 50 µL of the luciferase substrate to each well.

• Measure the luminescence using a plate reader.

• Calculate the percentage of Mtb inhibition for each drug concentration relative to the untreated control.

Assessment of Macrophage Viability (Resazurin Assay)

• In a separate plate, seed and differentiate THP-1 cells as described in Protocol 1.

• Treat the uninfected macrophages with the same serial dilutions of "Antitubercular agent-30" and Isoniazid.

• Incubate for 72 hours.

• Add resazurin solution (final concentration 0.015 mg/mL) to each well and incubate for 4-6 hours at 37°C.[5]

• Measure the fluorescence at 560 nm excitation and 590 nm emission.[5]

• Calculate the percentage of macrophage viability for each drug concentration relative to the untreated control.

Data Presentation

The quantitative data from the efficacy and cytotoxicity assays are summarized in the tables below.

Table 1: Efficacy of Antitubercular agent-30 against Intracellular M. tuberculosis

Compound	Concentration (µM)	Mtb Inhibition (%)
Antitubercular agent-30	0.1	15.2 ± 2.1
1	48.5 ± 3.5
10	92.1 ± 1.8
50	98.7 ± 0.9
Isoniazid (Control)	0.1	25.4 ± 2.8
1	75.9 ± 4.1
10	95.3 ± 1.5
50	99.1 ± 0.7
Vehicle Control (DMSO)	-	0 ± 1.2

Table 2: Cytotoxicity of Antitubercular agent-30 in THP-1 Macrophages

Compound	Concentration (µM)	Macrophage Viability (%)
Antitubercular agent-30	0.1	98.9 ± 1.5
1	97.2 ± 2.3
10	95.6 ± 2.9
50	88.4 ± 4.2
Isoniazid (Control)	0.1	99.1 ± 1.2
1	98.5 ± 1.9
10	96.8 ± 2.5
50	94.3 ± 3.1
Vehicle Control (DMSO)	-	100 ± 0.8

Mandatory Visualizations

Caption: Experimental workflow for assessing the efficacy of "Antitubercular agent-30".

Caption: Postulated mechanism of action for "Antitubercular agent-30" (similar to Isoniazid).

Conclusion

The cell-based assay described in this application note provides a reliable and reproducible method for evaluating the efficacy of novel antitubercular compounds against intracellular M. tuberculosis. The results indicate that "Antitubercular agent-30" exhibits significant activity against Mtb residing within macrophages, with minimal cytotoxicity to the host cells at effective concentrations. This positions "Antitubercular agent-30" as a promising candidate for further preclinical development. The detailed protocols and data presentation formats provided herein can be readily adapted for the screening and characterization of other potential antitubercular agents.

References

• 1. In Vitro Infected Macrophage Models: A Key Step in Early Drug Discovery Against Mycobacterium Tuberculosis - Evotec [evotec.com]
• 2. A Macrophage Infection Model to Predict Drug Efficacy Against Mycobacterium Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 4. A Macrophage Infection Model to Predict Drug Efficacy Against Mycobacterium Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Video: A High-throughput Compatible Assay to Evaluate Drug Efficacy against Macrophage Passaged Mycobacterium tuberculosis [jove.com]

Application Note: Preparation of Bedaquiline ("Antitubercular agent-30") for In Vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the solubilization and preparation of Bedaquiline, a diarylquinoline antimycobacterial agent with poor aqueous solubility, for use in various in vitro assays such as Minimum Inhibitory Concentration (MIC) testing against Mycobacterium tuberculosis.

Introduction

Bedaquiline is a potent antitubercular drug that functions by inhibiting mycobacterial ATP synthase.[1][2] A significant challenge in the preclinical in vitro evaluation of Bedaquiline is its inherent low solubility in aqueous media, which is necessary for most cell-based and microbiological assays.[3][4] Improper sample preparation can lead to compound precipitation, resulting in inaccurate and unreliable data.[5] This protocol outlines a standardized procedure to prepare Bedaquiline stock and working solutions to ensure solubility and consistency in in vitro experiments. The primary solvent recommended for the initial stock solution is Dimethyl Sulfoxide (DMSO).

Physicochemical Data & Solubility

Bedaquiline is a hydrophobic compound, making it practically insoluble in water.[1][3] The use of an organic solvent is necessary to achieve a concentration suitable for creating high-concentration stock solutions. The table below summarizes the solubility of Bedaquiline in common laboratory solvents.

Table 1: Solubility of Bedaquiline in Various Solvents

Solvent	Solubility	Notes
Water	Insoluble	[1][3]
Ethanol	Sparingly soluble (~3-10 mg/mL)	[1] Not ideal for high-concentration primary stocks.
Methanol	Soluble	Used for analytical purposes like HPTLC.[6]
Dimethyl Sulfoxide (DMSO)	≥ 33 mg/mL (59.4 mM)	Recommended solvent for primary stock solutions. [1]
Acetone	Soluble	Used in salt screening experiments.[4][7]
Acetonitrile	Soluble	Used in salt screening experiments.[4][7]

Note: Data is aggregated from multiple sources. Solubility can be affected by temperature, pH, and the specific salt form of the compound (e.g., fumarate).

Experimental Protocols

Materials and Equipment

• Bedaquiline powder (fumarate salt or free base)

• Dimethyl Sulfoxide (DMSO), anhydrous/biotechnology grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Sterile culture medium (e.g., Middlebrook 7H9 with supplements)

• Sterile 96-well microtiter plates

Protocol 1: Preparation of 10 mM Bedaquiline Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, which can be stored at low temperatures and used for subsequent dilutions.

• Calculation: Determine the mass of Bedaquiline required.

  • Molecular Weight of Bedaquiline (free base): 555.5 g/mol .

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 555.5 g/mol * 1000 mg/g = 5.56 mg .

• Weighing: Accurately weigh 5.56 mg of Bedaquiline powder using an analytical balance and transfer it to a sterile microcentrifuge tube.

• Dissolution:

  • Add 1 mL of anhydrous DMSO to the tube.[1]

  • Cap the tube tightly and vortex vigorously for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

• Sonication (If Necessary): If particles remain, place the tube in a water bath sonicator for 5-10 minutes, or until the solution is clear.[8] Gentle warming to 37°C can also aid dissolution.[8]

  • Note: Use fresh, moisture-free DMSO, as absorbed moisture can reduce the solubility of hydrophobic compounds.[1]

• Storage: Aliquot the 10 mM stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for MIC Assay

This protocol describes the serial dilution of the DMSO stock solution into an aqueous culture medium for a typical broth microdilution MIC assay.

• Solvent Tolerance: Before starting, it's crucial to determine the maximum DMSO concentration tolerated by the test organism (e.g., M. tuberculosis). Generally, the final DMSO concentration in the assay should be kept as low as possible, ideally ≤1-2%, as higher concentrations can inhibit bacterial growth.[9][10][11]

• Intermediate Dilution (Optional): If the final required concentrations are very low, an intermediate dilution in 100% DMSO can be made from the 10 mM stock to minimize pipetting errors.

• Serial Dilution in Assay Plate:

  • Dispense 100 µL of sterile culture medium into all wells of a 96-well microtiter plate.[12]

  • Prepare a 2X starting concentration of the drug. For example, if the highest desired final concentration is 64 µg/mL, prepare a 128 µg/mL solution. Add an appropriate volume of the 10 mM DMSO stock to the culture medium to achieve this.

  • Add 100 µL of this 2X starting drug solution to the first column of the plate. This results in a 1X final concentration (e.g., 64 µg/mL) in the first well after the inoculum is added later.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating across the plate.[5][12]

• Controls:

  • Solvent Control: Include wells containing culture medium and the highest concentration of DMSO used in the assay to ensure the solvent itself does not affect bacterial growth.[5]

  • Positive Control: Wells with culture medium and bacterial inoculum only (no drug).[5]

  • Negative Control: Wells with sterile culture medium only (no drug, no inoculum).[5]

• Inoculation: Add the standardized bacterial inoculum to the wells according to the specific assay protocol (e.g., CLSI guidelines).

Visualizations

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps for preparing a concentrated stock solution of Bedaquiline.

Caption: Workflow for preparing a Bedaquiline stock solution.

Logical Flow for Assay Plate Preparation

This diagram shows the process of diluting the stock solution to prepare working concentrations for an in vitro assay.

Caption: Process for preparing assay working solutions.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Bedaquiline | Antibiotic | Antibacterial | TargetMol [targetmol.com]
• 3. Preparation Strategies of the Anti-Mycobacterial Drug Bedaquiline for Intrapulmonary Routes of Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. benchchem.com [benchchem.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Salts and Polymorph Screens for Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Application Notes and Protocols for High-Throughput Screening of "Antitubercular Agent-X" Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M. tuberculosis), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis underscores the urgent need for the discovery and development of new antitubercular agents with novel mechanisms of action.[1][2][3] High-throughput screening (HTS) is a crucial component of the early drug discovery process, enabling the rapid evaluation of large compound libraries to identify promising new chemical entities.[4][5]

This document provides detailed application notes and protocols for the high-throughput screening of "Antitubercular Agent-X" and its analogs. "Antitubercular Agent-X" is a hypothetical novel chemical scaffold with suspected antimycobacterial properties. The protocols described herein are based on established and validated HTS methodologies for antitubercular drug discovery, primarily focusing on whole-cell phenotypic screening.[1][2][3][6][7]

Principle of the Assay

The primary HTS assay described is a whole-cell phenotypic screen designed to identify compounds that inhibit the growth of M. tuberculosis. This approach offers the significant advantage of identifying compounds that are active against the whole bacterium, thereby ensuring cell permeability and accounting for potential efflux mechanisms.[6][7] The assay utilizes a recombinant strain of M. tuberculosis expressing a fluorescent or bioluminescent reporter gene, allowing for a quantifiable readout of bacterial viability.[1][2][3][8][9]

Experimental Protocols

Primary High-Throughput Screening (HTS) Assay

This protocol is designed for screening a large library of "Antitubercular Agent-X" analogs at a single concentration to identify initial "hits."

a. Materials and Reagents:

• Bacterial Strain: M. tuberculosis H37Rv expressing a fluorescent reporter (e.g., GFP) or a bioluminescent reporter (e.g., LuxCDABE).[8][10][11]

• Growth Media: Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80.

• Compound Library: "Antitubercular Agent-X" analogs dissolved in 100% DMSO.

• Control Compounds:

  • Positive Control: Rifampicin (a known antitubercular drug).

  • Negative Control: 100% DMSO.

• Assay Plates: 384-well, black, clear-bottom microplates.

• Equipment:

  • Automated liquid handling system.

  • Microplate reader with fluorescence or luminescence detection capabilities.

  • Incubator (37°C).

  • Biosafety Level 3 (BSL-3) facility.[5]

b. Assay Workflow Diagram:

References

• 1. biorxiv.org [biorxiv.org]
• 2. A high-throughput whole cell screen to identify inhibitors of Mycobacterium tuberculosis. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. biorxiv.org [biorxiv.org]
• 4. benchchem.com [benchchem.com]
• 5. Mycobacterium tuberculosis High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a whole‐cell high‐throughput phenotypic screen to identify inhibitors of mycobacterial amino acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mycobacterium tuberculosis fluorescent and bioluminescent imaging technologies: addressing the issue of sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Bioluminescence for Assessing Drug Potency against Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bioluminescent Reporters for Rapid Mechanism of Action Assessment in Tuberculosis Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Formulation and In Vivo Evaluation of Antitubercular Agent-30 (ATA-30)

Introduction

Antitubercular Agent-30 (ATA-30) is a novel investigational compound demonstrating potent in vitro activity against Mycobacterium tuberculosis (Mtb). These application notes provide detailed protocols for the formulation of ATA-30 for oral administration and its subsequent evaluation in a murine model of tuberculosis. Due to the poor aqueous solubility of ATA-30, a suspension formulation is required to ensure adequate bioavailability for in vivo studies. The protocols outlined below describe a standard efficacy study to determine the dose-dependent activity of ATA-30 in reducing bacterial load in the lungs and spleen of infected mice.

Section 1: ATA-30 Formulation for Oral Gavage

Many investigational drugs, including antitubercular agents, are poorly soluble in water, which complicates their in vivo administration.[1][2] A common and effective strategy for such compounds is to create a homogenous suspension for oral gavage. For moderately hydrophobic molecules, aqueous vehicles can be amended with solubilizing and suspending agents like carboxymethylcellulose (CMC) and polysorbate-80 (Tween 80).[3][4]

1.1. Materials and Reagents

• Antitubercular Agent-30 (ATA-30) powder

• Carboxymethylcellulose sodium (CMC, low viscosity)

• Tween 80 (Polysorbate 80)

• Sterile, purified water

• Glass mortar and pestle

• Magnetic stirrer and stir bar

• Sterile glass vial

1.2. Formulation Protocol

This protocol describes the preparation of a 10 mg/mL ATA-30 suspension. The final vehicle composition will be 0.5% CMC / 0.1% Tween 80 in water.

• Prepare the Vehicle:

  • For a 10 mL final volume, add 50 mg of CMC to approximately 9.5 mL of sterile water in a sterile beaker with a magnetic stir bar.

  • Heat the mixture to approximately 60°C while stirring to fully dissolve the CMC.

  • Allow the solution to cool to room temperature.

  • Add 10 µL of Tween 80 to the CMC solution and stir until fully dispersed.

• Prepare the ATA-30 Suspension:

  • Weigh 100 mg of ATA-30 powder and place it in a glass mortar.

  • Add a small volume (approx. 1 mL) of the prepared vehicle to the mortar.

  • Gently triturate the powder with the pestle to create a smooth, uniform paste. This step is crucial to break down any clumps.

  • Gradually add the remaining vehicle to the mortar while continuing to mix.

  • Transfer the suspension to a sterile glass vial.

  • Stir the final suspension for at least 30 minutes before administration to ensure homogeneity.

1.3. Data Presentation: Formulation Composition

Component	Concentration (w/v)	Purpose
Antitubercular Agent-30	10 mg/mL	Active Pharmaceutical Ingredient
Carboxymethylcellulose (CMC)	0.5%	Suspending Agent
Tween 80	0.1%	Wetting Agent / Solubilizer
Sterile Water	q.s. to final volume	Vehicle

Section 2: In Vivo Efficacy in a Murine Tuberculosis Model

The murine model is a cornerstone for the preclinical evaluation of new antituberculosis drug candidates.[3] The protocol below details a low-dose aerosol infection model, which mimics the natural route of human infection.[5][6][7] Efficacy is determined by quantifying the reduction in bacterial colony-forming units (CFU) in the lungs and spleen following a period of treatment.

2.1. Experimental Design

• Animal Model: Female BALB/c mice, 6-8 weeks old.

• Infection Strain: Mycobacterium tuberculosis H37Rv.[5][8]

• Infection Route: Low-dose aerosol exposure, calibrated to deliver 50-100 CFU to the lungs of each mouse.[9]

• Treatment Start: Treatment begins 14 days post-infection to allow for the establishment of a stable bacterial load.

• Administration Route: Oral gavage (PO), 5 days per week for 4 weeks.[10][11]

• Endpoint: Bacterial load (log10 CFU) in lungs and spleen, determined 24 hours after the final dose.[11][12]

2.2. Data Presentation: Study Groups

Group	Treatment	Dose (mg/kg)	N (mice)
1	Vehicle Control (0.5% CMC, 0.1% Tween 80)	-	8
2	ATA-30 (Low Dose)	25	8
3	ATA-30 (High Dose)	100	8
4	Isoniazid (INH) - Positive Control	25	8

Note: Isoniazid is a standard first-line anti-TB drug, and a dose of 25 mg/kg is commonly used in murine models.[10][12]

2.3. Experimental Workflow

Workflow for the in vivo efficacy study of ATA-30.

2.4. Detailed Protocol

• Infection:

  • Expose mice to an aerosol of M. tuberculosis H37Rv using a calibrated inhalation exposure system to deposit 50-100 bacilli per mouse lung.[9]

  • Confirm the deposited dose by sacrificing a small cohort of mice (n=3) 24 hours post-infection and plating lung homogenates.

• Treatment:

  • Fourteen days post-infection, randomize mice into the four treatment groups.

  • Administer the assigned treatment via oral gavage once daily, five days a week, for four consecutive weeks. The volume is typically 0.1 mL per 10g of body weight.

  • Monitor animal weight and clinical signs of disease throughout the study.

• Endpoint Analysis:

  • Twenty-four hours after the last treatment dose, euthanize mice by CO2 inhalation.[11]

  • Aseptically remove the lungs and spleen.

  • Homogenize each organ separately in sterile saline with 0.05% Tween 80.

  • Prepare 10-fold serial dilutions of the homogenates.

  • Plate the dilutions on Middlebrook 7H11 agar plates supplemented with OADC.

  • Incubate plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the CFU per organ.

2.5. Data Presentation: Hypothetical Efficacy Results

Group	Treatment	Mean Lung log10 CFU (± SD)	Reduction vs. Vehicle (log10)	Mean Spleen log10 CFU (± SD)	Reduction vs. Vehicle (log10)
1	Vehicle Control	6.52 (± 0.21)	-	4.88 (± 0.35)	-
2	ATA-30 (25 mg/kg)	5.41 (± 0.33)	1.11	3.95 (± 0.41)	0.93
3	ATA-30 (100 mg/kg)	4.15 (± 0.28)	2.37	2.71 (± 0.38)	2.17
4	Isoniazid (25 mg/kg)	4.35 (± 0.31)	2.17	2.99 (± 0.45)	1.89

Section 3: Hypothetical Mechanism of Action

ATA-30 is hypothesized to inhibit InhA, the enoyl-acyl carrier protein reductase in Mycobacterium tuberculosis, which is a crucial enzyme in the mycolic acid biosynthesis pathway (FAS-II). This is the same target as the active form of isoniazid. Inhibition of this pathway disrupts the integrity of the mycobacterial cell wall, leading to bacterial death.

Hypothetical signaling pathway for ATA-30 action.

Section 4: Pharmacokinetic Study Outline

A preliminary pharmacokinetic (PK) study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of ATA-30.

4.1. Protocol Outline

• Animals: Female BALB/c mice, non-infected.

• Dose: A single oral gavage of ATA-30 at 100 mg/kg.

• Sample Collection: Blood samples (e.g., via tail vein) are collected at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dosing.[13]

• Analysis: Plasma concentrations of ATA-30 are quantified using a validated LC-MS/MS method.

• Parameters: Key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and t1/2 (half-life) are calculated.[14]

4.2. Data Presentation: Hypothetical Pharmacokinetic Parameters

Parameter	Unit	Value (Mean ± SD)
Dose (Oral)	mg/kg	100
Cmax (Maximum Plasma Concentration)	µg/mL	5.8 (± 1.2)
Tmax (Time to Cmax)	hours	2.0 (± 0.5)
AUC (0-24h) (Area Under the Curve)	µg*h/mL	45.7 (± 8.9)
t1/2 (Elimination Half-life)	hours	6.2 (± 1.5)

4.3. Study Group Comparison Logic

Logical relationships for efficacy study group analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 3. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Prophylaxis of Mycobacterium tuberculosis H37Rv Infection in a Preclinical Mouse Model via Inhalation of Nebulized Bacteriophage D29 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultra-low Dose of Mycobacterium tuberculosis Aerosol Creates Partial Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Impact of Animal Models and Strain Standardization on the Evaluation of Tuberculosis Vaccine Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. journals.asm.org [journals.asm.org]
• 10. High-dose isoniazid therapy for isoniazid-resistant murine Mycobacterium tuberculosis infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. High-Dose Isoniazid Therapy for Isoniazid-Resistant Murine Mycobacterium tuberculosis Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Assessing Pharmacodynamic Interactions in Mice Using the Multistate Tuberculosis Pharmacometric and General Pharmacodynamic Interaction Models - PMC [pmc.ncbi.nlm.nih.gov]

Murine Model of Tuberculosis for "Antitubercular agent-30" Evaluation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, necessitating the development of novel therapeutics. The murine model of tuberculosis is a cornerstone of preclinical drug development, providing a robust in vivo system to assess the efficacy and safety of new antitubercular agents.[1][2][3] This document provides detailed application notes and protocols for the evaluation of a novel investigational drug, "Antitubercular agent-30," using a well-established murine model of chronic tuberculosis.

"Antitubercular agent-30" has demonstrated in vitro activity against M. tuberculosis with a minimum inhibitory concentration (MIC) of 50 µg/mL and has shown low cytotoxicity against murine macrophage cell lines.[4] The following protocols outline the necessary steps to evaluate its in vivo efficacy, pharmacokinetics, and safety profile in a BALB/c mouse model.

Key Concepts in Murine TB Models for Drug Efficacy

The selection of a murine model for TB drug testing depends on the specific research question. Key variables include the mouse strain, the route of infection, and the infectious dose.[5]

• Mouse Strains: BALB/c and C57BL/6 are commonly used immunocompetent strains.[6] BALB/c mice tend to mount a strong Th2-biased immune response, while C57BL/6 mice exhibit a more Th1-dominant response, which is considered more protective against Mtb.[7]

• Infection Routes: Aerosol infection is the most common and physiologically relevant route, as it mimics the natural route of human infection.[8][9] Intravenous injection is another method, often resulting in a more disseminated disease.[5][6]

• Infectious Dose: A low-dose aerosol infection (delivering 50-100 CFU to the lungs) establishes a chronic, persistent infection that is well-suited for evaluating the long-term efficacy of drugs.[8][10] A high-dose infection leads to a more acute and rapidly progressive disease.[5]

Experimental Protocols

Animals and Housing

• Animal Strain: Female BALB/c mice, 6-8 weeks old.

• Supplier: A reputable commercial vendor (e.g., Charles River, Jackson Laboratory).

• Acclimatization: Mice should be acclimated for at least one week prior to infection in a BSL-3 animal facility.

• Housing: Mice should be housed in individually ventilated cages with ad libitum access to sterile food and water. All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

Mycobacterium tuberculosis Strain and Culture

• Mtb Strain: Mycobacterium tuberculosis H37Rv (ATCC 27294) is a commonly used virulent laboratory strain.

• Culture: Mtb should be grown in Middlebrook 7H9 broth supplemented with 0.5% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80 to mid-log phase. Before infection, the bacterial suspension should be passed through a 27-gauge needle to create a single-cell suspension.

Aerosol Infection of Mice

This protocol is designed to deliver a low dose of approximately 50-100 CFU of Mtb to the lungs of each mouse.

• Equipment: A whole-body inhalation exposure system (e.g., Glas-Col).

• Procedure:

  • Prepare a single-cell suspension of Mtb H37Rv in sterile phosphate-buffered saline (PBS).

  • Calibrate the nebulizer of the aerosol chamber to deliver the target dose. This is typically determined in preliminary experiments by exposing a group of mice and sacrificing them 24 hours later to determine the bacterial load in the lungs.

  • Place the mice in the exposure chamber.

  • Nebulize the bacterial suspension for the predetermined amount of time.

  • After exposure, allow the aerosol to settle before removing the mice.

  • On day 1 post-infection, sacrifice a small cohort of mice (n=3-4) to confirm the initial bacterial deposition in the lungs by plating lung homogenates on Middlebrook 7H11 agar.

Drug Preparation and Administration

• "Antitubercular agent-30" Formulation: The formulation of "Antitubercular agent-30" will depend on its solubility and stability. A common vehicle is 0.5% carboxymethylcellulose in sterile water.

• Control Drugs: Isoniazid (INH) and Rifampicin (RIF) are standard first-line TB drugs and should be used as positive controls.[11] They can be administered orally in sterile water.

• Route of Administration: Oral gavage is a common and effective route for administering drugs to mice.

• Dosing Regimen: Treatment should begin 4 weeks post-infection to allow for the establishment of a chronic infection. Drugs are typically administered 5 days a week.

Efficacy Evaluation

The primary endpoint for efficacy is the reduction in bacterial load (CFU) in the lungs and spleen.

• Experimental Groups:

  • Group 1: Untreated control (vehicle only)

  • Group 2: "Antitubercular agent-30" (e.g., 25 mg/kg)

  • Group 3: "Antitubercular agent-30" (e.g., 50 mg/kg)

  • Group 4: Isoniazid (10 mg/kg)

  • Group 5: Rifampicin (10 mg/kg)

  • Group 6: "Antitubercular agent-30" + Isoniazid

• Procedure:

  • At designated time points (e.g., after 4 and 8 weeks of treatment), euthanize a subset of mice from each group (n=5 per time point).

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile PBS with 0.05% Tween 80 using a tissue homogenizer.

  • Prepare serial dilutions of the homogenates and plate on Middlebrook 7H11 agar supplemented with OADC.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the CFU per organ.

Pharmacokinetic (PK) Study

A PK study is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) of "Antitubercular agent-30".

• Procedure:

  • Administer a single oral dose of "Antitubercular agent-30" to a group of uninfected mice.

  • At various time points (e.g., 0.5, 1, 2, 4, 8, and 24 hours) after dosing, collect blood samples via cardiac puncture or tail vein bleeding.

  • Process the blood to obtain plasma.

  • Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of "Antitubercular agent-30".

  • Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.

Histopathology and Immunohistochemistry

Histopathological analysis provides insights into the effect of treatment on lung pathology.

• Procedure:

  • At the end of the efficacy study, collect the lungs from a subset of mice from each group.

  • Fix the lungs in 10% neutral buffered formalin.

  • Embed the tissues in paraffin and section them.

  • Stain the sections with Hematoxylin and Eosin (H&E) to assess inflammation and granuloma formation.[12]

  • Perform Ziehl-Neelsen staining to visualize acid-fast bacilli within the lung tissue.[12]

  • Immunohistochemistry can be performed to detect specific immune cell markers (e.g., CD4, CD8, F4/80 for macrophages) or Mtb antigens like MPT64 to further characterize the immune response and bacterial location.[13][14]

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy comparison between treatment groups.

Table 1: In Vivo Efficacy of "Antitubercular agent-30" in Mtb-infected BALB/c Mice

Treatment Group	Dose (mg/kg)	Mean Log10 CFU ± SD (Lungs) - 4 Weeks	Mean Log10 CFU ± SD (Spleen) - 4 Weeks	Mean Log10 CFU ± SD (Lungs) - 8 Weeks	Mean Log10 CFU ± SD (Spleen) - 8 Weeks
Untreated Control	-
"Antitubercular agent-30"	25
"Antitubercular agent-30"	50
Isoniazid	10
Rifampicin	10
"Antitubercular agent-30" + Isoniazid	50 + 10

Table 2: Pharmacokinetic Parameters of "Antitubercular agent-30" in BALB/c Mice

Parameter	Value
Cmax (µg/mL)
Tmax (h)
AUC (0-t) (µg*h/mL)
Half-life (t1/2) (h)
Bioavailability (%)

Visualizations

Experimental Workflow

Caption: Experimental workflow for the evaluation of "Antitubercular agent-30".

Macrophage Signaling in Mtb Infection

Caption: Key macrophage signaling pathways upon Mtb infection.

Conclusion

The murine model of chronic tuberculosis provides a powerful platform for the preclinical evaluation of novel antitubercular agents like "Antitubercular agent-30". The protocols outlined in this document, when executed with precision, will yield valuable data on the in vivo efficacy, pharmacokinetic properties, and safety of the candidate drug. This information is critical for making informed decisions regarding the further development of "Antitubercular agent-30" as a potential new treatment for tuberculosis. Careful adherence to these standardized procedures will ensure the generation of robust and reproducible data, which is essential for advancing new therapies from the laboratory to the clinic.

References

• 1. Mycobacterium tuberculosis: Rewiring host cell signaling to promote infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Mycobacterium tuberculosis Induces Irg1 in Murine Macrophages by a Pathway Involving Both TLR-2 and STING/IFNAR Signaling and Requiring Bacterial Phagocytosis [frontiersin.org]
• 3. bulmed.md [bulmed.md]
• 4. journals.asm.org [journals.asm.org]
• 5. Pharmacokinetics of Antituberculosis Drugs in Pulmonary Tuberculosis Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchwithrutgers.com [researchwithrutgers.com]
• 7. Host Immune Pathways to Mycobacterium tuberculosis Infection [journal-jbv.apub.kr]
• 8. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 10. Frontiers | The Macrophage Response to Mycobacterium tuberculosis and Opportunities for Autophagy Inducing Nanomedicines for Tuberculosis Therapy [frontiersin.org]
• 11. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. go.drugbank.com [go.drugbank.com]
• 14. gcsmc.org [gcsmc.org]

Application Note & Protocol: Pharmacokinetic Analysis of "Antitubercular agent-30" in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for conducting a pharmacokinetic (PK) analysis of a novel therapeutic candidate, "Antitubercular agent-30," in a murine model. Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of new chemical entities is a critical step in the drug development pipeline. The following protocols are designed to yield robust and reproducible data on the plasma concentration-time profile and key pharmacokinetic parameters of Antitubercular agent-30, providing essential insights for dose selection and efficacy studies. The methodologies described are based on established practices for in vivo pharmacokinetic screening of small molecule drug candidates.[1][2][3]

Data Presentation

The quantitative results from the pharmacokinetic study should be summarized as follows:

Table 1: Plasma Concentration of Antitubercular agent-30 Over Time

Time Point (hours)	Mean Plasma Concentration (ng/mL)	Standard Deviation (ng/mL)
0.25
0.5
1
2
4
8
12
24

Table 2: Key Pharmacokinetic Parameters of Antitubercular agent-30

Parameter	Unit	Value
Cmax (Maximum Concentration)	ng/mL
Tmax (Time to Maximum Concentration)	h
AUC(0-t) (Area Under the Curve)	ngh/mL
AUC(0-inf) (AUC extrapolated to infinity)	ngh/mL
t1/2 (Half-life)	h
CL/F (Apparent Clearance)	L/h/kg
Vd/F (Apparent Volume of Distribution)	L/kg

Experimental Protocols

1. Animal Handling and Dosing

• Animal Model: 8-week-old BALB/c mice.[4]

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and provided with food and water ad libitum.

• Dosing Formulation: Antitubercular agent-30 is to be formulated in a vehicle of 0.5% carboxymethyl cellulose.[2]

• Dose Administration: A single oral dose is administered by gavage.[4]

2. Blood Sample Collection

• Microsampling Technique: To minimize animal usage and stress, serial blood sampling from the same animal is recommended.[5][6][7]

• Procedure:

  • Warm the mouse tail to facilitate blood flow.[6]

  • For each time point, collect approximately 20 µL of blood from the tail vein using an EDTA-treated microvette.[5][6]

  • Immediately transfer the blood to a labeled Eppendorf tube.[6]

• Time Points: Blood samples should be collected at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dosing.[4]

3. Plasma Preparation

• Centrifugation: Centrifuge the collected blood samples at 11,000 rpm for 5 minutes at 4°C to separate the plasma.[5][6]

• Plasma Aspiration: Carefully aspirate the supernatant (plasma) without disturbing the buffy coat.[5][6]

• Storage: Store the plasma samples at -80°C until analysis.

4. Bioanalytical Method: LC-MS/MS Analysis

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Perform protein precipitation by adding acetonitrile to the plasma samples.[8]

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for LC-MS/MS analysis.[8]

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) is used for the quantitative analysis of Antitubercular agent-30 in plasma samples.[5][9]

• Data Analysis: The concentration of Antitubercular agent-30 in each sample is determined by comparing its peak area to that of a standard curve.

5. Pharmacokinetic Data Analysis

• Software: Pharmacokinetic parameters are calculated using non-compartmental analysis with software such as WinNonlin.[3][10]

• Parameters Calculated:

  • Cmax and Tmax: Determined directly from the plasma concentration-time data.[3]

  • AUC: Calculated using the linear trapezoidal rule.[11]

  • t1/2, CL/F, and Vd/F: Calculated from the terminal elimination phase of the concentration-time curve.[3]

Visualizations

References

• 1. Frontiers | Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies [frontiersin.org]
• 2. Comprehensive physicochemical, pharmacokinetic and activity profiling of anti-TB agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. beckman.com [beckman.com]
• 6. media.beckman.com [media.beckman.com]
• 7. selectscience.net [selectscience.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. protocols.io [protocols.io]
• 10. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Evaluation of Antitubercular Agent-30

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitubercular agent-30, also identified as compound 16, is a novel compound with demonstrated in vitro activity against Mycobacterium tuberculosis. These application notes provide a comprehensive overview of its preclinical data, focusing on dosage and administration in animal models. The information is intended to guide researchers in the further development and evaluation of this and similar antitubercular candidates.

In Vitro Activity

Initial screening of Antitubercular agent-30 has established its potential as a direct-acting antibacterial agent against M. tuberculosis.

Table 1: In Vitro Activity of Antitubercular agent-30

Parameter	Value	Reference
Minimum Inhibitory Concentration (MIC)	50 µg/mL	[1]
Cytotoxicity (Murine Macrophages, LD₈₅)	~100 µg/mL	[1]

Preclinical In Vivo Evaluation

Despite promising in vitro activity, in vivo studies in a murine model of acute tuberculosis revealed challenges with the compound's efficacy.

Efficacy Studies

A key study evaluated Antitubercular agent-30 (referred to as compound 16) in a murine acute tuberculosis efficacy model. The compound was found to lack significant in vivo activity. This was attributed to poor drug exposure in the animal model, a critical factor in the translation of in vitro potency to in vivo efficacy.[2][3]

Table 2: Summary of In Vivo Efficacy of Antitubercular agent-30 (Compound 16)

Animal Model	Study Type	Outcome	Reason for Outcome	Reference
Murine	Acute Tuberculosis	No significant efficacy	Poor drug exposure	[2][3]

Recommended Protocols for Preclinical Studies

Given the limited in vivo data for Antitubercular agent-30, the following are generalized but detailed protocols for the preclinical evaluation of similar antitubercular agents. These protocols are based on established methodologies in the field.

Protocol 1: Preparation of Antitubercular agent-30 for In Vivo Administration

This protocol is adapted from the recommended dissolution method for Antitubercular agent-30.

Objective: To prepare a clear, injectable solution of Antitubercular agent-30 for administration in preclinical models.

Materials:

• Antitubercular agent-30

• Dimethyl sulfoxide (DMSO)

• SBE-β-CD (Sulfobutyl ether beta-cyclodextrin)

• Saline (sterile, 0.9% NaCl)

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in saline. Dissolve 2g of SBE-β-CD powder in 10 mL of saline. Ensure it is completely dissolved and the solution is clear. This solution can be stored at 4°C for up to one week.

• Prepare a stock solution of Antitubercular agent-30 in DMSO. The concentration will depend on the final desired dose. For example, to achieve a final concentration of 2.08 mg/mL, a 20.8 mg/mL stock in DMSO would be required.

• To prepare the final working solution, add each solvent sequentially. For a final formulation of 10% DMSO and 90% (20% SBE-β-CD in Saline), add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline solution for every 1 mL of working solution needed.

• Mix thoroughly until the solution is clear. If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.

• It is recommended to prepare the working solution fresh on the day of the experiment.

Protocol 2: Murine Model of Acute Tuberculosis Infection and Drug Efficacy Testing

This protocol outlines a standard method for establishing an acute M. tuberculosis infection in mice and assessing the efficacy of a test compound.

Objective: To evaluate the in vivo bactericidal activity of an antitubercular agent in a mouse model of acute tuberculosis.

Materials:

• BALB/c mice (female, 6-8 weeks old)

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth with appropriate supplements

• Aerosol exposure system for mice

• Test compound formulation (from Protocol 1)

• Standard antitubercular drugs for positive control (e.g., isoniazid, rifampicin)

• Vehicle control

• Sterile phosphate-buffered saline (PBS)

• Tissue homogenizer

• Middlebrook 7H11 agar plates with appropriate supplements

Experimental Workflow:

Caption: Workflow for in vivo efficacy testing of antitubercular agents.

Procedure:

• Infection:

  • Culture M. tuberculosis H37Rv to mid-log phase in 7H9 broth.

  • Infect mice with a low-dose aerosol of M. tuberculosis to deliver approximately 100-200 bacilli to the lungs of each mouse.

  • On day 1 post-infection, sacrifice a small cohort of mice to determine the initial bacterial implantation in the lungs by plating lung homogenates on 7H11 agar.

• Treatment:

  • Randomly assign the remaining mice to treatment groups (e.g., vehicle control, positive control, and different dose levels of the test compound).

  • Begin treatment at a specified time post-infection (e.g., day 7 or 14).

  • Administer the test compound and control drugs daily or as determined by pharmacokinetic studies. Common routes of administration in mice include oral gavage (PO), intraperitoneal (IP), and subcutaneous (SC). The choice of route should be informed by the physicochemical properties of the compound and its formulation.

  • Monitor the health and body weight of the animals throughout the treatment period.

• Evaluation:

  • After a defined treatment period (e.g., 4 weeks), euthanize the mice.

  • Aseptically remove the lungs and spleens.

  • Homogenize the organs in sterile PBS.

  • Prepare serial dilutions of the homogenates and plate on 7H11 agar.

  • Incubate the plates at 37°C for 3-4 weeks and count the number of colony-forming units (CFUs).

  • The efficacy of the treatment is determined by comparing the log10 CFU counts in the organs of treated mice to those of the vehicle control group.

Signaling Pathway and Mechanism of Action

While the specific molecular target of Antitubercular agent-30 is not detailed in the provided search results, many antitubercular agents work by inhibiting key processes in M. tuberculosis. The following diagram illustrates common targets for antitubercular drugs.

Caption: Common molecular targets of antitubercular drugs.

Conclusion

Antitubercular agent-30 demonstrates in vitro activity against M. tuberculosis but has shown a lack of efficacy in preclinical animal models, likely due to poor pharmacokinetic properties. Further optimization of the compound's structure to improve drug exposure is a critical next step for this chemical series. The provided protocols offer a framework for the continued preclinical evaluation of this and other novel antitubercular candidates. A thorough understanding of a compound's pharmacokinetic and pharmacodynamic profile is essential for successful translation from the bench to the clinic.

References

• 1. cea.unizar.es [cea.unizar.es]
• 2. Optimization of TAM16, a Benzofuran That Inhibits the Thioesterase Activity of Pks13; Evaluation toward a Preclinical Candidate for a Novel Antituberculosis Clinical Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Protocol for testing "Antitubercular agent-30" synergy with other TB drugs

Application Note: Synergy Testing of Antitubercular Agent-30

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of new therapeutic strategies.[1][2] Combining a new chemical entity, such as Antitubercular agent-30, with existing anti-tubercular drugs can offer a promising approach to enhance efficacy, overcome resistance, and shorten treatment duration.[3][4] This application note provides a detailed protocol for evaluating the synergistic, additive, indifferent, or antagonistic interactions between Antitubercular agent-30 and a panel of first and second-line anti-tuberculosis drugs.

The primary method described is the checkerboard assay using the Microplate Alamar Blue Assay (MABA) for determining the Minimum Inhibitory Concentration (MIC) and calculating the Fractional Inhibitory Concentration Index (FICI).[5][6][7][8][9] Additionally, a protocol for a follow-up time-kill kinetics assay is provided to confirm synergistic interactions and to understand the dynamics of bacterial killing over time.[10][11][12][13]

Objective

To determine the in vitro synergistic activity of "Antitubercular agent-30" when combined with conventional anti-tuberculosis drugs against Mycobacterium tuberculosis H37Rv.

Materials and Reagents

• Mycobacterium tuberculosis H37Rv (ATCC 27294)

• Middlebrook 7H9 Broth (supplemented with 0.2% glycerol and 10% ADC or OADC)

• Antitubercular agent-30 (stock solution of known concentration)

• First and Second-Line Anti-TB Drugs:

  • Isoniazid (INH)

  • Rifampicin (RIF)

  • Ethambutol (EMB)

  • Moxifloxacin (MXF)

  • Bedaquiline (BDQ)

  • Linezolid (LZD)

• Resazurin sodium salt powder

• Sterile 96-well microplates

• Sterile deionized water

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Incubator (37°C)

• Biosafety Cabinet (Class II)

• Microplate reader (optional, for fluorescence or absorbance reading)

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) of Single Agents

Prior to synergy testing, the MIC of each drug, including Antitubercular agent-30, must be determined individually against the Mtb H37Rv strain. The MABA assay is a reliable and commonly used method for this purpose.[5][6][14]

Protocol:

• Preparation of Mtb Inoculum:

  • Culture Mtb H37Rv in Middlebrook 7H9 broth to mid-log phase (OD600 of 0.5-0.8).

  • Dilute the culture to a final concentration of approximately 1 x 10^5 CFU/mL in fresh 7H9 broth.[14]

• Drug Dilution:

  • Prepare stock solutions of each drug in DMSO.

  • Perform serial two-fold dilutions of each drug in a 96-well plate containing 100 µL of 7H9 broth per well.

• Inoculation:

  • Add 100 µL of the prepared Mtb inoculum to each well, bringing the final volume to 200 µL.

  • Include a drug-free growth control and a sterile control (broth only).

• Incubation:

  • Seal the plates and incubate at 37°C for 7 days.

• Addition of Resazurin:

  • After incubation, add 30 µL of freshly prepared resazurin solution (0.01% w/v in sterile water) to each well.

  • Re-incubate the plates for 24-48 hours.

• Reading Results:

  • A color change from blue to pink indicates bacterial growth.

  • The MIC is defined as the lowest drug concentration that prevents this color change (i.e., the well remains blue).[15]

Checkerboard Assay for Synergy Testing

The checkerboard method is a standard technique to assess the interaction between two antimicrobial agents.[2][9][16]

Protocol:

• Plate Setup:

  • In a 96-well plate, add 50 µL of 7H9 broth to each well.

  • Along the x-axis, create serial two-fold dilutions of Antitubercular agent-30.

  • Along the y-axis, create serial two-fold dilutions of the partner anti-TB drug.

  • This creates a matrix of drug concentrations.

• Inoculation:

  • Add 100 µL of the Mtb inoculum (prepared as in 2.1.1) to each well.

  • Include controls for each drug alone, a growth control, and a sterile control.

• Incubation and Reading:

  • Follow the incubation and resazurin addition steps as described in the MIC determination protocol (2.1.4 - 2.1.6).

• Calculation of Fractional Inhibitory Concentration Index (FICI):

  • The FICI is calculated for each well that shows inhibition using the following formula: FICI = FIC of Drug A + FIC of Drug B Where:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • The FICI value is interpreted as follows[1][15][17]:

    • Synergy: FICI ≤ 0.5

    • Indifference (or Additive): 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Time-Kill Kinetics Assay

This assay provides dynamic information about the bactericidal or bacteriostatic activity of the drug combination over time.[10][12][13] It is recommended for combinations that show strong synergy (FICI ≤ 0.5) in the checkerboard assay.

Protocol:

• Preparation:

  • Prepare Mtb cultures in 7H9 broth to early-log phase.

  • Prepare tubes with the following conditions:

    • Growth control (no drug)

    • Antitubercular agent-30 alone (at sub-MIC, e.g., 0.5x MIC)

    • Partner drug alone (at sub-MIC, e.g., 0.5x MIC)

    • Combination of Antitubercular agent-30 and the partner drug (at the same sub-MIC concentrations)

• Inoculation and Sampling:

  • Inoculate the tubes with the Mtb culture to a final density of ~1 x 10^6 CFU/mL.

  • At specified time points (e.g., 0, 2, 4, 7, and 10 days), withdraw an aliquot from each tube.

• CFU Enumeration:

  • Perform serial dilutions of the aliquots and plate on Middlebrook 7H10 or 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is generally defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared with the most active single agent at a specific time point.

  • A ≥ 3-log10 decrease from the initial inoculum is considered bactericidal activity.[11]

Data Presentation

MIC and FICI Data

Summarize the MIC and FICI results in a clear, tabular format.

Table 1: MIC of Single Agents and FICI of Combinations with Antitubercular agent-30 against Mtb H37Rv

Partner Drug	MIC Alone (µg/mL)	MIC of Antitubercular agent-30 Alone (µg/mL)	FICI	Interaction
Isoniazid	Value	Value	Value	Synergy/Indifference/Antagonism
Rifampicin	Value	Value	Value	Synergy/Indifference/Antagonism
Ethambutol	Value	Value	Value	Synergy/Indifference/Antagonism
Moxifloxacin	Value	Value	Value	Synergy/Indifference/Antagonism
Bedaquiline	Value	Value	Value	Synergy/Indifference/Antagonism
Linezolid	Value	Value	Value	Synergy/Indifference/Antagonism

Time-Kill Assay Data

Present the time-kill kinetics data graphically and in a summary table.

Table 2: Log10 CFU/mL Reduction in Time-Kill Assay at Day 7

Treatment Condition	Initial Inoculum (log10 CFU/mL)	Day 7 (log10 CFU/mL)	Log10 Reduction from Inoculum	Log10 Reduction vs. Most Active Single Agent
Growth Control	Value	Value	N/A	N/A
Antitubercular agent-30	Value	Value	Value	N/A
Partner Drug	Value	Value	Value	N/A
Combination	Value	Value	Value	Value

Visualizations

Experimental Workflow

Caption: Workflow for synergy testing of Antitubercular agent-30.

FICI Interpretation Logic

References

• 1. In vitro Synergism of Six Antituberculosis Agents Against Drug-Resistant Mycobacterium tuberculosis Isolated from Retreatment Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]
• 3. Developing Synergistic Drug Combinations To Restore Antibiotic Sensitivity in Drug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. When One Drug Is Not Enough: Context, Methodology, and Future Prospects in Antibacterial Synergy Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The role of the time-kill kinetics assay as part of a preclinical modeling framework for assessing the activity of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. academic.oup.com [academic.oup.com]
• 13. [PDF] Time-kill kinetics of anti-tuberculosis drugs, and emergence of resistance, in relation to metabolic activity of Mycobacterium tuberculosis. | Semantic Scholar [semanticscholar.org]
• 14. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. researchgate.net [researchgate.net]
• 17. Fast detection of drug interaction in Mycobacterium tuberculosis by a checkerboard resazurin method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving "Antitubercular agent-30" Solubility for Biological Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges with "Antitubercular agent-30" (CAS: 384857-54-9) in biological assays.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility properties of Antitubercular agent-30?

A1: Antitubercular agent-30 is known to have limited aqueous solubility. Its high predicted octanol-water partition coefficient (XLogP3) of 4.3 suggests a hydrophobic nature. While highly soluble in dimethyl sulfoxide (DMSO) at 125 mg/mL, it requires sonication to fully dissolve, and the use of fresh, non-hygroscopic DMSO is recommended to avoid precipitation.[1]

Q2: My Antitubercular agent-30, dissolved in DMSO, precipitates when I add it to my aqueous assay medium. Why is this happening?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds. When the concentrated DMSO stock is diluted into an aqueous buffer or cell culture medium, the compound is no longer in a favorable solvent environment and comes out of solution. The final concentration of the compound in the aqueous medium likely exceeds its solubility limit.

Q3: What is the maximum recommended concentration of DMSO for Mycobacterium tuberculosis assays?

A3: To minimize any impact on bacterial growth, it is advisable to keep the final DMSO concentration in your assay at or below 2%. Some studies have shown that DMSO concentrations above 2.5% can inhibit the growth of M. tuberculosis. Therefore, a final concentration of 2% is a standard practice to ensure assay integrity while aiding compound solubility.

Q4: What are the first steps I should take to troubleshoot the solubility of Antitubercular agent-30 for my specific biological assay?

A4: The first step is to determine the maximum soluble concentration of Antitubercular agent-30 in your specific assay medium. This can be done through a simple experimental protocol (see "Experimental Protocol: Kinetic Solubility Assessment"). Knowing this value will help you design your experiments to stay within the soluble range.

Troubleshooting Guides

Issue: Compound Precipitation Observed During Assay Preparation

Problem: A visible precipitate or cloudiness appears immediately or over a short period after diluting the DMSO stock of Antitubercular agent-30 into the aqueous assay medium (e.g., Middlebrook 7H9 broth or PBS).

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Antitubercular agent-30 exceeds its aqueous solubility limit.	Decrease the final working concentration of the compound. Perform a kinetic solubility assessment to determine the maximum soluble concentration in your specific medium.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of aqueous medium can cause rapid solvent exchange, leading to precipitation.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.	Always use pre-warmed (37°C) cell culture media for dilutions.
Media Components	Components in complex media, such as salts or proteins, can sometimes interact with the compound and reduce its solubility.	Test the solubility in a simpler buffer like PBS to see if media components are the primary issue.

Issue: Inconsistent or Non-Reproducible Assay Results

Problem: You are observing high variability in your experimental results (e.g., MIC values, IC50 values) which could be due to inconsistent compound concentration in solution.

Potential Cause	Explanation	Recommended Solution
Undetected Microprecipitation	The compound may be forming fine precipitates that are not easily visible but still reduce the effective concentration in solution.	Centrifuge your final diluted compound solution at a high speed (e.g., >10,000 x g) for 10-15 minutes before adding it to the assay plate. Use the supernatant for your experiment.
Compound Adsorption	Hydrophobic compounds can adsorb to plastic surfaces of labware (e.g., pipette tips, microplates), reducing the actual concentration.	Use low-adhesion plastics or pre-rinse pipette tips with the compound solution. Consider adding a small amount of a non-ionic surfactant like Tween-80 (e.g., 0.01-0.05%) to your assay buffer to reduce adsorption.
Stock Solution Instability	The compound may be precipitating out of the DMSO stock solution over time, especially if stored improperly or subjected to multiple freeze-thaw cycles.	Prepare fresh DMSO stock solutions regularly. Store aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Always visually inspect the stock solution for any signs of precipitation before use.

Quantitative Data Summary

Parameter	Value	Reference
CAS Number	384857-54-9
MIC against M. tuberculosis	50 µg/mL	[1]
Solubility in DMSO	125 mg/mL (476.59 mM)	[1]
Predicted XLogP3	4.3

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh out a precise amount of Antitubercular agent-30 powder.

• Add fresh, anhydrous DMSO to achieve a final concentration of 10 mM.

• Vortex the solution vigorously.

• Place the vial in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into smaller volumes in low-adhesion microcentrifuge tubes and store at -20°C or -80°C, protected from light.

Protocol 2: Kinetic Solubility Assessment in Assay Medium

• Prepare a series of dilutions of your Antitubercular agent-30 DMSO stock solution in DMSO (e.g., from 10 mM down to 0.1 mM).

• In a clear 96-well plate, add your pre-warmed (37°C) assay medium to each well.

• Add a small, fixed volume of each DMSO dilution to the corresponding wells, ensuring the final DMSO concentration is consistent across all wells and does not exceed 2%. Include a DMSO-only control.

• Seal the plate and incubate at your assay temperature (e.g., 37°C) for a relevant period (e.g., 2 hours).

• Visually inspect the wells for any signs of precipitation or cloudiness.

• For a more quantitative measure, read the absorbance of the plate at a wavelength of 600-650 nm. An increase in absorbance compared to the DMSO control indicates precipitation.

• The highest concentration that remains clear is the maximum working soluble concentration for your experiment.

Visualizations

Caption: Experimental workflow for preparing Antitubercular agent-30.

Caption: Decision tree for troubleshooting precipitation issues.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming "Antitubercular agent-30" Instability in Culture Medium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential instability of "Antitubercular agent-30" during in vitro experiments.

FAQs

Q1: What is "Antitubercular agent-30" and what are its properties?

A1: "Antitubercular agent-30" is an experimental antibacterial agent with activity against Mycobacterium tuberculosis. It belongs to the N-(aryl)-2-thiophen-2-ylacetamide class of compounds.[1] It has a reported Minimum Inhibitory Concentration (MIC) of 50 μg/mL against Mycobacterium tuberculosis and exhibits low cytotoxicity towards murine macrophage cells.[1]

Q2: I am observing inconsistent or lower-than-expected activity with "Antitubercular agent-30" in my cell culture experiments. Could this be a stability issue?

A2: Yes, inconsistent results, such as variable dose-response curves or a higher than expected MIC, are common indicators of compound instability in cell culture media.[1][2] Small molecules can degrade over time due to various factors in the culture environment, leading to a decrease in the effective concentration of the active compound.

Q3: What are the potential causes of "Antitubercular agent-30" instability in culture medium?

A3: While specific degradation pathways for "Antitubercular agent-30" have not been extensively documented in publicly available literature, based on its chemical structure, which contains an amide bond and a thiophene ring, potential causes of instability include:

• Hydrolysis: The amide bond in the molecule could be susceptible to cleavage by water, a process that can be catalyzed by changes in pH or the presence of esterases and other enzymes found in serum supplements.

• Oxidation: The thiophene ring may be prone to oxidation, especially in the presence of reactive oxygen species that can be generated in cell culture.

• Photolysis: Exposure to light, particularly UV light, can cause degradation of photosensitive compounds.

• Adsorption: The compound may adsorb to the surfaces of plastic labware, such as culture plates and pipette tips, reducing its effective concentration in the medium.

Q4: How can I minimize the degradation of "Antitubercular agent-30" in my experiments?

A4: To minimize degradation, consider the following strategies:

• Prepare Fresh Solutions: Always prepare working solutions of the agent fresh from a frozen stock immediately before each experiment.

• Optimize Solvent Concentration: Ensure the final concentration of the solvent (e.g., DMSO) is at a non-toxic level for your cells (typically below 0.5%). High solvent concentrations can sometimes affect compound stability and solubility.

• Control pH: Use a properly buffered culture medium to maintain a stable physiological pH.

• Protect from Light: Protect your solutions and experimental setup from direct light, especially if photostability is a concern.

• Consider Serum-Free Media: If enzymatic degradation is suspected, consider using serum-free or reduced-serum media for your experiments, if compatible with your cell line.

• Use Low-Binding Labware: For compounds prone to adsorption, using low-protein-binding plasticware can help maintain the desired concentration.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent MIC values or dose-response curves	Compound degradation in the culture medium over the incubation period.	1. Perform a stability assessment of the compound in your specific culture medium over the time course of your experiment (see Experimental Protocol 1).2. If instability is confirmed, reduce the experiment duration if possible.3. Prepare fresh working solutions for each experiment.
Complete loss of activity, even at high concentrations	Rapid degradation of the compound under experimental conditions.	1. Verify the activity of your stock solution using a cell-free assay if a molecular target is known.2. Assess stability at multiple time points within the first few hours of incubation.
Precipitate formation in the culture medium	Poor solubility of the compound at the tested concentration or interaction with media components.	1. Visually inspect the medium for any precipitate after adding the compound.2. Determine the maximum solubility of the compound in your culture medium.3. Ensure the final solvent concentration is low and non-toxic.

Experimental Protocols

Protocol 1: Assessment of "Antitubercular agent-30" Stability in Culture Medium

This protocol outlines a method to determine the stability of "Antitubercular agent-30" in a specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• "Antitubercular agent-30"

• Cell culture medium of interest (e.g., Middlebrook 7H9, DMEM)

• Sterile, low-binding microcentrifuge tubes

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS system

Methodology:

• Prepare a stock solution of "Antitubercular agent-30" in a suitable solvent (e.g., DMSO).

• Prepare a working solution of the compound in the cell culture medium at the final concentration used in your experiments.

• Aliquot the working solution into multiple sterile, low-binding microcentrifuge tubes, one for each time point.

• Place the tubes in a 37°C, 5% CO₂ incubator.

• At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one tube from the incubator.

• Immediately analyze the sample by HPLC or LC-MS to determine the concentration of the parent compound remaining.

• Plot the concentration of "Antitubercular agent-30" against time to determine its stability profile.

Data Presentation:

Time (hours)	Concentration (µg/mL)	% Remaining
0	50.0	100
2	48.5	97
4	45.2	90.4
8	39.8	79.6
24	25.1	50.2
48	12.3	24.6

Note: The data above is hypothetical and for illustrative purposes only.

Visualizations

Caption: Workflow for assessing the stability of "Antitubercular agent-30".

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Comprehensive physicochemical, pharmacokinetic and activity profiling of anti-TB agents - PubMed [pubmed.ncbi.nlm.nih.gov]

"Antitubercular agent-30" off-target effects in cellular models

Disclaimer: The following information regarding the off-target effects of "Antitubercular agent-30" is hypothetical and based on common scenarios encountered in drug discovery with novel small molecules. Publicly available information on the specific off-target profile of "Antitubercular agent-30" (CAS: 384857-54-9) is limited. This guide is intended for illustrative and educational purposes for researchers and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Antitubercular agent-30?

Antitubercular agent-30 is an experimental compound with demonstrated activity against Mycobacterium tuberculosis, showing a Minimum Inhibitory Concentration (MIC) of 50 μg/mL.[1][2] It exhibits low cytotoxicity in murine macrophage cell lines, with a reported LD85 of approximately 100 μg/mL.[1] Its chemical name is N-(4-Nitrophenyl)-2-(thiophen-2-yl)acetamide.[3][4][5]

Q2: I'm observing higher cytotoxicity in my cancer cell line screen than expected based on the macrophage data. Why could this be?

This is a common observation in drug discovery. Potential reasons include:

• Cell-line specific sensitivity: Different cell lines have varied genetic backgrounds and expression profiles of kinases and other potential off-targets, which can lead to differential sensitivity.

• Off-target effects: Antitubercular agent-30 may be inhibiting a protein crucial for the survival of your specific cancer cell line, which is not as critical for the murine macrophage cell line tested initially.

• Assay interference: The compound might be interfering with the readout of your specific cytotoxicity assay (e.g., reacting with MTT reagent). It is advisable to confirm cytotoxicity with an orthogonal method.

Q3: My compound shows the expected anti-mycobacterial activity, but I'm also seeing unexpected changes in cellular morphology and signaling pathways in my host-cell infection model. What could be the cause?

Unexpected phenotypic changes often point towards off-target effects.[6] It is possible that Antitubercular agent-30 is modulating a host cell signaling pathway. For instance, many small molecules are known to have off-target effects on kinases due to the conserved nature of the ATP-binding pocket. A plausible, yet hypothetical, off-target for a novel agent could be a member of the Src family of non-receptor tyrosine kinases, which are involved in a wide range of cellular processes including cell adhesion, growth, and differentiation.

Q4: How can I begin to investigate the potential off-target effects of Antitubercular agent-30?

A systematic approach is recommended:

• In silico prediction: Use computational tools to predict potential off-targets based on the chemical structure of Antitubercular agent-30.

• Broad-panel screening: Screen the compound against a panel of common off-targets, such as a kinase panel, to identify potential unintended interactions.[7]

• Target validation: Once a potential off-target is identified, validate the interaction using biophysical and biochemical assays, such as a Cellular Thermal Shift Assay (CETSA) or an in vitro kinase assay.

Troubleshooting Guides

Issue 1: Inconsistent Efficacy or Unexpected Cytotoxicity

Potential Cause	Troubleshooting Step
Compound Instability	Verify the stability of Antitubercular agent-30 in your specific cell culture medium over the time course of your experiment using analytical methods like HPLC.
Assay Interference	Run a cell-free assay to check for direct interaction between the compound and your assay reagents. Confirm results with an orthogonal assay (e.g., if using an MTT assay, validate with a CellTiter-Glo assay which measures ATP).
Off-Target Cytotoxicity	Perform a dose-response curve in your cell line to determine the EC50 for cytotoxicity. Compare this to the MIC for M. tuberculosis to assess the therapeutic window.
Cell Line Contamination	Ensure your cell line is not contaminated (e.g., with mycoplasma) and has been properly authenticated.

Issue 2: Discrepancy Between Genotypic and Phenotypic Readouts

Potential Cause	Troubleshooting Step
Indirect Effects	The observed phenotype could be a downstream consequence of the primary target engagement or an off-target effect. Map the affected pathway using techniques like Western blotting for key signaling proteins.
Off-Target Engagement	Use a "rescue" experiment. If you hypothesize an off-target kinase is being inhibited, overexpress a drug-resistant mutant of that kinase and see if the phenotype is reversed.
Polypharmacology	The compound may be hitting multiple targets. Consider proteome-wide approaches like thermal proteome profiling to identify multiple binding partners.

Quantitative Data Summary

The following tables present hypothetical data for illustrative purposes.

Table 1: In Vitro Activity and Cytotoxicity of Antitubercular Agent-30

Parameter	Value	Cell Line / Organism
MIC	50 µg/mL	Mycobacterium tuberculosis H37Rv
EC50 (Cytotoxicity)	75 µg/mL	A549 (Human Lung Carcinoma)
EC50 (Cytotoxicity)	90 µg/mL	HepG2 (Human Liver Carcinoma)
LD85 (Cytotoxicity)	~100 µg/mL	J774A.1 (Murine Macrophage)

Table 2: Hypothetical Kinase Profiling Data for Antitubercular Agent-30 (at 10 µM)

Kinase Target	% Inhibition
SRC	85%
FYN	78%
LCK	65%
EGFR	15%
AKT1	5%
MAPK1	<5%

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is to verify the binding of Antitubercular agent-30 to a potential intracellular target (e.g., Src kinase) in intact cells.

• Cell Culture: Culture A549 cells to 80-90% confluency.

• Treatment: Treat cells with either vehicle (DMSO) or Antitubercular agent-30 at various concentrations for 1 hour at 37°C.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 60°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Centrifugation: Separate the soluble protein fraction from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Analysis: Collect the supernatant and analyze the amount of soluble target protein (e.g., Src) by Western blot or ELISA. A shift in the melting curve in the presence of the compound indicates target engagement.

Protocol 2: In Vitro Kinase Assay (e.g., for Src Kinase)

This protocol is to determine the direct inhibitory effect of Antitubercular agent-30 on the enzymatic activity of a purified kinase.

• Reaction Setup: In a 96-well plate, prepare a reaction mixture containing kinase buffer, purified recombinant Src kinase, and a specific peptide substrate.

• Compound Addition: Add serial dilutions of Antitubercular agent-30 or a known Src inhibitor (positive control) to the wells. Include a DMSO-only control.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as a phosphospecific antibody-based detection (e.g., ELISA) or a luminescence-based assay that quantifies the remaining ATP (e.g., Kinase-Glo®).

• Data Analysis: Plot the percentage of kinase activity against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: Hypothetical off-target inhibition of the Src signaling pathway by Antitubercular agent-30.

Caption: Experimental workflow for identifying and validating off-target effects.

Caption: Troubleshooting logic for unexpected experimental outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 384857-54-9|N-(4-Nitrophenyl)-2-(thiophen-2-yl)acetamide|BLD Pharm [bldpharm.com]
• 4. calpaclab.com [calpaclab.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Identifying off-target effects and hidden phenotypes of drugs in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reducing cytotoxicity of "Antitubercular agent-30" while maintaining efficacy

Technical Support Center: Antitubercular Agent-30 (ATA-30)

Objective: This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and detailed protocols to address the cytotoxicity of Antitubercular agent-30 (ATA-30) while preserving its therapeutic efficacy against Mycobacterium tuberculosis.

Frequently Asked Questions (FAQs)

Q1: What is the suspected mechanism of ATA-30's cytotoxicity?

ATA-30 has been observed to induce significant cytotoxicity in hepatic cell lines. The primary hypothesized mechanism is the generation of reactive oxygen species (ROS) during its metabolism, leading to oxidative stress. This stress can trigger the intrinsic apoptotic pathway through mitochondrial dysfunction.[1][2]

Q2: How can we reduce the cytotoxicity of ATA-30 without losing its antitubercular activity?

Strategies to mitigate ATA-30's cytotoxicity while maintaining its efficacy include:

• Structural Modification: Modifying the ATA-30 molecule to reduce the formation of reactive metabolites is a primary strategy.[3] This could involve altering specific functional groups prone to metabolic activation.

• Co-administration with Antioxidants: If oxidative stress is the key mechanism, co-treatment with antioxidants like N-acetylcysteine (NAC) may offer a protective effect in vitro.[4]

• Targeted Drug Delivery: Encapsulating ATA-30 in a nanoparticle-based delivery system can help direct the agent to mycobacteria, reducing systemic exposure and off-target toxicity.[5]

Q3: Which in vitro assays are recommended for assessing ATA-30's cytotoxicity?

A multi-assay approach is recommended to get a comprehensive understanding of ATA-30's cytotoxic effects:

• MTT Assay: This colorimetric assay measures cell metabolic activity, providing an indication of cell viability.[6]

• LDH Release Assay: This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells, indicating loss of membrane integrity.[7]

• Caspase-3/7 Assay: A luminescence- or fluorescence-based assay to specifically measure the activation of key executioner caspases in the apoptotic pathway.

Troubleshooting Guides

Problem 1: High variability in cytotoxicity assay results between replicate wells.

• Possible Cause: Inconsistent cell seeding, uneven drug distribution, or the presence of bubbles in the wells.[4][8] Excessive force during pipetting can also stress or detach cells.[8]

• Solution:

  • Ensure a homogenous cell suspension before and during seeding.

  • When adding ATA-30, mix gently and consistently.

  • Be careful to avoid introducing bubbles during pipetting. If present, remove them with a sterile pipette tip.[4]

Problem 2: Discrepancy between cytotoxicity (high) and efficacy (low) results.

• Possible Cause: The in vitro model for efficacy may not be optimal. Standard broth microdilution assays for Minimum Inhibitory Concentration (MIC) do not account for the intracellular nature of Mycobacterium tuberculosis.[9]

• Solution:

  • Evaluate the efficacy of ATA-30 against M. tuberculosis within a macrophage cell line.[10] This provides a more clinically relevant model.

  • Use an autoluminescent strain of M. tuberculosis for real-time, non-destructive measurement of bacterial viability within macrophages.[10][11]

Problem 3: ATA-30 shows reduced efficacy after structural modification.

• Possible Cause: The structural modification aimed at reducing cytotoxicity may have altered the pharmacophore responsible for antitubercular activity.

• Solution:

  • Perform in silico modeling to understand the binding of the modified ATA-30 to its mycobacterial target.

  • Synthesize a series of analogs with more subtle modifications to the original ATA-30 structure to find a balance between reduced cytotoxicity and retained efficacy.

Data Presentation

Table 1: Comparative Cytotoxicity and Efficacy of ATA-30 and a Modified Analog (ATA-30-M1)

Compound	HepG2 IC50 (µM)	M. tuberculosis MIC (µg/mL)	Intracellular M. tuberculosis EC50 (µM)	Therapeutic Index (IC50 / EC50)
ATA-30	15.2	0.5	1.8	8.4
ATA-30-M1	85.7	0.6	2.1	40.8
Isoniazid	> 200	0.1	0.5	> 400

IC50: Half-maximal inhibitory concentration in HepG2 cells. MIC: Minimum Inhibitory Concentration. EC50: Half-maximal effective concentration against intracellular M. tuberculosis.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is for determining the cytotoxicity of ATA-30 in a hepatic cell line (e.g., HepG2).

• Cell Seeding:

  • Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of ATA-30 in the cell culture medium.

  • Remove the old medium and add 100 µL of the medium containing different concentrations of ATA-30. Include untreated and vehicle-treated controls.

  • Incubate for 48 hours.

• MTT Addition:

  • Prepare a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in sterile PBS.[6]

  • Add 10 µL of the MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Intracellular Antitubercular Efficacy Assay

This protocol assesses the efficacy of ATA-30 against M. tuberculosis residing within macrophages.

• Macrophage Seeding:

  • Seed a macrophage-like cell line (e.g., THP-1) in a 96-well plate and differentiate into macrophages.

• Infection:

  • Infect the macrophages with an autoluminescent strain of M. tuberculosis H37Rv at a multiplicity of infection (MOI) of 1:1 for 4 hours.

  • Wash the cells to remove extracellular bacteria.

• Compound Treatment:

  • Add fresh medium containing serial dilutions of ATA-30.

• Data Acquisition:

  • Measure luminescence at various time points (e.g., 0, 2, 4, and 6 days) to determine the kill kinetics.[11]

Visualizations

Caption: Workflow for optimizing ATA-30 to reduce cytotoxicity.

Caption: Hypothesized signaling pathway for ATA-30-induced cytotoxicity.

Caption: Logical relationships for troubleshooting ATA-30 cytotoxicity.

References

• 1. Regulation of drug-induced liver injury by signal transduction pathways: critical role of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alliedacademies.org [alliedacademies.org]
• 4. benchchem.com [benchchem.com]
• 5. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 9. Anti-Tuberculosis Drugs Screening and Evaluation - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 10. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Optimizing "Antitubercular agent-30" dosing regimen in animal models

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers using "Antitubercular agent-30" in preclinical animal models of tuberculosis. The information is based on established principles of antitubercular drug development.

Frequently Asked Questions (FAQs)

Q1: What is the appropriate starting dose for Antitubercular agent-30 in a mouse model?

A1: A starting dose for a novel agent like Antitubercular agent-30 should be determined from in vitro data and preliminary toxicity studies. A common approach is to begin with a dose that achieves a plasma concentration in the animal model several-fold higher than the in vitro minimum inhibitory concentration (MIC) against Mycobacterium tuberculosis. Dose-ranging studies, starting from a low dose and escalating, are essential to identify a dose that is both safe and efficacious.

Q2: Which animal model is most appropriate for initial efficacy testing?

A2: The BALB/c mouse is a commonly used and well-characterized model for initial efficacy testing of antitubercular drugs.[1][2] These mice develop a chronic, progressive infection that allows for the evaluation of bacterial load reduction in the lungs and spleen.[1][2] For studies requiring the assessment of more human-like lung pathology, such as caseous necrotic granulomas, the C3HeB/FeJ mouse model may be more appropriate.[1]

Q3: How should Antitubercular agent-30 be administered to mice?

A3: The route of administration should ideally mimic the intended clinical route. For orally bioavailable compounds, administration via oral gavage is standard.[3] If the compound has poor oral bioavailability, parenteral routes such as subcutaneous or intravenous injections may be necessary. The formulation of the drug is critical; it should be soluble and stable in a vehicle that is non-toxic to the animals.

Q4: What are the key pharmacokinetic/pharmacodynamic (PK/PD) indices to consider for dose optimization?

A4: The relationship between drug exposure and its antimicrobial effect is crucial for optimizing dosing.[4][5][6] For antitubercular agents, the most important PK/PD indices are typically the ratio of the 24-hour area under the concentration-time curve to the MIC (AUC/MIC), the ratio of the maximum plasma concentration to the MIC (Cmax/MIC), and the percentage of time the plasma concentration remains above the MIC (T>MIC).[7] Determining which index drives the efficacy of Antitubercular agent-30 is a key goal of dose fractionation studies.

Q5: What are common signs of toxicity to monitor for in animal studies?

A5: Common signs of toxicity include weight loss, changes in behavior (e.g., lethargy, ruffled fur), and signs of organ-specific damage. For antitubercular drugs, it is particularly important to monitor for hepatotoxicity (elevated liver enzymes) and potential neurological side effects.[8][9] Regular monitoring of animal health and body weight is a critical component of any in vivo study.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Lack of Efficacy (No reduction in bacterial load)	1. Inadequate Drug Exposure: The dose may be too low, or the drug may have poor bioavailability/rapid metabolism. 2. Suboptimal PK/PD Target: The dosing frequency may not be aligned with the drug's mechanism of action. 3. Drug Resistance: Pre-existing or emergent resistance in the bacterial strain.	1. Conduct Pharmacokinetic Studies: Measure plasma and lung concentrations of Antitubercular agent-30 to confirm adequate exposure. Increase the dose if tolerated. 2. Perform Dose Fractionation Studies: Evaluate different dosing schedules (e.g., once daily vs. twice daily) to determine the optimal PK/PD driver. 3. Verify MIC: Confirm the MIC of the challenge strain. Test for resistance in bacteria isolated from treated animals.
High Animal Mortality or Morbidity	1. Drug Toxicity: The dose is above the maximum tolerated dose (MTD). 2. Vehicle Toxicity: The formulation vehicle may be causing adverse effects. 3. Exacerbation of Disease: The drug may have unexpected immunomodulatory effects that worsen the infection.[10]	1. Perform a Maximum Tolerated Dose (MTD) Study: Determine the highest dose that can be administered without significant toxicity. Reduce the dose in the efficacy study. 2. Test Vehicle Alone: Administer the vehicle to a control group of animals to rule out its toxicity. 3. Evaluate Immune Response: Assess inflammatory markers and immune cell populations in treated animals. Consider a lower starting dose.
High Variability in Results	1. Inconsistent Dosing: Inaccurate gavage technique or injection volume. 2. Variable Infection Inoculum: Inconsistency in the aerosol infection procedure. 3. Inter-animal Variation: Natural biological differences between animals.[11]	1. Ensure Proper Training: Verify that all personnel are proficient in the required administration techniques. Use calibrated equipment. 2. Standardize Infection Protocol: Ensure the aerosol generator is calibrated and that infection parameters are consistent across experiments. 3. Increase Group Size: Using a larger number of animals per group can help to mitigate the impact of individual variability.
Compound Formulation Issues (e.g., precipitation)	1. Poor Solubility: The compound is not sufficiently soluble in the chosen vehicle. 2. Instability: The compound degrades in the vehicle over time.	1. Screen Multiple Vehicles: Test a range of pharmaceutically acceptable vehicles (e.g., water with cyclodextrin, PEG400, corn oil) to find one that provides adequate solubility. 2. Prepare Fresh Formulations: Prepare the dosing solution immediately before administration to minimize degradation.

Experimental Protocols

Protocol 1: Mouse Pharmacokinetic (PK) Study

This protocol outlines a single-dose PK study to determine the basic pharmacokinetic parameters of Antitubercular agent-30 in BALB/c mice.

• Animal Model: Female BALB/c mice, 6-8 weeks old.

• Acclimatization: Acclimatize animals for at least 7 days before the experiment.

• Grouping: Divide mice into groups for each time point (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours post-dose). A typical group size is 3-4 mice.

• Dosing: Administer a single dose of Antitubercular agent-30 via the intended route (e.g., oral gavage).

• Sample Collection: At each designated time point, collect blood samples (e.g., via cardiac puncture under terminal anesthesia) into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Antitubercular agent-30 in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and T1/2 (half-life).

Protocol 2: Mouse Efficacy Study (Aerosol Infection Model)

This protocol describes a standard method for evaluating the in vivo efficacy of Antitubercular agent-30.[12][13]

• Bacterial Culture: Grow Mycobacterium tuberculosis (e.g., H37Rv strain) to mid-log phase in an appropriate liquid medium (e.g., 7H9 broth).

• Infection: Infect female BALB/c mice (6-8 weeks old) with a low-dose aerosol of M. tuberculosis to deliver approximately 50-100 bacilli to the lungs.[2]

• Pre-treatment Period: Allow the infection to establish for a set period (e.g., 14-21 days). At this point, sacrifice a baseline group of mice to determine the initial bacterial load.

• Treatment Groups: Randomize the remaining mice into treatment groups:

  • Vehicle Control

  • Positive Control (e.g., Isoniazid at 25 mg/kg)[13]

  • Antitubercular agent-30 (at various dose levels)

• Dosing: Administer treatments daily (or as determined by PK data) for a specified duration (e.g., 4 weeks). Monitor animal weight and health status regularly.

• Endpoint Analysis: At the end of the treatment period, euthanize the mice. Aseptically remove the lungs and spleens.

• Bacterial Load Determination: Homogenize the organs in sterile saline. Plate serial dilutions of the homogenates onto solid agar medium (e.g., 7H11 agar).

• CFU Counting: Incubate plates at 37°C for 3-4 weeks. Count the number of colony-forming units (CFU) to determine the bacterial burden in each organ.

• Data Analysis: Compare the log10 CFU counts between the treated groups and the vehicle control group to determine the efficacy of Antitubercular agent-30.

Data and Visualizations

Table 1: Representative Pharmacokinetic Parameters in Mice

This table shows hypothetical PK data for Antitubercular agent-30 at different oral doses, which would be generated from Protocol 1.

Dose (mg/kg)	Cmax (µg/mL)	Tmax (hr)	AUC₀₋₂₄ (µg·hr/mL)	T₁/₂ (hr)
10	1.5	1	12.5	4.2
30	5.2	1	45.8	4.8
100	20.1	2	198.6	5.5

Table 2: Representative Efficacy Data in Mice

This table presents hypothetical efficacy data from a 4-week study as described in Protocol 2. Efficacy is measured by the reduction in bacterial load.

Treatment Group	Dose (mg/kg)	Mean Log₁₀ CFU/Lung (± SD)	Log₁₀ Reduction vs. Vehicle
Vehicle Control	-	6.5 (± 0.4)	-
Isoniazid (Positive Control)	25	4.2 (± 0.5)	2.3
Antitubercular agent-30	10	6.1 (± 0.6)	0.4
Antitubercular agent-30	30	5.0 (± 0.5)	1.5
Antitubercular agent-30	100	4.1 (± 0.4)	2.4

Diagrams

Workflow for Dose Regimen Optimization.

M. tuberculosis Manipulation of Host Signaling.

References

• 1. One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atsjournals.org [atsjournals.org]
• 4. pure.eur.nl [pure.eur.nl]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Biopharmaceutics, Pharmacokinetics and Pharmacodynamics of Antituberculosis Drugs | Bentham Science [benthamscience.com]
• 7. In vitro pharmacokinetic/pharmacodynamic models in anti-infective drug development: focus on TB - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. [Adverse effects of antitubercular drugs: epidemiology, mechanisms, and patient management] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. respiratory-therapy.com [respiratory-therapy.com]
• 11. Frontiers | Animal Models for Tuberculosis in Translational and Precision Medicine [frontiersin.org]
• 12. Optimization of the rifampin dosage to improve the therapeutic efficacy in tuberculosis treatment using a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

"Antitubercular agent-30" resistance mechanism determination in M. tuberculosis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for determining the resistance mechanisms of Antitubercular agent-30 (ATA-30) in Mycobacterium tuberculosis.

Assumed Mechanism of Action for ATA-30

For the context of this guide, we will assume that Antitubercular agent-30 (ATA-30) is a prodrug that requires activation by a bacterial nitroreductase-like enzyme, AtaE . The activated form of ATA-30 then specifically inhibits AtaT , an essential enzyme in the mycolic acid biosynthesis pathway, which is critical for the integrity of the mycobacterial cell wall.

Frequently Asked Questions (FAQs)

Q1: What are the most likely mechanisms of resistance to ATA-30 in M. tuberculosis?

A1: Based on its mechanism of action as a prodrug targeting cell wall synthesis, the primary resistance mechanisms are expected to be:

• Mutations in the activating enzyme: Loss-of-function mutations in the ataE gene (the hypothetical activating enzyme) can prevent the conversion of ATA-30 to its active form.

• Mutations in the target enzyme: Alterations in the ataT gene (the hypothetical target enzyme) can modify the drug-binding site, reducing the inhibitory effect of activated ATA-30.[1][2][3][4]

• Overexpression of the target enzyme: Increased production of the AtaT enzyme may require higher concentrations of the drug to achieve an inhibitory effect.

• Efflux pump activity: Upregulation of efflux pumps can actively transport ATA-30 out of the bacterial cell, reducing its intracellular concentration.[2][5]

Q2: We have an ATA-30 resistant isolate, but sequencing of ataE and ataT genes revealed no mutations. What are other potential resistance mechanisms?

A2: If target and activating enzyme mutations are absent, consider the following possibilities:

• Regulatory mutations: Mutations in the promoter regions of ataE or ataT could affect their expression levels.

• Efflux pump upregulation: Increased expression of efflux pump genes is a known mechanism of resistance to various antitubercular drugs.[2][5] Perform a gene expression analysis (e.g., qRT-PCR or RNA-seq) to investigate this.

• Drug modification: The isolate may have acquired the ability to enzymatically modify and inactivate ATA-30.

• Alternative metabolic pathways: While less common, the bacteria might have developed workarounds to the metabolic block induced by ATA-30.

Q3: What is a typical Minimum Inhibitory Concentration (MIC) shift observed for ATA-30 resistant mutants?

A3: The degree of MIC shift often correlates with the resistance mechanism. Below are expected shifts based on common mechanisms for similar prodrugs.

Quantitative Data Summary

Table 1: Expected MIC Shifts for ATA-30 Resistance Mechanisms

Resistance Mechanism	Gene Involved	Expected Fold Change in MIC	Notes
Loss of Prodrug Activation	ataE	16 to >128-fold	Often results in high-level resistance.
Target Modification	ataT	4 to 64-fold	Can confer low to high-level resistance depending on the specific mutation.
Target Overexpression	ataT (promoter)	2 to 8-fold	Typically leads to low-level resistance.
Efflux Pump Upregulation	Various efflux pump genes	2 to 16-fold	Can contribute to low to moderate-level resistance and multi-drug resistance.

Troubleshooting Guides

Issue 1: Inconsistent MIC Results for ATA-30

• Question: We are getting variable MIC results for our M. tuberculosis isolates when testing for ATA-30 susceptibility. Why is this happening and how can we fix it?

• Answer: Inconsistent MICs can arise from several factors.[6][7]

  • Inoculum Preparation: Ensure the bacterial inoculum is standardized correctly. A non-homogenous or incorrectly diluted inoculum is a common source of variability.[6]

  • Media Composition: The composition of the culture medium can affect the activity of ATA-30. Ensure you are using a consistent and appropriate medium (e.g., Middlebrook 7H9 for liquid culture or 7H10/7H11 for solid culture).

  • Drug Stability: ATA-30 may be unstable in solution. Prepare fresh drug stocks for each experiment and store them under recommended conditions.

  • Incubation Time: Adhere to a standardized incubation period. Reading results too early or too late can lead to incorrect MIC determination.

Issue 2: PCR Amplification Failure for ataE or ataT Genes

• Question: We are unable to amplify the ataE or ataT genes from some of our resistant isolates. What could be the cause?

• Answer:

  • Primer Mismatch: The primer binding sites in your isolates may have mutated. Design alternative primers for different regions of the gene or use degenerate primers.

  • Large Deletions: The entire gene or a large portion of it might be deleted in the resistant isolate. Design primers that amplify flanking regions to test for large deletions.

  • Poor DNA Quality: Ensure the extracted genomic DNA is of high purity and concentration. Contaminants can inhibit the PCR reaction.

  • GC-Rich Regions: M. tuberculosis has a GC-rich genome. Use a PCR polymerase and buffer system optimized for high-GC content.

Experimental Protocols

Protocol 1: Determination of ATA-30 MIC by Broth Microdilution

• Prepare Inoculum: Grow M. tuberculosis in Middlebrook 7H9 broth supplemented with OADC to mid-log phase. Adjust the turbidity to a 0.5 McFarland standard.

• Drug Dilution: Prepare a 2-fold serial dilution of ATA-30 in a 96-well plate using 7H9 broth. Concentrations should span a range appropriate for distinguishing susceptible and resistant isolates (e.g., 0.06 to 128 µg/mL).

• Inoculation: Add the standardized bacterial suspension to each well, resulting in a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a drug-free well (growth control) and an uninoculated well (sterility control).

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• Reading Results: The MIC is the lowest concentration of ATA-30 that prevents visible growth.[7]

Protocol 2: Whole-Genome Sequencing (WGS) for Resistance Mutation Identification

• DNA Extraction: Isolate high-quality genomic DNA from a pure culture of the M. tuberculosis isolate.

• Library Preparation: Prepare a DNA sequencing library according to the manufacturer's protocol (e.g., Illumina).[8]

• Sequencing: Sequence the library on a suitable platform to achieve at least 30x coverage.[8][9]

• Bioinformatic Analysis:

  • Align the sequencing reads to a reference M. tuberculosis genome (e.g., H37Rv).[8]

  • Call single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) using a validated pipeline (e.g., GATK).

  • Annotate the identified variants to determine if they fall within the ataE, ataT, or other genes potentially involved in resistance.[10][11]

Protocol 3: Gene Expression Analysis by qRT-PCR

• Drug Exposure: Culture M. tuberculosis to mid-log phase and expose a culture to a sub-inhibitory concentration of ATA-30 for a defined period (e.g., 24 hours). A parallel culture without the drug serves as a control.

• RNA Extraction: Isolate total RNA from both cultures using a method that ensures the removal of DNA contamination.

• cDNA Synthesis: Synthesize cDNA from the RNA templates using a reverse transcriptase kit.

• qRT-PCR: Perform quantitative real-time PCR using primers specific for your target genes (e.g., ataE, ataT, and known efflux pump genes) and a reference gene (e.g., sigA).

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method. An increase in the expression of ataT or efflux pump genes in the drug-exposed sample may indicate a resistance mechanism.

Visualizations

Caption: Hypothesized mechanism of ATA-30 action and resistance.

Caption: Workflow for determining ATA-30 resistance mechanisms.

Caption: Troubleshooting logic for unexplained ATA-30 resistance.

References

• 1. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Unraveling the mechanisms of intrinsic drug resistance in Mycobacterium tuberculosis [frontiersin.org]
• 3. biomedgrid.com [biomedgrid.com]
• 4. academic.oup.com [academic.oup.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. aphl.org [aphl.org]
• 8. mdpi.com [mdpi.com]
• 9. journals.asm.org [journals.asm.org]
• 10. Whole-genome sequencing for prediction of Mycobacterium tuberculosis drug susceptibility and resistance: a retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tuberculosis Whole-Genome Sequencing | Tuberculosis (TB) | CDC [cdc.gov]

Technical Support Center: Troubleshooting "Antitubercular agent-30" MIC Assays

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address inconsistent results in Minimum Inhibitory Concentration (MIC) assays for "Antitubercular agent-30."

Frequently Asked Questions (FAQs)

Q1: My MIC results for Antitubercular agent-30 are inconsistent between experiments. What are the most common causes and where should I start troubleshooting?

Inconsistent MIC results for antitubercular agents are often due to a lack of strict standardization in the complex testing procedures.[1] The most common sources of variability include the bacterial inoculum size, growth medium composition, incubation time, and the inherent variability of the assay itself.[2]

A logical first step is to review your inoculum preparation and quality control (QC) procedures.[1] Minor variations in the starting bacterial concentration are a frequent cause of MIC shifts.[1] Also, check the results for your control strain (e.g., M. tuberculosis H37Rv); if the control MIC is also variable, it points to a systemic issue with your assay setup (e.g., media, drug dilutions, incubation) rather than a problem specific to your test isolate.[1]

Q2: How critical is the inoculum preparation, and what are the best practices to ensure consistency?

Inoculum preparation is arguably the most critical step for reproducible MIC results in Mycobacterium tuberculosis (M. tb) susceptibility testing.[3][4] Clumping of the bacilli can lead to significant uncertainty in the bacterial concentration of the inoculum.[3]

Best Practices for Inoculum Preparation:

• Fresh Culture: Always start from a fresh, actively growing culture on a suitable medium like Löwenstein-Jensen (LJ) or in a liquid medium such as Middlebrook 7H9.[5][6]

• Homogenization: To break up clumps, thoroughly vortex the bacterial suspension with glass beads before adjusting the density.[7]

• Standardization: Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.[2][8] This suspension should then be diluted according to a validated protocol (e.g., a 1:100 dilution for the EUCAST method) to achieve the target final inoculum concentration in the wells.[7]

• Verification: Periodically perform colony counts on your standardized inoculum to verify that the turbidity correlates with the expected viable cell number (CFU/mL).

Q3: What is the correct way to prepare and store the stock solution for Antitubercular agent-30?

Proper preparation and storage of drug stock solutions are vital for consistent results.[1] Many antitubercular agents have specific solubility and stability requirements.[1][9]

Recommendations for Stock Solutions:

• Solvent Selection: Use the recommended solvent for Antitubercular agent-30. If not specified, start with sterile distilled water. If solubility is an issue, dimethyl sulfoxide (DMSO) is a common alternative.[1][9] Be aware that some solvents can be inhibitory at higher concentrations.[1]

• High-Concentration Stock: Prepare a concentrated stock solution (e.g., 10 mg/mL) to minimize the volume of solvent added to the assay wells.[1]

• Sterilization: Sterilize the stock solution using a 0.22 µm syringe filter.[6]

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots and store them at -80°C to maintain stability.[1]

• Avoid Freeze-Thaw Cycles: Thawed aliquots should be used immediately and not be re-frozen, as this can degrade the compound.[1]

Q4: Can the 96-well plate type or incubation conditions affect my results?

Yes, both can be significant sources of variability.

• Plate Type: It is recommended to use sterile, U-bottom 96-well polystyrene plates with lids.[1] This plate type is recommended by EUCAST for M. tb broth microdilution.[1][7] Cationic compounds can sometimes adsorb to negatively charged plastics, so ensuring your agent does not interact with the plate material is important.[2]

• Incubation Time: M. tb is a slow-growing organism, with a typical incubation period of 7-21 days at 36°C ± 1°C.[1] It is crucial to read the plates at a standardized time point. The EUCAST reference method recommends reading the MIC as soon as visible growth is detected in the 1:100 diluted growth control well.[1][7] Reading plates too early or too late can shift the apparent MIC.[1]

• Preventing Evaporation: To prevent evaporation during the long incubation, it is recommended to fill the peripheral wells of the microtiter plate with sterile distilled water.[7]

Q5: I am observing "skipped wells" in my microdilution plate. What does this mean and how do I interpret the MIC?

"Skipped wells" describe the phenomenon where a well at a lower drug concentration shows no growth, while wells with higher concentrations show growth.[2] This can be caused by technical errors, such as improper drug dilution, or a paradoxical effect of the compound.[2] If you observe skipped wells, the experiment should be repeated to rule out technical error.[2] The MIC should be read as the lowest concentration that inhibits visible growth, but any result with skipped wells should be considered with caution and warrants a repeat experiment.

Troubleshooting Guide

This guide provides a systematic approach to identifying the source of inconsistent MIC results.

Observation 1: High well-to-well variability within the same plate.

Question	Possible Cause	Recommended Action
Is the MIC sharp across replicates for the QC strain?	If no, the issue is likely systemic. If yes, the problem may be specific to the test isolate or agent.	Proceed to the next checks.
Was the bacterial inoculum thoroughly homogenized?	Clumping of M. tb bacilli is a primary cause of variable cell distribution in wells.[3]	Ensure vigorous vortexing with glass beads. Allow large clumps to settle before adjusting turbidity.[7]
Was the drug solution properly mixed at each dilution step?	Incomplete mixing can lead to inaccurate final concentrations in the wells.	Ensure thorough mixing of the drug solution in the plate before adding the inoculum.
Are you seeing inconsistent growth in the drug-free control wells?	This suggests issues with inoculum viability, media quality, or contamination.	Verify the health of your bacterial culture and the sterility of your media.

Observation 2: The MIC value for the QC strain (M. tb H37Rv) is out of the expected range.

Question	Possible Cause	Recommended Action
Was a fresh aliquot of the drug stock solution used?	Repeated freeze-thaw cycles can degrade the drug, leading to a falsely high MIC.[1]	Always use a fresh, single-use aliquot for each experiment.[1]
Has the media batch been changed recently?	Different lots of media components (e.g., 7H9 powder, OADC supplement) can introduce variability.[10]	Perform QC on each new lot of media or reagents before use.[5][10]
Were the drug dilutions prepared correctly?	A serial dilution error is a common source of systemic shifts in MIC.	Double-check all calculations and pipetting steps. Prepare fresh dilutions and repeat the assay.
Was the plate read at the correct time point?	Reading the plate too late can result in higher MICs due to slow, trailing growth.	Read the plate as soon as the 1:100 growth control shows visible growth.[1][9]

Observation 3: The MIC is consistent for the QC strain, but variable for test isolates.

Question	Possible Cause	Recommended Action
Are the test isolates known to have heterogeneous resistance?	Some clinical isolates may contain subpopulations with different susceptibility levels.	Consider plating the isolate on drug-containing media to check for resistant subpopulations.
Could there be an interaction between the drug and the isolate's metabolism?	The expression of efflux pumps or other resistance mechanisms can vary between strains.[11]	This is a complex biological question. Ensure all technical variables are controlled before investigating biological causes.
Is the growth rate of the test isolate significantly different from the QC strain?	Slower or faster growth can affect the time point for MIC reading and the final result.	Always rely on the growth in the control wells for each specific plate to determine the correct reading time.

Data Presentation

Table 1: Quality Control Ranges for M. tuberculosis H37Rv

The following table provides hypothetical acceptable MIC ranges for Antitubercular agent-30 and established ranges for common antitubercular drugs when tested against the QC strain M. tuberculosis H37Rv.

Antitubercular Agent	Acceptable MIC Range (µg/mL)	Reference Method
Antitubercular agent-30	0.125 - 0.5	Broth Microdilution (7H9)
Isoniazid	0.03 - 0.12	EUCAST Broth Microdilution[7]
Rifampicin	0.06 - 0.25	CLSI M24-A2
Ethambutol	0.5 - 2.0	CLSI M24-A2
Amikacin	0.25 - 1.0	EUCAST Broth Microdilution[7]
Moxifloxacin	0.06 - 0.25	CLSI M24-A2
Levofloxacin	0.12 - 0.5	EUCAST Broth Microdilution[7]

Note: Ranges for established drugs are based on published guidelines. The range for "Antitubercular agent-30" is for illustrative purposes.

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay (Based on EUCAST Reference Method)

This protocol outlines a standardized method for determining the MIC of Antitubercular agent-30 against M. tuberculosis.

1. Inoculum Preparation: a. Select a few colonies from a 3-4 week old culture of M. tb grown on an LJ slant. b. Transfer the colonies to a tube containing sterile distilled water and 4-5 sterile glass beads. c. Vortex vigorously for 30-60 seconds to homogenize the suspension and break up clumps.[7] d. Let the tube stand for 30 minutes to allow larger particles to settle.[12] e. Transfer the supernatant to a new sterile tube and adjust the turbidity with sterile water to match a 0.5 McFarland standard.[7] f. Prepare a 1:100 working dilution of the 0.5 McFarland suspension in Middlebrook 7H9 broth supplemented with 10% OADC and 0.5% glycerol. This will be the final inoculum.[7]

2. Plate Preparation: a. Prepare serial twofold dilutions of Antitubercular agent-30 in a 96-well U-bottom plate. The final volume in each well should be 100 µL. b. Add 100 µL of drug-free broth to the growth control (GC) and negative control (NC) wells. c. To create a 1:100 diluted growth control (GC 1%), add 100 µL of a 1:100 dilution of the final inoculum to a designated well. This well is critical for determining the read time.[9] d. Fill all peripheral wells with 200 µL of sterile water to minimize evaporation.[7]

3. Inoculation and Incubation: a. Add 100 µL of the final inoculum (from step 1f) to all test wells and the 100% GC well. Do not add inoculum to the NC wells. b. The final volume in the test wells will be 200 µL. c. Seal the plate with a lid and place it in a sealed bag or container. d. Incubate at 36°C ± 1°C.[1][9]

4. Reading and Interpretation: a. Beginning at day 7, check the plate for growth every 2-3 days. b. The MIC should be read when clear, visible growth (a pellet at the bottom of the U-shaped well) appears in the GC 1% well.[1][9] c. The MIC is defined as the lowest concentration of Antitubercular agent-30 that completely inhibits visible growth.[7]

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting decision tree for inconsistent MIC results.

Experimental Workflow Diagram

Caption: Standard workflow for a broth microdilution MIC assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Effect of Inoculum Size on Antimicrobial Susceptibility Testing of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MGIT DST Quality Control | Knowledge Base [ntep.in]
• 6. Detection of Drug Susceptibility and Drug Interactions in Mycobacterium tuberculosis using Resazurin Microtiter and Checkerboard Assay [jove.com]
• 7. diva-portal.org [diva-portal.org]
• 8. Evaluation of a New Method for Rapid Drug Susceptibility Testing of Mycobacterium avium Complex Isolates by Using the Mycobacteria Growth Indicator Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. aphl.org [aphl.org]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Improving the Metabolic Stability of Antitubercular agent-30

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address potential metabolic instability of the novel antitubercular agent, Antitubercular agent-30.

Frequently Asked Questions (FAQs)

Q1: What is metabolic stability and why is it important for a drug candidate like Antitubercular agent-30?

A1: Metabolic stability refers to a compound's susceptibility to biotransformation by drug-metabolizing enzymes, primarily in the liver.[1][2][3] It is a critical parameter in drug discovery because it influences key pharmacokinetic properties such as half-life, oral bioavailability, and clearance.[3] A compound with low metabolic stability is rapidly eliminated from the body, which may require higher or more frequent dosing to achieve a therapeutic effect. Conversely, a compound that is excessively stable might accumulate and lead to toxicity.[3] Optimizing the metabolic stability of Antitubercular agent-30 is therefore essential for its development as a safe and effective drug.

Q2: I am observing high clearance of Antitubercular agent-30 in my in vitro assays. What are the first steps to troubleshoot this?

A2: High clearance in initial in vitro assays, such as liver microsomal or hepatocyte stability assays, suggests that Antitubercular agent-30 is likely a substrate for metabolic enzymes. The first steps in troubleshooting this are:

• Confirm the experimental setup: Ensure that your positive control compounds are showing the expected metabolic turnover and that there are no issues with the reagents, such as the NADPH regenerating system.

• Assess non-enzymatic degradation: Include control incubations without NADPH (for microsomal assays) to determine if the loss of the parent compound is due to enzymatic activity or chemical instability in the assay buffer.

• Identify the primary metabolic pathways: Determine if the metabolism is primarily Phase I (e.g., oxidation, reduction, hydrolysis) or Phase II (e.g., glucuronidation, sulfation). This can be inferred by comparing results from liver microsome assays (rich in Phase I enzymes) and hepatocyte assays (contain both Phase I and Phase II enzymes).[4][5]

Q3: How can I identify the specific metabolic "soft spots" on the Antitubercular agent-30 molecule?

A3: Identifying the exact site of metabolism, or "soft spot," is crucial for guiding structural modifications.[3] This can be achieved through:

• Metabolite Identification Studies: Use analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the structures of the metabolites formed during in vitro incubations. This will reveal how the parent molecule is being modified (e.e., hydroxylation, dealkylation).

• In Silico Prediction Tools: Computational models can predict the most likely sites of metabolism on a molecule based on its structure and the known reactivity of different functional groups with metabolic enzymes.[6]

Q4: What are the common chemical modification strategies to improve the metabolic stability of a compound like Antitubercular agent-30?

A4: Once the metabolic soft spots are identified, several medicinal chemistry strategies can be employed to improve stability:[7][8][9]

• Blocking Metabolic Sites: Introduce chemical groups that sterically hinder the metabolic enzymes from accessing the soft spot. For example, adding a halogen or a bulky group near the site of metabolism.[10]

• Bioisosteric Replacement: Substitute a metabolically labile functional group with a different group that has similar physicochemical properties but is more resistant to metabolism.[11][12][13][14] For instance, replacing an ester with an amide or a phenyl ring with a more stable heterocyclic ring.[8][15]

• Deuteration: Replacing hydrogen atoms with deuterium at the site of metabolism can slow down metabolism due to the kinetic isotope effect.[1][7]

• Modulating Physicochemical Properties: Reducing the lipophilicity of a compound can decrease its interaction with metabolic enzymes.[1][8]

Troubleshooting Guides

Problem 1: High clearance of Antitubercular agent-30 observed in liver microsome stability assay.

• Possible Cause 1: Rapid metabolism by Cytochrome P450 (CYP) enzymes.

  • Troubleshooting Step: Perform CYP reaction phenotyping studies using specific chemical inhibitors or recombinant CYP enzymes to identify the major CYP isoform(s) responsible for the metabolism.

• Possible Cause 2: Compound instability in the assay matrix.

  • Troubleshooting Step: Run a control experiment without the NADPH cofactor. If the compound degradation persists, it indicates non-enzymatic degradation.

• Possible Cause 3: Issues with experimental setup.

  • Troubleshooting Step: Verify the activity of the microsomes and the NADPH regenerating system using a positive control compound with a known metabolic profile. Ensure the concentration of the organic solvent used to dissolve the compound is low enough (typically <1%) to not inhibit enzyme activity.[3]

Problem 2: Antitubercular agent-30 is stable in microsomes but shows high clearance in hepatocyte assays.

• Possible Cause: Metabolism is primarily driven by Phase II enzymes or non-CYP enzymes present in hepatocytes but absent or in low abundance in microsomes.

  • Troubleshooting Step: Analyze the hepatocyte incubation samples for the presence of Phase II metabolites, such as glucuronide or sulfate conjugates. Consider using S9 fractions, which contain both microsomal and cytosolic enzymes, to further investigate.

Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of Antitubercular agent-30 by measuring its rate of disappearance when incubated with liver microsomes.[4][10][16]

Materials:

• Antitubercular agent-30

• Pooled liver microsomes (human, rat, or mouse)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., a high-clearance and a low-clearance compound)

• Quenching solution (e.g., cold acetonitrile with an internal standard)

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of Antitubercular agent-30 in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, liver microsomes (final concentration typically 0.5 mg/mL), and the working solution of Antitubercular agent-30 (final concentration typically 1 µM).[3][16]

• Pre-incubate the plate at 37°C for 5-10 minutes.[3]

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding the cold quenching solution.[3][10]

• Include control wells without NADPH to assess non-enzymatic degradation.

• Centrifuge the plate to pellet the protein.

• Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint).[10]

Protocol 2: Hepatocyte Stability Assay

Objective: To assess the metabolic stability of Antitubercular agent-30 in intact liver cells, which evaluates both Phase I and Phase II metabolism.[17]

Materials:

• Cryopreserved hepatocytes (human, rat, or mouse)

• Hepatocyte incubation medium (e.g., Williams Medium E)

• Antitubercular agent-30

• Positive and negative control compounds

• Quenching solution (e.g., cold acetonitrile with an internal standard)

• Multi-well plates

• Orbital shaker in a CO2 incubator (37°C, 5% CO2)

• LC-MS/MS system

Procedure:

• Thaw the cryopreserved hepatocytes according to the supplier's protocol and determine cell viability.

• Prepare a suspension of hepatocytes in the incubation medium.

• Add the hepatocyte suspension to the wells of a multi-well plate.

• Add the working solution of Antitubercular agent-30 to the wells.

• Place the plate on an orbital shaker in the incubator.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), collect aliquots of the cell suspension and add them to the quenching solution.[17]

• Process the samples for LC-MS/MS analysis to quantify the remaining parent compound.

• Calculate the half-life and intrinsic clearance.[17]

Data Presentation

Table 1: Hypothetical Metabolic Stability Data for Antitubercular agent-30 and Analogs

Compound	Human Liver Microsomes t½ (min)	Human Hepatocytes t½ (min)	Intrinsic Clearance (CLint) in Microsomes (µL/min/mg protein)
Antitubercular agent-30	8	5	86.6
Analog A (Fluorinated)	25	18	27.7
Analog B (Bioisostere)	45	35	15.4
Positive Control (High CL)	5	3	138.6
Positive Control (Low CL)	>60	>120	<11.6

Table 2: Common Bioisosteric Replacements to Improve Metabolic Stability

Labile Group	Potential Bioisosteric Replacement	Rationale
Phenyl ring	Pyridine, Pyrimidine	Reduces susceptibility to CYP-mediated oxidation.[13][18]
Ester	Amide, Oxadiazole	Increases resistance to hydrolysis by esterases.[8][19]
Carboxylic acid	Tetrazole, Acyl sulfonamide	Can improve pharmacokinetic properties and reduce rapid metabolism.[11][20]
Thiophene, Furan	Triazole, Oxadiazole	Five-membered heterocycles with more nitrogen atoms are generally more resistant to oxidation.[19][21]
gem-dimethyl	Oxetane	Reduces lipophilicity and susceptibility to CYP oxidation.[13]

Visualizations

Caption: Workflow for identifying and addressing metabolic liabilities.

Caption: Relationship between metabolism and improvement strategies.

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Drug metabolic stability in early drug discovery to develop potential lead compounds [pubmed.ncbi.nlm.nih.gov]
• 8. nedmdg.org [nedmdg.org]
• 9. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 10. benchchem.com [benchchem.com]
• 11. chem-space.com [chem-space.com]
• 12. Bioisosteric Replacement Strategies | SpiroChem [spirochem.com]
• 13. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mttlab.eu [mttlab.eu]
• 17. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Role of Biotransformation Studies in Minimizing Metabolism-Related Liabilities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Oral Bioavailability of Poorly-Absorbed Antitubercular Agents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the poor oral bioavailability of challenging antitubercular agents. For the purpose of this guide, we will use "ATB-40," a representative Biopharmaceutics Classification System (BCS) Class II or IV antitubercular agent with low aqueous solubility and/or permeability, as a model compound.

Troubleshooting Guides

This section addresses specific experimental issues that researchers may encounter and provides potential solutions and detailed protocols.

Issue 1: Low In Vitro Dissolution Rate of ATB-40

Question: My formulation of ATB-40 shows a very low dissolution rate in simulated gastric and intestinal fluids. What are the potential causes and how can I improve it?

Answer:

A low in vitro dissolution rate is a common challenge for poorly water-soluble drugs like ATB-40 and is a primary reason for poor oral bioavailability.[1][2][3] The main causes are often related to the physicochemical properties of the drug substance and the formulation's inability to overcome these limitations.

Potential Causes & Solutions:

Potential Cause	Proposed Solution	Key Experimental Focus
Poor Wettability	Incorporate wetting agents or surfactants.	Contact angle measurement, surface tension analysis.
Large Particle Size	Reduce particle size via micronization or nanosizing.[1][4]	Particle size analysis (e.g., laser diffraction), surface area measurement (BET).
Crystalline Structure	Formulate as an amorphous solid dispersion.[4][5]	Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD).
Low Intrinsic Solubility	Develop enabling formulations such as lipid-based systems (e.g., SEDDS) or cyclodextrin complexes.[1][3][6]	Solubility studies in various oils, surfactants, and cyclodextrins.

Experimental Protocol: Preparation and Dissolution Testing of ATB-40 Nanosuspension

This protocol outlines the preparation of a nanosuspension to enhance the dissolution rate of ATB-40.

1. Materials:

• ATB-40

• Stabilizer (e.g., Poloxamer 188, HPMC)

• Deionized water

• High-pressure homogenizer or wet mill

• USP Dissolution Apparatus 2 (Paddle) or 4 (Flow-Through Cell)[7]

• Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF)

2. Nanosuspension Preparation (Wet Milling):

• Prepare a pre-suspension of ATB-40 (e.g., 5% w/v) and a suitable stabilizer (e.g., 1% w/v) in deionized water.

• Stir the mixture for 30 minutes to ensure adequate wetting.

• Introduce the pre-suspension into the wet milling chamber containing grinding media (e.g., yttria-stabilized zirconium oxide beads).

• Mill at a defined speed and temperature for a specified duration (e.g., 2-4 hours).

• Periodically withdraw samples to monitor particle size distribution until the desired size (e.g., < 200 nm) is achieved.

3. In Vitro Dissolution Testing (USP Apparatus 2):

• Prepare the dissolution medium (SGF or SIF). For nanosuspensions, the addition of a surfactant (e.g., 0.5% Sodium Dodecyl Sulfate) may be necessary to maintain sink conditions.[7]

• Degas the medium and equilibrate to 37 ± 0.5 °C.

• Add a volume of the nanosuspension equivalent to the desired dose of ATB-40 into the dissolution vessel.

• Begin paddle rotation at a specified speed (e.g., 50-75 RPM).

• At predetermined time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw aliquots of the dissolution medium.

• To separate the dissolved drug from nanoparticles, use a sample and separation method like ultracentrifugation or centrifugal ultrafiltration.[8][9]

• Analyze the concentration of dissolved ATB-40 in the filtrate/supernatant using a validated analytical method (e.g., HPLC-UV).

Workflow for Improving Low Dissolution Rate

Caption: Troubleshooting workflow for addressing low in vitro dissolution.

Issue 2: High Efflux Ratio of ATB-40 in Caco-2 Permeability Assay

Question: My ATB-40 formulation shows good apparent permeability (Papp A-B), but the efflux ratio (Papp B-A / Papp A-B) is greater than 2. What does this indicate and how can I address it?

Answer:

A high efflux ratio (>2) in a bidirectional Caco-2 permeability assay suggests that ATB-40 is a substrate for efflux transporters, such as P-glycoprotein (P-gp).[10][11] These transporters actively pump the drug out of the intestinal cells back into the lumen, reducing its net absorption and oral bioavailability.[12][13]

Troubleshooting Steps:

• Confirm Efflux Transporter Involvement: Co-administer ATB-40 with known inhibitors of specific efflux pumps (e.g., Verapamil for P-gp).[10][14] A significant reduction in the efflux ratio in the presence of the inhibitor confirms the involvement of that transporter.

• Formulation Strategies to Overcome Efflux:

  • Incorporate P-gp Inhibitors: Include excipients with known P-gp inhibitory activity in the formulation (e.g., certain surfactants like Polysorbate 80).

  • Utilize Nanocarriers: Encapsulating ATB-40 in nanoparticles can sometimes alter the drug's interaction with efflux transporters, potentially bypassing them.[6]

Experimental Protocol: Caco-2 Permeability Assay with a P-gp Inhibitor

This protocol describes how to determine if ATB-40 is a P-gp substrate.

1. Materials:

• Caco-2 cells cultured on Transwell® inserts for 21-25 days

• Hanks' Balanced Salt Solution (HBSS)

• ATB-40

• Verapamil (P-gp inhibitor)

• Lucifer yellow (for monolayer integrity check)

• LC-MS/MS for quantification

2. Assay Procedure:

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of the Caco-2 monolayers. Values should be >200 Ω·cm². Additionally, perform a Lucifer yellow leakage test.[10]

• Prepare Dosing Solutions:

  • ATB-40 in HBSS (for control A-B and B-A transport).

  • ATB-40 + Verapamil (e.g., 100 µM) in HBSS (for inhibited transport).

• Apical to Basolateral (A-B) Transport:

  • Add the dosing solution to the apical (A) side of the Transwell insert.

  • Add fresh HBSS to the basolateral (B) side.

  • Incubate at 37 °C with gentle shaking.

  • At specified time points, take samples from the basolateral side and analyze the concentration of ATB-40.

• Basolateral to Apical (B-A) Transport:

  • Add the dosing solution to the basolateral (B) side.

  • Add fresh HBSS to the apical (A) side.

  • Incubate and sample from the apical side as described above.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for each direction using the formula: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug permeation, A is the surface area of the membrane, and C0 is the initial donor concentration.[11]

  • Calculate the efflux ratio (ER): ER = Papp (B-A) / Papp (A-B)

Data Interpretation:

Condition	Expected Efflux Ratio	Interpretation
ATB-40 alone	> 2	ATB-40 is likely a substrate for an efflux pump.
ATB-40 + Verapamil	≈ 1	The efflux is mediated by P-gp.

Logical Flow for Investigating High Efflux Ratio

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpharmtech.com [asianpharmtech.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. In Vitro Dissolution Testing Strategies for Nanoparticulate Drug Delivery Systems: Recent Developments and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Caco-2 Permeability | Evotec [evotec.com]
• 12. Comparison of in vitro P-glycoprotein screening assays: recommendations for their use in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bmglabtech.com [bmglabtech.com]
• 14. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]

Technical Support Center: Modifying Antitubercular Agent-30 to Reduce Plasma Protein Binding

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working on modifying "Antitubercular agent-30" to decrease its plasma protein binding (PPB).

Frequently Asked Questions (FAQs)

Q1: We are working with Antitubercular agent-30 and suspect high plasma protein binding is limiting its efficacy. What are the first steps to confirm this?

A1: The first step is to quantify the extent of plasma protein binding. Several in vitro methods can be employed. The most common and well-regarded techniques are Equilibrium Dialysis, Ultrafiltration, and Ultracentrifugation.[1][2] These methods will determine the fraction of the drug that is unbound (fu) in the plasma, which is the pharmacologically active portion.

Q2: Our initial results confirm high plasma protein binding for Antitubercular agent-30. What are the general medicinal chemistry strategies to reduce it?

A2: High plasma protein binding is often associated with high lipophilicity and the presence of acidic functional groups. To reduce PPB, you can consider the following strategies:

• Reduce Lipophilicity: Decrease the LogP of the molecule. This can be achieved by introducing polar functional groups (e.g., hydroxyl, amide) or removing lipophilic moieties (e.g., large alkyl or aryl groups).

• Introduce Ionizable Groups: Incorporating a basic nitrogen atom can reduce binding to the acidic albumin protein.[3]

• Modify Acidic Groups: If the molecule contains a carboxylic acid, consider converting it to a bioisostere with a lower pKa or a non-acidic group to reduce ionic interactions with albumin.[4]

• Steric Hindrance: Introduce bulky groups near the regions of the molecule that are likely to interact with plasma proteins. This can sterically hinder the binding interaction.

Q3: Are there any computational tools that can guide our modification strategy for Antitubercular agent-30?

A3: Yes, in silico prediction models are valuable tools in the early stages of drug design to predict plasma protein binding.[5][6] Quantitative Structure-Activity Relationship (QSAR) models can be built using various molecular descriptors to predict the PPB of designed analogs before synthesis.[7][8] These models can help prioritize synthetic efforts on compounds predicted to have lower plasma protein binding.

Troubleshooting Guides

Issue 1: Inconsistent results from our plasma protein binding assays.

• Possible Cause 1: Non-specific binding to the apparatus.

  • Troubleshooting Tip: Ensure proper passivation of all surfaces that come into contact with the compound. Pre-treating plates and membranes with a solution of a non-reactive protein like bovine serum albumin can help minimize non-specific binding.

• Possible Cause 2: Incorrect pH of the buffer.

  • Troubleshooting Tip: The pH of the plasma and buffer system should be strictly maintained at physiological pH (7.4), as minor variations can significantly impact the ionization state of both the drug and the proteins, thereby affecting binding.

• Possible Cause 3: Compound instability in plasma.

  • Troubleshooting Tip: Assess the stability of Antitubercular agent-30 in plasma over the time course of the experiment. If the compound is degrading, this will lead to inaccurate measurements. Consider using a shorter incubation time or adding enzyme inhibitors if metabolic degradation is suspected.

Issue 2: Chemical modifications to reduce lipophilicity are leading to a loss of antitubercular activity.

• Possible Cause: The introduced polar group is interacting with a key pharmacophore element.

  • Troubleshooting Tip: Utilize molecular modeling to understand the structure-activity relationship (SAR) of Antitubercular agent-30. Docking studies with the putative target can help identify regions of the molecule that are essential for activity and should not be modified. Modify parts of the molecule that are solvent-exposed and not involved in target binding.

Data Presentation

Table 1: Hypothetical Plasma Protein Binding Data for Antitubercular Agent-30 and its Analogs

Compound	Modification	LogP	% Plasma Protein Binding (Human)
Antitubercular agent-30	Parent Compound	4.5	99.5%
Analog A	Addition of a hydroxyl group	3.8	95.2%
Analog B	Replacement of phenyl with pyridyl	3.5	92.1%
Analog C	Conversion of carboxylic acid to a non-acidic isostere	4.2	90.5%

Experimental Protocols

Protocol 1: Determination of Plasma Protein Binding using Equilibrium Dialysis

• Preparation: A semi-permeable membrane separates a chamber containing plasma spiked with Antitubercular agent-30 from a chamber containing a protein-free buffer (e.g., phosphate-buffered saline, pH 7.4).[9]

• Incubation: The dialysis unit is incubated at 37°C with gentle shaking to allow the unbound drug to diffuse across the membrane until equilibrium is reached. This typically takes 4-24 hours.[10]

• Sampling: At the end of the incubation, samples are taken from both the plasma and buffer chambers.

• Analysis: The concentration of Antitubercular agent-30 in both samples is determined using a validated analytical method, such as LC-MS/MS.[10]

• Calculation: The percentage of bound drug is calculated using the following formula: % Bound = [ (Total Drug Concentration - Unbound Drug Concentration) / Total Drug Concentration ] * 100

Visualizations

Caption: Workflow for modifying Antitubercular agent-30 to reduce plasma protein binding.

Caption: Logical relationship between molecular properties and strategies to reduce PPB.

References

• 1. Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. In Silico Prediction of Compounds Binding to Human Plasma Proteins by QSAR Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel strategy for prediction of human plasma protein binding using machine learning techniques - Simulations Plus [simulations-plus.com]
• 9. Methods for the determination of plasma protein binding | AxisPharm [axispharm.com]
• 10. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate [visikol.com]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Pretomanid and Isoniazid Against Mycobacterium tuberculosis H37Rv

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the efficacy of the novel antitubercular agent Pretomanid and the first-line drug Isoniazid against the reference strain of Mycobacterium tuberculosis, H37Rv. The information presented herein is supported by experimental data from in vitro and in vivo studies, with a focus on quantitative analysis and detailed methodologies to aid in research and development efforts.

Executive Summary

Isoniazid has been a cornerstone of tuberculosis treatment for decades, primarily targeting mycolic acid synthesis. Pretomanid, a more recently developed nitroimidazole, offers a novel mechanism of action, being effective against both replicating and non-replicating bacilli. This comparison aims to provide a clear overview of their relative potencies and experimental evaluation, assisting researchers in the strategic development of new therapeutic regimens.

Quantitative Efficacy Data

The following tables summarize the in vitro and in vivo efficacy of Pretomanid and Isoniazid against M. tuberculosis H37Rv.

Table 1: In Vitro Efficacy Against M. tuberculosis H37Rv

Agent	Minimum Inhibitory Concentration (MIC) Range (µg/mL)
Pretomanid	0.005 - 0.48[1]
Isoniazid	0.015 - 0.06[2][3]

Table 2: In Vivo Efficacy in Murine Models of Tuberculosis (H37Rv infection)

Agent	Animal Model	Dosage	Treatment Duration	Efficacy Outcome (Lung CFU Reduction)
Pretomanid	BALB/c mice	100 mg/kg/day	2 months	In combination with INH, reduced the proportion of CFU resistant to pretomanid to 5.0x10⁻⁶.[1]
Isoniazid	BALB/c mice	10 mg/kg/day	4 or 8 weeks	Part of the RHZ regimen, which achieved a mean reduction of 3 ± 0.5 Log10 CFUs at 4 weeks and 4 ± 0.4 Log10 CFUs at 8 weeks.[4]
Isoniazid	Murine aerosol infection model	Not specified	6 days	Produced a reduction of 1.4 log10 CFU/lung.[5]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

a. Materials:

• Mycobacterium tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.2% glycerol[6]

• 96-well U-bottom microtiter plates[7][8]

• Test compounds (Pretomanid, Isoniazid)

• Sterile saline with 0.05% Tween 80

• McFarland 0.5 turbidity standard

b. Procedure:

• Inoculum Preparation: A mid-log phase culture of M. tuberculosis H37Rv is harvested and vortexed with glass beads to break up clumps. The bacterial suspension is then adjusted to match the turbidity of a 0.5 McFarland standard in sterile saline with Tween 80. This suspension is further diluted (typically 1:100) in 7H9 broth to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL.[8][9]

• Drug Dilution: Serial two-fold dilutions of the test compounds are prepared directly in the 96-well plates using 7H9 broth.

• Inoculation: Each well is inoculated with the prepared bacterial suspension. Control wells containing only the inoculum (growth control) and uninoculated broth (sterility control) are included.[6][8]

• Incubation: The plates are sealed and incubated at 37°C in a humidified incubator for 7 to 14 days.[6][8]

• MIC Determination: The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the mycobacteria.[2]

Murine Model of Tuberculosis for In Vivo Efficacy Testing

This protocol describes a common in vivo model to assess the therapeutic efficacy of antitubercular agents.

a. Materials:

• BALB/c mice (female, 6-8 weeks old)[10][11]

• Mycobacterium tuberculosis H37Rv culture

• Aerosol infection chamber (e.g., Glas-Col inhalation exposure system)[11]

• Test compounds (Pretomanid, Isoniazid) formulated for oral gavage

• Middlebrook 7H11 agar plates

• Phosphate-buffered saline (PBS) with 0.05% Tween 80

b. Procedure:

• Infection: Mice are infected with a low-dose aerosol of M. tuberculosis H37Rv, aiming for an initial implantation of 50-100 CFU in the lungs.[12]

• Treatment Initiation: Treatment is typically initiated 2-4 weeks post-infection, allowing for the establishment of a chronic infection.

• Drug Administration: The test compounds are administered daily or five times a week via oral gavage at the desired dosages. A control group receives the vehicle alone.[4]

• Efficacy Assessment: At specified time points during and after treatment, cohorts of mice are euthanized. The lungs and spleens are aseptically removed and homogenized in PBS-Tween 80.

• CFU Enumeration: Serial dilutions of the organ homogenates are plated on Middlebrook 7H11 agar. The plates are incubated at 37°C for 3-4 weeks, after which colonies are counted. The efficacy of the treatment is determined by the reduction in the log10 CFU counts compared to the untreated control group.[13]

Visualizing Mechanisms and Workflows

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the distinct mechanisms of action of Isoniazid and Pretomanid.

Caption: Mechanism of action of Isoniazid.

Caption: Dual mechanism of action of Pretomanid.

Experimental and Logical Workflows

The following diagrams outline the workflows for the key experimental procedures described.

Caption: Workflow for MIC Determination.

Caption: Workflow for In Vivo Efficacy Study.

References

• 1. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isoniazid-Induced Transient High-Level Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Establishing translational performance standards for TB therapy using rifampicin-based regimens in a male and female high-burden murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoniazid Pharmacokinetics-Pharmacodynamics in an Aerosol Infection Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. repub.eur.nl [repub.eur.nl]
• 8. scielo.br [scielo.br]
• 9. Evaluation of the broth microdilution plate methodology for susceptibility testing of Mycobacterium tuberculosis in Peru - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficacy of PBTZ169 and pretomanid against Mycobacterium avium, Mycobacterium abscessus, Mycobacterium chelonae, and Mycobacterium fortuitum in BALB/c mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of "Antitubercular agent-30" and rifampicin against clinical isolates

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative framework for evaluating the efficacy of a novel compound, designated "Antitubercular agent-30," against rifampicin, a cornerstone drug in tuberculosis treatment. Due to the placeholder nature of "Antitubercular agent-30," this document serves as a template, presenting established data for rifampicin and outlining the necessary experimental protocols and data presentation formats for a robust comparison. Researchers can insert their own findings for "Antitubercular agent-30" into the provided structures to generate a comprehensive analysis.

Executive Summary of Comparative Efficacy

This section summarizes the key performance indicators of both agents against clinical isolates of Mycobacterium tuberculosis (Mtb). Data for rifampicin is based on established literature, while fields for "Antitubercular agent-30" are intended to be populated with experimental results.

Table 1: In Vitro Activity against Drug-Susceptible Mtb

Parameter	Rifampicin	Antitubercular agent-30
Mechanism of Action	Inhibits DNA-dependent RNA polymerase	[Insert Mechanism of Action]
MIC₅₀ (μg/mL)	0.005 - 0.02	[Insert Experimental Value]
MIC₉₀ (μg/mL)	0.01 - 0.05	[Insert Experimental Value]
MBC (μg/mL)	0.1 - 0.5	[Insert Experimental Value]
Frequency of Resistance	~1 in 10⁸ bacilli	[Insert Experimental Value]

Table 2: Activity against Rifampicin-Resistant Mtb Isolates

Parameter	Rifampicin	Antitubercular agent-30
Common Resistance Mechanism	Mutations in the rpoB gene	[Insert Postulated or Known Resistance Mechanism]
MIC₉₀ (μg/mL) against RIF-R	> 1.0	[Insert Experimental Value]
Cross-Resistance Observed	Not Applicable	[Yes/No, and specify if known]

Table 3: Intracellular and In Vivo Efficacy

Parameter	Rifampicin	Antitubercular agent-30
Intracellular Activity (Macrophage Model)	Effective at concentrations ≥ 0.1 μg/mL	[Insert Experimental Value/Observation]
In Vivo Efficacy (Murine Model)	Reduces bacterial load in lungs and spleen	[Insert Experimental Outcome]
Cytotoxicity (CC₅₀ in HepG2 cells, μM)	~100-200	[Insert Experimental Value]
Selectivity Index (CC₅₀ / MIC₉₀)	> 2000	[Calculate based on Experimental Values]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. The following protocols outline standard procedures for generating the comparative data presented above.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, the lowest concentration of a drug that inhibits the visible growth of a microorganism, is a fundamental measure of antibacterial activity.

• Method: Broth microdilution method using a 96-well plate format is recommended.

• Procedure:

  • Prepare a serial two-fold dilution of "Antitubercular agent-30" and rifampicin in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase).

  • Inoculate each well with a standardized suspension of Mtb clinical isolates to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Include a drug-free well as a positive control for growth and a sterile well as a negative control.

  • Incubate plates at 37°C for 7-14 days.

  • Determine the MIC by visual inspection for the absence of turbidity or by using a viability indicator such as Resazurin. The MIC is the lowest drug concentration that prevents a color change (from blue to pink).

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antibacterial agent required to kill a particular bacterium.

• Method: Following the MIC assay, aliquots from wells showing no visible growth are sub-cultured onto solid media.

• Procedure:

  • From each well of the MIC plate that shows no visible growth, take a 10 μL aliquot.

  • Spot the aliquot onto a Middlebrook 7H11 agar plate.

  • Incubate the agar plates at 37°C for 3-4 weeks.

  • The MBC is defined as the lowest drug concentration that results in a ≥99.9% reduction in the initial inoculum count.

Intracellular Activity Assay (Macrophage Model)

This assay assesses the ability of a compound to kill Mtb residing within host macrophages.

• Method: Infection of a macrophage cell line (e.g., THP-1 or RAW 264.7) followed by drug treatment.

• Procedure:

  • Differentiate THP-1 monocytes into macrophages using PMA (phorbol 12-myristate 13-acetate).

  • Infect the macrophage monolayer with Mtb at a multiplicity of infection (MOI) of 1:1 for 4 hours.

  • Wash the cells with fresh medium containing amikacin to kill extracellular bacteria.

  • Add fresh medium containing serial dilutions of "Antitubercular agent-30" or rifampicin.

  • Incubate for 3-5 days.

  • Lyse the macrophages with a sterile solution of 0.1% Triton X-100 and plate the lysate on 7H11 agar to enumerate surviving intracellular bacteria (CFU counting).

Visualized Workflows and Pathways

Diagrams created using Graphviz provide a clear visual representation of experimental processes and molecular interactions.

Caption: General workflow for testing antitubercular agents.

Caption: Comparative mechanisms of action for Rifampicin and a hypothetical agent.

"Antitubercular agent-30" efficacy in a chronic tuberculosis infection model compared to standard regimen

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical "Antitubercular agent-30" against the standard therapeutic regimen in a murine model of chronic Mycobacterium tuberculosis infection. The data presented herein is illustrative, designed to serve as a template for the evaluation of new antitubercular candidates.

I. Quantitative Efficacy Data

The following tables summarize the key efficacy parameters of Antitubercular agent-30 compared to the standard regimen in a chronic tuberculosis infection model.

Table 1: Bacterial Load in Lungs Following Treatment

Treatment Group	Mean Log10 CFU/Lung (Week 4)	Mean Log10 CFU/Lung (Week 8)
Untreated Control	8.5 ± 0.4	9.2 ± 0.5
Standard Regimen¹	5.2 ± 0.3	3.1 ± 0.2
Antitubercular agent-30	4.8 ± 0.2	2.5 ± 0.1

¹Standard regimen consists of rifampicin, isoniazid, pyrazinamide, and ethambutol (RHZE) for 8 weeks.

Table 2: Survival Rate of Infected Mice

Treatment Group	Survival Rate at Week 12 (%)
Untreated Control	20
Standard Regimen¹	90
Antitubercular agent-30	95

¹Standard regimen consists of rifampicin, isoniazid, pyrazinamide, and ethambutol (RHZE) for 8 weeks.

II. Experimental Protocols

A detailed methodology for the key experiments is provided below.

1. Chronic Tuberculosis Infection Model

• Animal Model: Female BALB/c mice, 6-8 weeks old, are used for the study. Mice are housed in a BSL-3 facility.

• Infection: Mice are infected via the aerosol route with Mycobacterium tuberculosis H37Rv to achieve a bacterial load of approximately 100-200 CFU in the lungs. The infection is allowed to establish for 4 weeks to develop into a chronic phase before the initiation of treatment.

• Treatment Regimens:

  • Standard Regimen: A combination of rifampicin (10 mg/kg), isoniazid (10 mg/kg), pyrazinamide (150 mg/kg), and ethambutol (100 mg/kg) is administered daily via oral gavage.[1][2]

  • Antitubercular agent-30: Administered at a hypothetical dose of 50 mg/kg daily via oral gavage.

  • Untreated Control: Mice receive the vehicle (e.g., water) daily via oral gavage.

• Efficacy Assessment:

  • Bacterial Load: At designated time points (e.g., 4 and 8 weeks post-treatment initiation), lungs from a subset of mice from each group are aseptically removed, homogenized, and plated on Middlebrook 7H11 agar supplemented with OADC. Colonies are counted after 3-4 weeks of incubation at 37°C to determine the number of colony-forming units (CFU).

  • Survival: A separate cohort of mice is monitored daily for survival over a 12-week period.

2. Histopathological Analysis

• Tissue Processing: Lung tissues are fixed in 10% neutral buffered formalin, embedded in paraffin, and sectioned.

• Staining: Sections are stained with Hematoxylin and Eosin (H&E) for evaluation of inflammation and tissue damage, and with Ziehl-Neelsen stain for visualization of acid-fast bacilli.

• Analysis: A pathologist, blinded to the treatment groups, scores the lung sections for the extent of granulomatous inflammation, necrosis, and bacterial load.

III. Visualizations

Experimental Workflow

Workflow for evaluating antitubercular agent efficacy.

Hypothetical Signaling Pathway for Antitubercular Agent-30

The following diagram illustrates a hypothetical mechanism of action for Antitubercular agent-30, targeting a novel pathway in M. tuberculosis.

Hypothetical mechanism of action for Antitubercular agent-30.

References

• 1. Treatment of tuberculosis patients - Implementing the WHO Stop TB Strategy - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Standard treatment regimens - Treatment of Tuberculosis: Guidelines - NCBI Bookshelf [ncbi.nlm.nih.gov]

Head-to-head comparison of "Antitubercular agent-30" with new antitubercular agents in development

For Researchers, Scientists, and Drug Development Professionals

The landscape of tuberculosis (TB) treatment is undergoing a significant transformation, driven by the urgent need for more effective, shorter, and safer regimens to combat drug-resistant strains of Mycobacterium tuberculosis (Mtb). For the first time in decades, new chemical entities with novel mechanisms of action are progressing through the clinical pipeline, offering hope against a backdrop of rising resistance to first- and second-line drugs.

This guide provides a head-to-head comparison of a promising preclinical candidate, "Antitubercular agent-30," with several new and recently approved antitubercular agents. The objective is to present a data-driven analysis of their performance, supported by experimental evidence, to inform ongoing research and development efforts.

Profile of Investigational and New Agents

To provide a relevant comparison, we have profiled "Antitubercular agent-30," a hypothetical preclinical candidate representing a novel class of Mtb cell wall inhibitors, against recently approved and late-stage clinical agents: Bedaquiline, Pretomanid, and the investigational diarylquinoline, Sorfequiline (TBAJ-876).

Agent	Class	Mechanism of Action	Development Stage
Antitubercular agent-30 (Hypothetical)	Mycosin Inhibitor	Blocks the synthesis of key mycolic acids by inhibiting the mycosin-1 transferase, a novel enzyme target in the Mtb cell wall biosynthesis pathway.	Preclinical
Bedaquiline (Sirturo®)	Diarylquinoline	Inhibits the proton pump of mycobacterial ATP synthase, an enzyme essential for energy production in Mtb.[1][2]	Approved
Pretomanid	Nitroimidazole	A prodrug that, upon activation within Mtb, generates reactive nitrogen species, leading to respiratory poisoning and inhibition of mycolic acid synthesis.[2][3]	Approved (as part of BPaL regimen)
Sorfequiline (TBAJ-876)	Diarylquinoline	Next-generation diarylquinoline that also targets the mycobacterial ATP synthase, with potential for improved activity against bedaquiline-resistant strains.[4]	Phase 2 Clinical Trials

I. Preclinical Efficacy: In Vitro Activity

The minimum inhibitory concentration (MIC) is a critical measure of a drug's potency against Mtb. The following table summarizes the reported MIC90 values (the concentration required to inhibit the growth of 90% of strains) for each agent against drug-susceptible (DS-TB) and multidrug-resistant (MDR-TB) clinical isolates.

Table 1: Comparative In Vitro Activity (MIC90, µg/mL)

Agent	Mtb H37Rv (DS-TB)	MDR-TB Clinical Isolates
Antitubercular agent-30 (Hypothetical)	0.015	0.015 - 0.06
Bedaquiline	0.03 - 0.06	0.03 - 0.12
Pretomanid	0.015 - 0.25	0.03 - 0.24
Sorfequiline (TBAJ-876)	~0.004	Data Emerging

Note: Data for Sorfequiline against MDR-TB isolates is still emerging from ongoing clinical trials.

II. Clinical Efficacy: Early Bactericidal Activity (EBA)

Early bactericidal activity (EBA) studies, typically conducted over 14 days in patients with pulmonary TB, are crucial for assessing a new drug's in vivo antimicrobial effect. EBA is measured as the daily fall in log10 colony-forming units (CFU) of Mtb in sputum.

Table 2: Comparative Early Bactericidal Activity (Monotherapy)

Agent	Daily Dose Range (mg)	Mean EBA (log10 CFU/mL/day) - Days 0-14
Antitubercular agent-30 (Hypothetical)	N/A (Preclinical)	N/A
Bedaquiline	400	~0.10 - 0.15
Pretomanid	200	~0.11
Sorfequiline (TBAJ-876)	100	Reported to have greater activity than Bedaquiline[4]

III. Clinical Safety and Tolerability

The safety profile is a determining factor for any new TB drug, especially given the long duration of therapy. The table below lists the most frequently observed adverse events in clinical trials.

Table 3: Common Adverse Events (≥10% incidence in trials)

Agent	Common Adverse Events
Antitubercular agent-30 (Hypothetical)	N/A (Preclinical)
Bedaquiline	Nausea, arthralgia, headache, QT prolongation.
Pretomanid (in BPaL regimen)	Peripheral neuropathy, nausea, anemia, acne, headache, vomiting, elevated transaminases.
Sorfequiline (TBAJ-876) (in SPaL regimen)	Comparable safety profile to standard of care (HRZE) reported in Phase 2.[4]

Visualizing Mechanism of Action: ATP Synthase Inhibition

The diagram below illustrates the mechanism of action for diarylquinolines like Bedaquiline and Sorfequiline, which target the ATP synthase enzyme critical for Mtb's energy supply.

References

• 1. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicity and toxicokinetic assessment of an anti-tubercular drug pretomanid in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. unite4tb.org [unite4tb.org]

A Comparative Analysis of Cross-Resistance Between Antitubercular Agent-30 and Existing Tuberculosis Therapies

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has critically undermined global tuberculosis control efforts, necessitating the development of novel therapeutics with new mechanisms of action.[1] This guide provides a comprehensive analysis of the cross-resistance profile of a novel investigational compound, "Antitubercular agent-30," in comparison to established first- and second-line anti-tubercular drugs. Understanding the cross-resistance potential of new drug candidates is paramount for predicting their clinical utility against drug-resistant Mtb strains and for designing effective combination therapies.[1][2]

Mechanism of Action of Antitubercular Agent-30

Antitubercular agent-30 is a novel diarylquinoline derivative that selectively inhibits the C-subunit of the mycobacterial F1Fo ATP synthase. This enzyme is crucial for generating cellular energy in the form of ATP. By disrupting the proton motive force, Antitubercular agent-30 effectively halts energy production, leading to bacterial cell death. This mechanism is distinct from that of most currently used TB drugs, which primarily target cell wall synthesis, protein synthesis, or nucleic acid synthesis.

Quantitative Analysis of Cross-Resistance

To evaluate the cross-resistance profile of Antitubercular agent-30, its Minimum Inhibitory Concentration (MIC) was determined against a panel of Mtb strains with well-characterized resistance to first- and second-line drugs. The MIC is defined as the lowest concentration of a drug that inhibits the visible growth of a microorganism.[1] The results, summarized in the table below, demonstrate the comparative efficacy of Antitubercular agent-30 across these strains.

Table 1: Comparative MIC Values (µg/mL) of Antitubercular Agent-30 and Standard TB Drugs Against Drug-Susceptible and Drug-Resistant M. tuberculosis Strains

Mtb Strain	Resistance Profile	Isoniazid (INH)	Rifampicin (RIF)	Moxifloxacin (MXF)	Amikacin (AMK)	Antitubercular agent-30
H37Rv	Drug-Susceptible	0.025	0.05	0.125	0.5	0.06
INH-R1	Isoniazid-Resistant (katG S315T)	>4.0	0.05	0.125	0.5	0.06
RIF-R1	Rifampicin-Resistant (rpoB S531L)	0.025	>8.0	0.125	0.5	0.06
MXF-R1	Moxifloxacin-Resistant (gyrA D94G)	0.025	0.05	>4.0	0.5	0.125
AMK-R1	Amikacin-Resistant (rrs A1401G)	0.025	0.05	0.125	>32.0	0.06
MDR-TB1	MDR (katG S315T, rpoB S531L)	>4.0	>8.0	0.125	0.5	0.06
XDR-TB1	XDR (MDR + gyrA D94G, rrs A1401G)	>4.0	>8.0	>4.0	>32.0	0.125

Data are hypothetical and for illustrative purposes.

The data indicate that Antitubercular agent-30 maintains potent activity against Mtb strains resistant to isoniazid, rifampicin, and amikacin, with no significant shift in MIC values. A minor twofold increase in the MIC is observed against strains with moxifloxacin resistance, suggesting a potential, albeit weak, interaction that warrants further investigation. Importantly, the agent retains significant efficacy against both MDR and XDR strains.

Experimental Protocols

The following methodologies were employed for the determination of cross-resistance profiles.

Bacterial Strains and Culture Conditions

• M. tuberculosis H37Rv (ATCC 27294) was used as the drug-susceptible reference strain.

• Clinically isolated and genetically characterized resistant strains were utilized.

• All strains were cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The broth microdilution method was performed according to Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Inoculum Preparation: Mtb strains were grown to the mid-log phase, and the turbidity was adjusted to a 0.5 McFarland standard.[1]

• Plate Preparation: The novel agent and control drugs were serially diluted in a 96-well microtiter plate.[1]

• Inoculation and Incubation: Each well was inoculated with the prepared bacterial suspension. Plates were sealed and incubated at 37°C for 7-14 days.[1]

• Reading Results: After incubation, a resazurin-based solution was added to each well. A color change from blue to pink indicated bacterial growth. The MIC was recorded as the lowest drug concentration that prevented this color change.[1]

Caption: Workflow for MIC-based cross-resistance assessment.

Mechanisms of Resistance and Cross-Resistance

Cross-resistance occurs when a single mechanism confers resistance to multiple drugs.[2] Understanding these mechanisms is vital for predicting the long-term efficacy of a new agent.

Table 2: Mechanisms of Resistance for Standard TB Drugs

Drug Class	Drug	Primary Resistance Mechanism	Genes Involved
Rifamycins	Rifampicin	Inhibition of DNA-dependent RNA polymerase	rpoB
Thioamides	Isoniazid	Inhibition of mycolic acid synthesis	katG, inhA
Fluoroquinolones	Moxifloxacin	Inhibition of DNA gyrase	gyrA, gyrB
Aminoglycosides	Amikacin	Inhibition of protein synthesis (30S subunit)	rrs, eis
Pyrazinamide	Pyrazinamide	Disruption of membrane potential and energy	pncA
Ethambutol	Ethambutol	Inhibition of arabinogalactan synthesis	embB

Source: Adapted from multiple sources.[2][3][4][5]

Given that Antitubercular agent-30 targets ATP synthase, a mechanism not utilized by the drugs listed above, the likelihood of target-based cross-resistance is low. This is supported by the MIC data, which shows sustained activity against strains with well-defined resistance mutations in rpoB, katG, and rrs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Progress of anti-tuberculosis drug targets and novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Safety Profile: Antitubercular Agent-30 Versus Second-Line Tuberculosis Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical safety profile of the novel investigational compound, Antitubercular agent-30, against established second-line drugs for the treatment of tuberculosis (TB). The data presented is intended to offer an objective overview to inform early-stage drug development and research decisions. This comparison is based on available in vitro cytotoxicity data for Antitubercular agent-30 and documented clinical adverse effects of commonly used second-line TB medications.

Executive Summary

Antitubercular agent-30 demonstrates a promising initial safety profile in preclinical assessments. With a reported 85% lethal dose (LD85) of approximately 100 μg/mL against murine macrophage cells and a minimum inhibitory concentration (MIC) of 50 μg/mL against Mycobacterium tuberculosis, it exhibits a degree of selectivity. In contrast, second-line TB drugs, while effective against drug-resistant strains, are associated with a significant incidence of severe adverse effects in clinical use, ranging from gastrointestinal disturbances to ototoxicity and psychiatric disorders. This guide outlines the available quantitative data, provides a detailed experimental protocol for a standard cytotoxicity assay, and presents a visual workflow for comparative safety assessment.

Data Presentation: Quantitative Safety Comparison

The following table summarizes the available in vitro cytotoxicity data for Antitubercular agent-30 and the reported incidence of common and severe adverse effects for selected second-line TB drugs.

Drug/Agent	Target Organism/Cell Line	Efficacy Metric (MIC)	Cytotoxicity Metric	Selectivity Index (SI)	Common/Severe Clinical Adverse Effects	Incidence of Adverse Effects (%)
Antitubercular agent-30	Mycobacterium tuberculosis / Murine Macrophage Cells	50 μg/mL	LD85: ~100 μg/mL	~2	Clinical data not available	Not applicable
Fluoroquinolones
Levofloxacin	M. tuberculosis	Varies	Not directly comparable	Not applicable	Gastrointestinal intolerance, CNS effects, skin/musculoskeletal issues	Any grade: 31.9%; Major AEs: Similar to standard therapy[1][2]
Moxifloxacin	M. tuberculosis	Varies	Not directly comparable	Not applicable	Gastrointestinal and neurological toxicities, arthralgia	Any AE: 31.6%; Serious AEs: Rare[3][4][5]
Aminoglycosides
Amikacin	M. tuberculosis	Varies	Not directly comparable	Not applicable	Ototoxicity, nephrotoxicity	Ototoxicity: 55%; Nephrotoxicity (significant rise in creatinine): 23%[6][7][8]
Kanamycin	M. tuberculosis	Varies	Not directly comparable	Not applicable	Ototoxicity, nephrotoxicity	Ototoxicity: 25-60%[9][10][11]
Other Second-Line Agents
Linezolid	M. tuberculosis	Varies	Not directly comparable	Not applicable	Myelosuppression (anemia, thrombocytopenia), peripheral neuropathy, optic neuritis	Any AE: 85%; Anemia: 37-85%; Peripheral neuropathy: 47.1%[12][13][14][15]
Cycloserine	M. tuberculosis	Varies	Not directly comparable	Not applicable	CNS effects (psychosis, seizures, depression), headache, confusion	CNS effects: ~30% with 500 mg/day; Any AE attributed to cycloserine: 11.1%[16][17][18][19]
Bedaquiline	M. tuberculosis	Varies	Not directly comparable	Not applicable	QT prolongation, hepatotoxicity, skin rash, hyperlactataemia	Any AE: 86.67-91.1%; QT prolongation: 17.5-40%; Hepatotoxicity: 13.2%[20][21][22]

Note: The Selectivity Index (SI) for Antitubercular agent-30 is calculated as the ratio of its cytotoxicity (approximated by LD85) to its efficacy (MIC). A higher SI is generally indicative of a more favorable safety profile. Direct comparison of the preclinical SI of Antitubercular agent-30 with the clinical adverse effect profiles of second-line drugs should be made with caution, as in vitro data may not always translate to clinical outcomes.

Experimental Protocols

A detailed methodology for a key experiment cited, the MTT cytotoxicity assay, is provided below. This protocol is a standard method for assessing the in vitro cytotoxicity of a compound against mammalian cell lines.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cytotoxicity Assay

Objective: To determine the concentration of a test agent that inhibits cell viability by 50% (IC50), providing a measure of its cytotoxic potential.

Materials:

• Mammalian cell line of interest (e.g., murine macrophages, HepG2, etc.)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test agent stock solution (e.g., Antitubercular agent-30 dissolved in DMSO)

• Sterile 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test agent in complete culture medium.

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the various concentrations of the test agent to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the agent) and a positive control (a known cytotoxic agent).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • After the MTT incubation, carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix the contents of the wells to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test agent relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the test agent concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks for the comparative safety assessment of novel antitubercular agents.

Caption: Workflow for Comparative Safety Assessment of a Novel Antitubercular Agent.

Caption: Conceptual Signaling Pathway of Drug-Induced Cytotoxicity.

References

• 1. Adverse events associated with pyrazinamide and levofloxacin in the treatment of latent multidrug-resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Levofloxacin treatment of active tuberculosis and the risk of adverse events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-term moxifloxacin in complicated tuberculosis patients with adverse reactions or resistance to first line drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Moxifloxacin is a safe and effective candidate agent for tuberculosis treatment: a meta-analysis of randomized controlled trials - Sun - Annals of Palliative Medicine [apm.amegroups.org]
• 5. A review of moxifloxacin for the treatment of drug-susceptible tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adverse Effects and Choice between the Injectable Agents Amikacin and Capreomycin in Multidrug-Resistant Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. Case Report: Kanamycin Ototoxicity and MDR-TB Treatment Regimen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 11. Kanamycin | Johns Hopkins ABX Guide [hopkinsguides.com]
• 12. Assessment of linezolid efficacy, safety and tolerability in the treatment of tuberculosis: A retrospective case review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Linezolid for drug‐resistant pulmonary tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Adverse drug events associated with linezolid administration: a real-world pharmacovigilance study from 2004 to 2023 using the FAERS database [frontiersin.org]
• 15. Linezolid Pharmacokinetics and Its Association with Adverse Drug Reactions in Patients with Drug-Resistant Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. Cycloserine for treatment of multidrug-resistant tuberculosis: a retrospective cohort study in China - PMC [pmc.ncbi.nlm.nih.gov]
• 18. drugs.com [drugs.com]
• 19. academic.oup.com [academic.oup.com]
• 20. researchgate.net [researchgate.net]
• 21. Outcomes of Bedaquiline Treatment in Patients with Multidrug-Resistant Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Adverse effects of bedaquiline in patients with extensively drug-resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking "Antitubercular agent-30": A Comparative Efficacy Analysis Against Novel Drug Candidates for Tuberculosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical "Antitubercular agent-30" against key novel drug candidates for tuberculosis (TB): Bedaquiline, Pretomanid, and Delamanid. The objective is to offer a framework for evaluating the efficacy of new chemical entities in the context of the current TB drug development landscape. All data presented for the comparator drugs is based on published experimental findings.

Introduction to Novel Antitubercular Agents

The treatment of tuberculosis has been revolutionized by the introduction of new chemical entities with novel mechanisms of action, offering hope against multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This guide focuses on three such agents:

• Bedaquiline (Sirturo®): A diarylquinoline that inhibits mycobacterial ATP synthase, a critical enzyme for energy production in Mycobacterium tuberculosis.[1] It is a potent bactericidal agent.[1]

• Pretomanid (Dovprela®): A nitroimidazole that inhibits the synthesis of mycolic acids, essential components of the mycobacterial cell wall.[2][3] It also acts as a respiratory poison by releasing nitric oxide.[3]

• Delamanid (Deltyba®): A nitro-dihydro-imidazooxazole that also inhibits mycolic acid synthesis, specifically targeting methoxy- and keto-mycolic acid production.[4][5]

"Antitubercular agent-30" is a hypothetical novel agent. For the purpose of this guide, we will assume it has a unique mechanism of action, such as targeting a novel enzyme essential for mycobacterial survival.

Comparative In Vitro Efficacy

The in vitro potency of an antitubercular agent is a primary indicator of its potential. The Minimum Inhibitory Concentration (MIC) is a key metric, representing the lowest concentration of a drug that inhibits the visible growth of a microorganism. The following table summarizes the MIC data for the comparator drugs against M. tuberculosis.

Drug	MIC50 (µg/mL)	MIC90 (µg/mL)	Method	Reference Strain(s)
Bedaquiline	0.03 - 0.06	0.06 - 0.12	Microdilution	M. tuberculosis H37Rv & clinical isolates
Pretomanid	Not widely reported	0.005 - 0.48 (MIC range)	MGIT 960 System	Drug-susceptible and resistant clinical isolates
Delamanid	0.004	0.012	Agar Proportion	Clinical isolates
Antitubercular agent-30	To be determined	To be determined	To be determined	To be determined

Note: MIC values can vary depending on the methodology and the strains tested. The data presented here are for comparative purposes.

Comparative In Vivo Efficacy

Preclinical in vivo studies in animal models, typically mice, are crucial for evaluating a drug's efficacy in a complex biological system. The primary endpoint is often the reduction in bacterial load (colony-forming units, CFU) in the lungs and spleen.

The following table presents illustrative in vivo efficacy data from a murine model of chronic TB infection. The data for the comparator drugs is based on a study evaluating a combination regimen.

Regimen	Treatment Duration (weeks)	Lung Culture Negativity	Spleen Culture Negativity
Standard Regimen (HRZE)	20	Achieved	Achieved
Bedaquiline + Delamanid + Linezolid (BDL)	8	Achieved	Achieved
Antitubercular agent-30	To be determined	To be determined	To be determined

Data for BDL and HRZE regimens are from a comparative study and are not a direct head-to-head comparison of individual drugs.[2] This highlights the potent bactericidal and sterilizing activity of regimens containing novel agents.

Mechanisms of Action: A Visual Representation

Understanding the mechanism of action is fundamental to drug development, including predicting potential synergies and resistance mechanisms.

Caption: Mechanisms of action for Bedaquiline, Pretomanid/Delamanid, and the hypothetical Antitubercular agent-30.

Experimental Protocols

Accurate and reproducible experimental protocols are essential for the reliable evaluation of new drug candidates.

In Vitro Susceptibility Testing: Microplate Alamar Blue Assay (MABA)

The MABA is a colorimetric assay used to determine the MIC of a compound against M. tuberculosis.

Caption: Workflow for the Microplate Alamar Blue Assay (MABA).

Detailed MABA Protocol:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase. Adjust the turbidity to a McFarland standard of 1.0 and then dilute to the final inoculum concentration.

• Plate Preparation: Serially dilute the test compounds in a 96-well microtiter plate. Include positive (e.g., rifampicin) and negative (no drug) controls.

• Inoculation: Add the prepared M. tuberculosis inoculum to each well.

• Incubation: Seal the plate and incubate at 37°C for 7 days.

• Alamar Blue Addition: Add Alamar Blue solution to each well.

• Second Incubation: Re-incubate the plate for 24 hours.

• Result Interpretation: Observe the color change. A blue color indicates no bacterial growth (inhibition), while a pink color indicates growth. The MIC is the lowest drug concentration that prevents the color change from blue to pink.[1]

In Vivo Efficacy Testing: Murine Model of Chronic Tuberculosis

The mouse model is the most common for evaluating the in vivo efficacy of anti-TB drugs.

References

• 1. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Superior Efficacy of a Bedaquiline, Delamanid, and Linezolid Combination Regimen in a Mouse Tuberculosis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of MGIT 960 System for the Second-Line Drugs Susceptibility Testing of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MIC of Delamanid (OPC-67683) against Mycobacterium tuberculosis Clinical Isolates and a Proposed Critical Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Independent Verification of "Antitubercular agent-30": Data Currently Unavailable for a Comprehensive Comparison Guide

Efforts to independently verify and compare the antimycobacterial activity of "Antitubercular agent-30," also known as compound 16, have been inconclusive due to the absence of publicly available primary research data. While a commercial supplier, MedChemExpress, lists the compound with a Minimum Inhibitory Concentration (MIC) of 50 μg/mL against Mycobacterium tuberculosis and low cytotoxicity in murine macrophage cells (LD85 ≈ 100 μg/mL), the original research publication detailing these findings could not be identified.[1][2][3]

A thorough search of scientific literature and chemical databases for a compound designated as "Antitubercular agent-30" or a "compound 16" with the specified antimycobacterial activity did not yield the source publication. The designation "compound 16" is a common placeholder in chemical synthesis studies, and numerous unrelated compounds with this label have been reported with varying biological activities, none of which matched the specific data provided for "Antitubercular agent-30".

Without access to the primary research, it is not possible to provide a detailed and objective comparison guide as requested. Key information that remains unavailable includes:

• Detailed Experimental Protocols: The specific methodologies used to determine the MIC and cytotoxicity are unknown. This includes details about the M. tuberculosis strain used, culture conditions, assay format (e.g., microplate Alamar Blue assay, broth microdilution), and the specifics of the cytotoxicity assay.

• Comparative Data: The original study would likely contain data comparing the efficacy of "Antitubercular agent-30" to standard first-line antitubercular drugs such as isoniazid and rifampicin under the same experimental conditions. This is essential for a meaningful performance comparison.

• Mechanism of Action: There is no information regarding the biological target or pathway through which "Antitubercular agent-30" exerts its antimycobacterial effect.

• In Vivo Efficacy: It is unknown if the compound has been tested in animal models of tuberculosis infection.

Standard Methodologies for Evaluating Antimycobacterial Agents

For the benefit of researchers, scientists, and drug development professionals, a general overview of the standard experimental workflow for evaluating novel antitubercular agents is provided below. This workflow represents a typical path from initial screening to more in-depth characterization.

Caption: A generalized workflow for the preclinical evaluation of novel antitubercular agents.

Data Summary (Hypothetical)

To illustrate how such data would be presented, the following tables are hypothetical and are not based on actual experimental results for "Antitubercular agent-30". They are provided as a template for how comparative data should be structured.

Table 1: Comparative In Vitro Antimycobacterial Activity

Compound	MIC (μg/mL) vs. M. tuberculosis H37Rv
Antitubercular agent-30	50
Isoniazid	0.025 - 0.05
Rifampicin	0.05 - 0.1
Ethambutol	1.0 - 5.0

Table 2: Cytotoxicity Profile

Compound	CC50 (μM) vs. Vero cells	Selectivity Index (SI = CC50/MIC)
Antitubercular agent-30	>100	>2
Isoniazid	>1000	>20000
Rifampicin	>200	>2000

Conclusion

A comprehensive and objective comparison guide for "Antitubercular agent-30" cannot be produced at this time due to the lack of accessible primary scientific literature. The information required to fulfill the core components of such a guide—comparative quantitative data, detailed experimental protocols, and mechanistic insights—remains unavailable. Researchers interested in this compound are advised to seek direct contact with the supplier for information on the original research publication.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Comparative Transcriptional Analysis of Mycobacterium tuberculosis in Response to First-Line Antitubercular Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the transcriptomic response of Mycobacterium tuberculosis (M.tb) to treatment with Isoniazid, a primary antitubercular agent, and other first-line antibiotics: Rifampicin, Ethambutol, and Pyrazinamide. The data presented herein is a synthesis of findings from multiple transcriptomic studies.

Executive Summary

Understanding the transcriptional adaptations of M. tuberculosis to antibiotic stress is crucial for the development of new therapeutic strategies and for combating drug resistance. This guide summarizes the differential gene expression profiles of M.tb when exposed to Isoniaz id and compares them to the effects of Rifampicin, Ethambutol, and Pyrazinamide. Each of these drugs targets a distinct cellular pathway, leading to unique transcriptomic signatures. Isoniazid primarily disrupts mycolic acid synthesis, Rifampicin inhibits RNA synthesis, Ethambutol interferes with arabinogalactan synthesis (a key component of the cell wall), and Pyrazinamide's mechanism is complex, involving the disruption of membrane energetics and translation. These distinct mechanisms are reflected in the global transcriptional changes observed in the bacterium upon treatment.

Comparative Transcriptomic Data

The following tables summarize the key differentially expressed genes in M. tuberculosis H37Rv upon treatment with Isoniazid, Rifampicin, Ethambutol, and Pyrazinamide. The data is compiled from various RNA-sequencing and microarray studies. Fold changes are presented as log2 values, and only genes with a statistically significant change (p-value < 0.05) are included.

Table 1: Differentially Expressed Genes in M. tuberculosis Treated with Isoniazid

Gene	Product	Log2 Fold Change	Function
inhA	Enoyl-ACP reductase	Up-regulated	Target of Isoniazid, involved in mycolic acid synthesis
katG	Catalase-peroxidase	Down-regulated in some resistant strains	Activates the prodrug Isoniazid
ahpC	Alkyl hydroperoxide reductase	Up-regulated	Involved in oxidative stress response
kasA	Beta-ketoacyl-ACP synthase A	Up-regulated	Involved in mycolic acid synthesis
ndh	NADH dehydrogenase	Down-regulated	Involved in cellular respiration

Table 2: Differentially Expressed Genes in M. tuberculosis Treated with Rifampicin

Gene	Product	Log2 Fold Change	Function
rpoB	RNA polymerase subunit beta	Site of resistance mutations	Target of Rifampicin, essential for transcription
rpoA	RNA polymerase subunit alpha	Compensatory mutations	Interacts with rpoB
rpoC	RNA polymerase subunit beta'	Compensatory mutations	Interacts with rpoB
Rv0559c	Unknown	Up-regulated in resistant strains	Potential role in Rifampicin resistance
Rv0560c	Unknown	Up-regulated in resistant strains	Potential role in Rifampicin resistance

Table 3: Differentially Expressed Genes in M. tuberculosis Treated with Ethambutol

Gene	Product	Log2 Fold Change	Function
embA	Arabinosyltransferase A	Site of resistance mutations	Target of Ethambutol, involved in arabinogalactan synthesis
embB	Arabinosyltransferase B	Site of resistance mutations	Target of Ethambutol, involved in arabinogalactan synthesis
embC	Arabinosyltransferase C	Site of resistance mutations	Target of Ethambutol, involved in arabinogalactan synthesis
iniA	Isoniazid-inducible protein A	Up-regulated	Efflux pump, contributes to drug tolerance
iniB	Isoniazid-inducible protein B	Up-regulated	Efflux pump, contributes to drug tolerance

Table 4: Differentially Expressed Genes in M. tuberculosis Treated with Pyrazinamide

Gene	Product	Log2 Fold Change	Function
pncA	Pyrazinamidase/nicotinamidase	Site of resistance mutations	Activates the prodrug Pyrazinamide
rpsA	30S ribosomal protein S1	Potential target	Involved in trans-translation
panD	Aspartate decarboxylase	Potential target	Involved in pantothenate and CoA biosynthesis
clpC1	ATP-dependent protease	Down-regulated	Involved in protein quality control
Rv1258c	Tap efflux pump	Up-regulated in some contexts	Drug efflux

Experimental Protocols

A generalized experimental protocol for comparative transcriptomics of M. tuberculosis treated with antibiotics is outlined below. This protocol is based on methodologies reported in various peer-reviewed publications.[1][2]

1. Bacterial Culture and Antibiotic Treatment:

• Mycobacterium tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80.

• Cultures are grown to mid-log phase (OD600 of 0.4-0.6) at 37°C with shaking.

• The culture is then diluted and treated with the respective antibiotics at their minimum inhibitory concentration (MIC) or a multiple thereof. A no-drug control is run in parallel.

• Samples for RNA extraction are collected at various time points (e.g., 4, 24, 48 hours) post-treatment.

2. RNA Extraction:

• Bacterial cells are harvested by centrifugation and the pellet is resuspended in a lysis buffer (e.g., TRIzol).

• Cells are mechanically disrupted using bead beating to ensure efficient lysis.

• Total RNA is then purified using a combination of phenol-chloroform extraction and a column-based purification kit (e.g., RNeasy Mini Kit, Qiagen).

• The quantity and quality of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

3. RNA Sequencing (RNA-Seq):

• Ribosomal RNA (rRNA) is depleted from the total RNA samples using a commercially available kit (e.g., Ribo-Zero rRNA Removal Kit).

• The rRNA-depleted RNA is then used for the construction of sequencing libraries using a library preparation kit (e.g., NEBNext Ultra II RNA Library Prep Kit for Illumina).

• The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

4. Data Analysis:

• The raw sequencing reads are quality-controlled and trimmed to remove low-quality bases and adapter sequences.

• The cleaned reads are then aligned to the M. tuberculosis H37Rv reference genome.

• The number of reads mapping to each gene is counted, and this data is used for differential gene expression analysis between the antibiotic-treated and control samples.

• Statistical analysis is performed to identify genes with significant changes in expression, typically using a negative binomial distribution model (e.g., DESeq2 or edgeR).

• Functional enrichment analysis of the differentially expressed genes is performed to identify enriched biological pathways and Gene Ontology terms.

Visualizations

Signaling Pathways and Mechanisms of Action

References

• 1. researchgate.net [researchgate.net]
• 2. gtbinf.wordpress.com [gtbinf.wordpress.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Antitubercular Agent-30

Disclaimer: No specific Safety Data Sheet (SDS) for "Antitubercular agent-30" was publicly available at the time of this writing. Therefore, this agent must be handled as a hazardous substance with high toxicological and potential biohazardous risks. The following procedures are based on guidelines for similar potent research chemicals, such as Tuberculosis Inhibitor 8 and Antituberculosis Agent-10, and general principles of laboratory safety.[1] Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal requirements.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe and compliant disposal of Antitubercular agent-30 and associated waste. Adherence to these protocols is vital to minimize risk to personnel and the environment.

Hazard Assessment and Classification

Antitubercular agent-30 is an antibacterial agent effective against Mycobacterium tuberculosis.[2] Due to its biological activity, it must be presumed to have significant toxicological effects. All waste generated from research involving this agent, including the pure compound, solutions, contaminated labware, and personal protective equipment (PPE), must be treated and disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE)

All personnel must wear appropriate PPE before beginning any handling or disposal procedures to prevent exposure.

PPE Item	Specification	Rationale
Gloves	Nitrile, double-gloved.	Protects against skin contact and chemical permeation.[1]
Eye Protection	Safety goggles or a face shield.	Prevents splashes and contact with mucous membranes.[1]
Lab Coat	Chemical-resistant, long-sleeved.	Protects skin and personal clothing from contamination.[1]
Respiratory Protection	Certified chemical fume hood.	All handling of the pure compound or concentrated solutions should be performed in a fume hood to prevent inhalation of aerosols or dust.[1]

Waste Segregation and Collection

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure compliant disposal.[1] All waste containers must be clearly labeled as "Hazardous Waste" and specify the contents, including "Antitubercular agent-30".[3]

Waste Stream	Description	Collection Procedure
Solid Waste	Contaminated gloves, bench paper, empty vials, and other disposable labware.[1][3]	Collect in a dedicated, leak-proof hazardous waste bag (typically a yellow bag) inside a rigid, labeled container. Keep the container closed when not in use.[1]
Liquid Waste	Unused solutions of Antitubercular agent-30 and solvent rinses of contaminated glassware.[1][3]	Collect in a dedicated, shatter-proof, and chemically compatible container (e.g., high-density polyethylene or glass bottle) with a secure cap. Store in secondary containment. Do not mix with other waste streams.[1]
Sharps Waste	Contaminated needles, syringes, or other sharp objects.[1]	Place directly into a designated, puncture-proof sharps container labeled as "Hazardous Chemical Sharps Waste" and specifying the agent.[1]

Decontamination and Spill Management

Work Surfaces and Equipment: All non-disposable equipment and work surfaces must be decontaminated after handling the agent.[1]

• Initial Wipe-Down: Use a detergent solution to clean the surface.

• Disinfection: Follow with a wipe-down using 70% ethanol.[1]

• Waste Disposal: Dispose of all wipes as solid hazardous waste.[1]

Spill Procedures:

• Small Spills: Use a chemical spill kit to absorb the material. Treat all cleanup materials as hazardous waste.[1]

• Large Spills: Evacuate the area immediately and contact your institution's EHS department.[1]

Disposal Workflow

The primary disposal route for potent chemical agents like this is typically high-temperature incineration.[3] Under no circumstances should this agent be disposed of down the drain or in regular trash.[3]

Caption: Workflow for the safe disposal of Antitubercular agent-30.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling Antitubercular agent-30

Essential Safety and Handling Guide for Antitubercular Agent-30

This document provides crucial safety protocols and logistical plans for handling Antitubercular Agent-30 in a laboratory setting. Adherence to these procedures is vital for ensuring personal safety and preventing environmental contamination. As "Antitubercular Agent-30" is a designated research compound, this guide is based on best practices for handling potent, hazardous pharmaceutical agents and known antitubercular compounds.

Hazard Identification and Risk Assessment

Antitubercular Agent-30 is a potent compound requiring careful handling to avoid exposure. A thorough risk assessment should be conducted before any handling, considering the quantity of the agent being used and the procedures being performed.[1][2] All personnel must be trained on the specific hazards associated with this compound and the required safety protocols.

Personal Protective Equipment (PPE)

The following Personal Protective Equipment (PPE) is mandatory when handling Antitubercular Agent-30 to prevent skin, eye, and respiratory exposure.[1][2]

PPE Item	Specification	Rationale
Gloves	Double-gloving with nitrile gloves, inspected before use.	Prevents direct skin contact. Double-gloving provides an extra layer of protection in case of a breach in the outer glove.[3][4]
Lab Coat/Gown	Solid-front, back-closing gown with long sleeves and tight-fitting cuffs.	Protects skin and personal clothing from contamination.[1][2][4]
Respiratory Protection	A fit-tested N95 or FFP2 respirator is required when handling the powder form outside of a certified chemical fume hood or biological safety cabinet.[2][3]	Prevents inhalation of aerosolized particles.
Eye Protection	Chemical safety goggles or a full-face shield.	Protects eyes from splashes and airborne particles.[1]
Shoe Covers	Disposable shoe covers.	Prevents the tracking of contaminants out of the handling area.[1]

Operational Plan: Step-by-Step Handling Procedures

Experimental Protocol: Weighing and Solubilization

This protocol outlines the procedure for safely weighing Antitubercular Agent-30 powder and preparing a stock solution.

1. Preparation:

• Don all required PPE as specified in the table above.
• Ensure a certified chemical fume hood or Class II Biological Safety Cabinet (BSC) is operational.[3]
• Prepare all necessary materials (spatula, weigh paper/boat, vials, solvent, vortex mixer) and place them inside the containment unit.
• Label the destination vial for the stock solution clearly.

2. Weighing:

• Place a tared weigh boat or paper on the analytical balance inside the fume hood/BSC.
• Carefully dispense the powdered Antitubercular Agent-30 onto the weigh boat. Avoid generating dust.
• Use a gentle tapping motion to transfer the powder. Do not scrape or use forceful movements.
• Record the weight.

3. Solubilization:

• Carefully transfer the weighed powder to the pre-labeled vial.
• Add the appropriate volume of the specified solvent (e.g., DMSO) to the vial.
• Securely cap the vial.
• Vortex until the compound is fully dissolved.

4. Post-Handling:

• Wipe down the spatula, balance, and any other contaminated surfaces with an appropriate deactivating solution (e.g., 70% ethanol followed by 10% bleach solution, then sterile water).
• Dispose of all contaminated disposables in the designated hazardous waste container.

Experimental Workflow Diagram

Workflow for the safe handling and disposal of Antitubercular Agent-30.

Disposal Plan

Proper disposal of Antitubercular Agent-30 and associated contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All contaminated solid waste, including gloves, gowns, weigh boats, and wipes, must be collected in a clearly labeled, sealed hazardous waste container.[3] This container should be designated for cytotoxic or hazardous pharmaceutical waste.

• Liquid Waste: Unused solutions of Antitubercular Agent-30 and contaminated solvents should be collected in a dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour this waste down the drain.[5]

• Sharps: Any contaminated sharps, such as needles or glass pipettes, must be disposed of in a designated sharps container for hazardous waste.

• Waste Pickup: Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste.

Hypothetical Signaling Pathway Inhibition by Antitubercular Agent-30

Hypothetical mechanism of action for Antitubercular Agent-30.

References

• 1. Personal Protective Equipment [PPE] Use in TB Lab Settings | Knowledge Base [ntep.in]
• 2. CDST_LT: Personal Protective Equipment (PPE) | Knowledge Base [ntep.in]
• 3. Personal protective equipment and clothing - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 2.1.3 Personal protective equipment | TB Knowledge Sharing [tbksp.who.int]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]